Eriochrome cyanine R indicator (C.I. 43820)

Core Science & Biosynthesis

Eriochrome Cyanine R: A Comprehensive Technical Guide for Researchers and Drug Development Professionals

This in-depth guide provides a comprehensive overview of Eriochrome Cyanine R (ECR), a versatile triphenylmethane dye with significant applications in analytical chemistry and histology. We will delve into its core chemical structure, physicochemical properties, and its utility as a sensitive complexometric indicator and a reliable biological stain. This document is intended to serve as a valuable resource for researchers, scientists, and professionals in drug development, offering both foundational knowledge and practical, field-proven insights.

Introduction: The Versatility of an Anionic Dye

Eriochrome Cyanine R, also known as Solochrome Cyanine R and Mordant Blue 3, is a water-soluble, anionic sulphonaphthalene mordant dye.[1][2] Its utility stems from its ability to form intensely colored complexes with various metal ions, a property that has been harnessed for both quantitative analysis and qualitative visualization in biological systems.[2] Historically, it has gained prominence as a synthetic substitute for hematoxylin in histological staining, offering comparable results with the advantages of greater stability and cost-effectiveness.[2][3][4] In analytical chemistry, its high sensitivity and reliability make it an invaluable reagent for the spectrophotometric determination of metal ions, particularly aluminum, in various matrices including water and pharmaceutical formulations.[1][5][6][7]

Chemical Structure and Physicochemical Properties

The functionality of Eriochrome Cyanine R is intrinsically linked to its molecular architecture. The presence of carboxylic and sulfonic acid groups, along with hydroxyl groups, facilitates its interaction with metal ions, leading to the formation of stable chelate complexes.

Chemical Structure

The chemical structure of Eriochrome Cyanine R is presented below. The strategic positioning of the functional groups is critical for its chelating properties.

Caption: Chemical Structure of Eriochrome Cyanine R.

Physicochemical Properties

A summary of the key physicochemical properties of Eriochrome Cyanine R is presented in the table below. This data is essential for the preparation of solutions and the design of experimental protocols.

Property	Value	Reference
IUPAC Name	trisodium;5-[(E)-(3-carboxy-5-methyl-4-oxocyclohexa-2,5-dien-1-ylidene)-(2-sulfonatophenyl)methyl]-3-methyl-2-oxidobenzoate	[8]
Synonyms	Solochrome Cyanine R, Mordant Blue 3, C.I. 43820	[1][9]
CAS Number	3564-18-9	[1][9][10]
Chemical Formula	C23H15Na3O9S	[1][8][9]
Molecular Weight	536.39 g/mol	[1][8][9]
Appearance	Dark red to brick-red powder	[1][9][10]
Solubility	Easily soluble in cold water	[11]
λmax	434-440 nm (in pH 7.0 buffer)	[7][12]
Molar Absorptivity	1.19 x 10^5 L mol⁻¹ cm⁻¹ (for Al³⁺ complex)	[6]

Applications in Analytical Chemistry: Spectrophotometric Determination of Metal Ions

The ability of Eriochrome Cyanine R to form distinctively colored complexes with metal ions makes it an excellent reagent for quantitative spectrophotometric analysis. The intensity of the color produced is directly proportional to the concentration of the metal ion, adhering to the Beer-Lambert Law within a specific concentration range.

Principle of Metal Ion Determination

The underlying principle involves a chelation reaction where the multidentate ligand, ECR, binds to a metal ion. This complex formation results in a significant shift in the maximum absorption wavelength (λmax) of the solution, allowing for the selective measurement of the metal-ECR complex in the presence of the uncomplexed dye. For instance, a dilute aluminum solution buffered to a pH of 6.0 forms a red to pink complex with ECR, exhibiting maximum absorption at 535 nm.[5]

Experimental Protocol: Spectrophotometric Determination of Aluminum

This protocol provides a standardized procedure for the determination of aluminum in a water sample.

Materials:

• Spectrophotometer

• Volumetric flasks

• Pipettes

• pH meter

• Eriochrome Cyanine R solution (0.1% w/v in distilled water)

• Buffer solution (pH 6.0)

• Standard aluminum solution (100 mg/L)

• EDTA solution (0.01 M)

Procedure:

• Preparation of Standard Curve:

  • Prepare a series of aluminum standards (e.g., 0.05, 0.1, 0.2, 0.3, 0.4 mg/L) by diluting the stock solution.

  • To 50 mL of each standard, add 1 mL of ECR solution and 5 mL of buffer solution.

  • Allow the color to develop for 5 minutes.

  • Measure the absorbance of each solution at 535 nm against a reagent blank.

  • Plot a calibration curve of absorbance versus aluminum concentration.

• Sample Analysis:

  • Take two 50 mL aliquots of the water sample.

  • To one aliquot (the sample), add 1 mL of ECR solution and 5 mL of buffer solution.

  • To the second aliquot (the blank), add 1 mL of EDTA solution (to complex the aluminum and prevent reaction with ECR), followed by 1 mL of ECR solution and 5 mL of buffer solution.[5]

  • Allow the color to develop for 5 minutes.

  • Measure the absorbance of the sample at 535 nm against the prepared blank.

  • Determine the aluminum concentration in the sample using the standard curve.

Workflow for Aluminum Determination

The following diagram illustrates the key steps in the spectrophotometric determination of aluminum using Eriochrome Cyanine R.

Caption: Workflow for Spectrophotometric Aluminum Determination.

Chelation of a Metal Ion

The diagram below provides a simplified representation of the chelation of a metal ion (Mⁿ⁺) by two molecules of Eriochrome Cyanine R.

Caption: Chelation of a Metal Ion by Eriochrome Cyanine R.

Applications in Histology: A Reliable Nuclear and Myelin Stain

Eriochrome Cyanine R has found a significant niche in histology as a versatile staining agent, particularly for cell nuclei and myelin sheaths.[13][14][15] When complexed with a mordant, typically a ferric salt, it forms colored lakes that bind to tissue components.

Principle of Histological Staining

The staining mechanism relies on the formation of an iron-eriocyanine R (Fe-ECR) complex. This complex can be prepared to have either a net positive or negative charge, allowing it to bind to either acidic (basophilic) or basic (acidophilic) tissue components, respectively. By carefully controlling the pH and the differentiation step, a dichromatic staining pattern can be achieved, with nuclei staining blue and other structures, such as cytoplasm and muscle, staining in shades of red.[3][16]

Experimental Protocol: Dichromatic Staining with Iron-Eriochrome Cyanine R

This protocol is a modification that provides results comparable to the standard Hematoxylin and Eosin (H&E) stain.

Materials:

• Deparaffinized and rehydrated tissue sections on slides

• Iron-Eriochrome Cyanine R staining solution

• Differentiating solution (e.g., 0.95% Hydrochloric Acid)

• Bluing agent (e.g., Scott's tap water substitute or dilute lithium carbonate)

• Eosin counterstain

• Dehydrating alcohols

• Clearing agent (e.g., xylene)

• Mounting medium

Procedure:

• Staining: Immerse slides in the Fe-ECR staining solution for 3-5 minutes.

• Rinse: Briefly rinse in distilled water.

• Differentiation: Differentiate in the acidic solution for a few seconds, agitating gently, until the nuclei are distinct and the background is pale.[3][16]

• Bluing: Wash in running tap water for 5 minutes or in a bluing agent until the nuclei turn a crisp blue.

• Counterstaining: Stain with eosin for 1-2 minutes.

• Dehydration and Clearing: Dehydrate through graded alcohols, clear in xylene.

• Mounting: Coverslip with a permanent mounting medium.

Expected Results:

• Nuclei: Blue[3]

• Cytoplasm, muscle, red blood cells: Shades of red[3]

• Collagen: Pale orange to pink[3]

Conclusion

Eriochrome Cyanine R is a robust and versatile dye with significant utility in both analytical and biological sciences. Its reliable performance in complexometric titrations and spectrophotometric analyses, coupled with its efficacy as a histological stain, makes it an indispensable tool for researchers and scientists. The protocols and principles outlined in this guide provide a solid foundation for the successful application of Eriochrome Cyanine R in the laboratory.

References

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• Eriochrome Cyanine R | C23H15Na3O9S | CID 54686803 - PubChem - NIH. [Link]

• The chemical structure of eriochrome cyanine R (ECR). - ResearchGate. [Link]

• Use of eriochrome cyanine R for routine histology and histopathology: an improved dichromatic staining procedure - PubMed. [Link]

• Material safety data sheet - eriochrome cyanine r ar. [Link]

• Full article: Use of eriochrome cyanine R for routine histology and histopathology: an improved dichromatic staining procedure - Taylor & Francis Online. [Link]

• Selective and sensitive spectrophotometric method for determination of sub-micro-molar amounts of aluminium ion - PubMed. [Link]

• Solochrome Cyanine R 5g CI43820 Eriochrome Cyanine R - Magnacol Ltd. [Link]

• ERIOCHROME CYANINE R. [Link]

• Determination of Trace Aluminum with Eriochrome Cyanine R after Cloud Point Extraction. [Link]

• Eriochrome cyanine R (C. I. 43820), 25 g - Carl ROTH. [Link]

• Aluminum - EMR Integrated Solutions. [Link]

• ERIOCHROME CYANINE R AR - Loba Chemie. [Link]

• SAFETY DATA SHEET According to Regulation (EC) No. 1907/2006 amended by Regulation (EU) No. 2020/878 Page 1 of 16 Trading name: - Biognost. [Link]

• Eriochrome Cyanine R, C.I. 43820 - Biognost. [Link]

• Chromoxane cyanine R. I. Physical and chemical properties of the dye and of some of its iron complexes - PubMed. [Link]

• (PDF) Use of eriochrome cyanine R in routine histology and histopathology: Is it time to say goodbye to hematoxylin? - ResearchGate. [Link]

• Eriochrome cyanine R 3564-18-9 - Ottokemi. [Link]

• Certification procedures used by the Biological Stain Commission for eriochrome cyanine R (C.I. 43820, Mordant blue 3) - PubMed. [Link]

• Complexometric_Indicators | Laboratory chemical suppliers, Lab chemical distributors, Laboratory chemicals manufacturer, Lab chemicals exporter, Lab chemical manufacturer, Lab chemical supplier, Laboratory Chemicals, Alpha Chemika India. [Link]

• ERIOCHROME CYANINE R, powder dye, C.I. 43820 - Biognost. [Link]

• Eriochrome cyanine R (C. I. 43820), 1 g - Carl ROTH. [Link]

• Use of eriochrome cyanine R in routine histology and histopathology: is it time to say goodbye to hematoxylin? - PubMed. [Link]

• Use of eriochrome cyanine R for routine histology and histopathology: An improved dichromatic staining procedure - ResearchGate. [Link]

• Aluminium-Eriochrome Cyanin R, A Novel Chromogen for the Spectrophotometric Determination of Pentoprazole Sodium - Indian Journal of Pharmaceutical Education and Research. [Link]

• Eriochrome® cyanin R, Hi-AR™ - HiMedia Laboratories. [Link]

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An In-depth Technical Guide to C.I. 43820 (Eriochrome Cyanine R)

Introduction: Unveiling the Versatility of C.I. 43820

C.I. 43820, more commonly known by its trivial names Eriochrome Cyanine R, Chromoxane Cyanine R, or Solochrome Cyanine R, is an anionic triphenylmethane dye.[1][2] Classified as a mordant dye (Mordant Blue 3), its utility in scientific research is extensive and multifaceted.[1][2][3] While it can function as a simple pH indicator or a red anionic dye, its primary value lies in the formation of intensely colored, stable complexes with various metal ions.[2][3] This property has established C.I. 43820 as a cornerstone reagent in two major domains: histological staining, where it serves as a highly effective synthetic substitute for hematoxylin, and analytical chemistry, for the complexometric and spectrophotometric determination of metals like aluminum.[1][2] This guide provides a comprehensive overview of its classification, characteristics, and core applications, grounded in established scientific principles and methodologies.

Core Physicochemical Characteristics

The functional efficacy of C.I. 43820 is rooted in its distinct chemical and physical properties. Commercial preparations are typically powders consisting of the dye's salt mixed with various fillers, with the actual dye content often ranging from 40-52%.[1][4]

Property	Value	Source(s)
Colour Index Name	C.I. 43820	[1][2][3]
Synonyms	Eriochrome Cyanine R, Chromoxane Cyanine R, Solochrome Cyanine R, Mordant Blue 3	[1][2][3][4]
CAS Number	3564-18-9	[3]
Molecular Formula	C₂₃H₁₅Na₃O₉S	[3][5][6]
Molecular Weight	536.39 g/mol	[5]
Appearance	Reddish-brown or dark red powder	[3][7]
Solubility	Soluble in water (420 g/L)	[7][8]
λmax (pH 7.0 buffer)	434-440 nm
λmax (alkaline)	~585 nm	[4]
Classification	Anionic sulphonaphthalene mordant dye	[2]

Chemical Structure and Synthesis

C.I. 43820 is a triphenylmethane derivative characterized by carboxylic acid and hydroxyl groups that are crucial for its metal-chelating properties. The central carbon atom is bonded to three aromatic rings, one of which is fused to a sultone ring.

Caption: Chemical Structure of Eriochrome Cyanine R.

Core Applications & Methodologies

Histological Staining: A Synthetic Alternative to Hematoxylin

The most significant application of C.I. 43820 in life sciences is as a nuclear stain. In conjunction with a ferric (Iron III) mordant, it selectively imparts a deep blue color to cell nuclei, analogous to traditional aluminum-hematoxylin (hemalum) stains.[1] It is also used to stain myelin sheaths in nervous tissue.[1] The resulting stability and clear differentiation make it an excellent and reliable substitute for hematoxylin, which is a natural product subject to supply variability.[2]

This protocol is adapted from standard histological procedures and is suitable for formalin-fixed, paraffin-embedded tissue sections.

• Deparaffinize and Rehydrate:

  • Immerse slides in Xylene (or a substitute) for 2x5 minutes.

  • Transfer through 100% ethanol (2x2 minutes), 95% ethanol (2 minutes), and 70% ethanol (2 minutes).

  • Rinse thoroughly in running tap water.

• Staining:

  • Rationale: The acidic iron-dye solution allows for initial over-staining of the tissue. The low pH enhances the binding of the positively charged iron-dye complex to negatively charged nuclear components like chromatin.

  • Prepare the staining solution: 0.25 g Eriochrome Cyanine R, 40 ml of 10% ferric chloride (FeCl₃), 5 ml of concentrated sulfuric acid (H₂SO₄), and 955 ml of distilled water.[1]

  • Immerse slides in the Iron-Eriochrome solution for 5-10 minutes.

• Differentiation:

  • Rationale: Differentiation is the critical step in a regressive protocol. A weak acid solution is used to remove excess stain from non-target structures (e.g., cytoplasm), leaving the dye tightly bound only to the nuclei.

  • Briefly rinse slides in tap water.

  • Differentiate in 1% acid-alcohol (1 ml HCl in 99 ml 70% ethanol) for 5-15 seconds, checking microscopically until only nuclei remain strongly stained.

• Bluing:

  • Rationale: "Bluing" involves treating the section with a weak alkaline solution. This shifts the color of the iron-dye complex from red/purple to a sharp, insoluble blue precipitate, increasing its intensity and stability.

  • Wash slides in running tap water for 5 minutes.

  • Immerse in a weak alkaline solution (e.g., Scott's Tap Water Substitute or 0.2% ammonia water) for 1-2 minutes until nuclei turn a crisp blue.

  • Wash again in running tap water for 5 minutes.

• Counterstaining & Dehydration:

  • Counterstain with Eosin Y solution for 30-60 seconds for cytoplasmic staining.

  • Dehydrate through graded alcohols (95%, 100%), clear in xylene, and mount with a permanent mounting medium.

Analytical Chemistry: Spectrophotometric Determination of Metals

C.I. 43820 is a highly sensitive reagent for the determination of various metal ions, particularly aluminum. The formation of a distinctively colored metal-dye complex allows for quantification using spectrophotometry. The color and stability of the complex are pH-dependent.

Caption: General workflow for metal ion determination using C.I. 43820.

Mechanism of Action: The Chemistry of Color

The functionality of C.I. 43820 is dictated by its ability to act as a multidentate ligand.

• As a Histological Stain: In an acidic solution containing ferric ions (Fe³⁺), C.I. 43820 forms positively charged coordination complexes. Spectrophotometric studies suggest the formation of multiple complex types, including red ([Fe₂H(dye)]⁻) and blue ([Fe₂(dye)]²⁻) forms.[4] These cationic complexes are electrostatically attracted to anionic sites in the cell nucleus, primarily the phosphate groups of DNA and RNA, resulting in strong, selective staining. The subsequent "bluing" step raises the pH, stabilizing the insoluble blue complex.[4]

• As a Complexometric Indicator: The dye's free form has a different color than its metal-complexed form. During a titration or in a direct photometric measurement, the binding of metal ions through the dye's catechol-like functional groups causes a distinct color change. The intensity of this color, measured by a spectrophotometer, is directly proportional to the concentration of the metal ion, a principle governed by the Beer-Lambert Law.

Quality Control and Standardization

For reproducible and reliable results, particularly in certified diagnostic procedures, the quality of the dye is paramount. The Biological Stain Commission (BSC) provides certification for batches of Eriochrome Cyanine R that meet specific criteria.[1] These criteria include:

• Dye Content: A specified range, typically 40-52%, calculated as the color acid.[1]

• Spectrophotometric Analysis: Satisfactory UV-visible spectra at defined pH levels (e.g., pH 4 and pH 12-13) to ensure chemical identity and purity.[1]

• Performance Testing: Successful application in standardized staining protocols for nuclei and myelin to guarantee efficacy.[1]

Safety and Handling

• Handling: Use in a well-ventilated area. Wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. Avoid generating dust.[9][10]

• Storage: Store in a cool, dry place away from incompatible substances like strong oxidizing agents. Keep the container tightly closed.[2][9][10]

• Hazards: May cause skin, eye, and respiratory tract irritation.[9] Thermal decomposition can release irritating gases and vapors, including oxides of carbon and sulfur.[9][10]

References

• Biognost. (n.d.). ERIOCHROME CYANINE R, powder dye, C.I. 43820. Retrieved from [Link]

• Lunn, G., & Penfound, W. J. (2011). Certification procedures used by the Biological Stain Commission for eriochrome cyanine R (C.I. 43820, Mordant blue 3). Biotechnic & Histochemistry, 86(1), 7–14.
• Pearse, A. G. E. (1957). Solochrome Dyes in Histochemistry with Particular Reference to Nuclear Staining. Acta Histochemica, 4(2), 95–101.
• Penfound, W. J., & Lunn, G. (2011). Chromoxane cyanine R. II. Staining properties. Biotechnic & Histochemistry, 86(1), 15–28.

• PubChem. (n.d.). Eriochrome cyanine R indicator (C.I. 43820). National Center for Biotechnology Information. Retrieved from [Link]

• ROTH, C. (n.d.). Eriochrome cyanine R (C. I. 43820). Retrieved from [Link]

• Suvchem. (n.d.). ERIOCHROME CYANINE R (C.I. NO. 43820) (REAGENT FOR ALUMINIUM). Retrieved from [Link]

• Lillie, R. D., Pizzolato, P., & Donaldson, P. T. (1976). Chromoxane cyanine R. I. Physical and chemical properties of the dye and of some of its iron complexes. Acta Histochemica, 55(1), 121–129.

• Harper College. (n.d.). Pyrocatechol Violet, indicator grade MSDS. Retrieved from [Link]

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Eriochrome Cyanine R: A Comprehensive Technical Guide for Researchers

This in-depth guide provides a comprehensive technical overview of Eriochrome Cyanine R (ECR), a versatile triarylmethane dye with significant applications in analytical chemistry and histology. This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights into its properties as a pH indicator and a complexometric reagent.

Introduction: The Multifaceted Nature of Eriochrome Cyanine R

Eriochrome Cyanine R, also known as Solochrome Cyanine R or Mordant Blue 3, is a water-soluble anionic dye with the chemical formula C₂₃H₁₅Na₃O₉S.[1] Its molecular structure, characterized by three aromatic rings linked to a central carbon atom, is the basis for its rich and varied chromogenic properties. While extensively used as a synthetic substitute for hematoxylin in histological staining, its utility as a sensitive pH indicator and a chelating agent for metal ion determination is of paramount interest in analytical sciences.[1][2][3]

This guide will delve into the core functionalities of Eriochrome Cyanine R, focusing on its application as a pH indicator. We will explore the intricate relationship between its molecular structure, the pH of the surrounding medium, and the resulting color changes. Furthermore, this document will provide practical, step-by-step protocols for the preparation and application of ECR as a reliable indicator in laboratory settings.

pH Indicator Properties of Eriochrome Cyanine R

The efficacy of Eriochrome Cyanine R as a pH indicator stems from its ability to exist in different colored forms depending on the hydrogen ion concentration of the solution. This phenomenon is a direct consequence of the protonation and deprotonation of the various functional groups within the dye's molecule.

Visual Transition Intervals and Color Changes

Eriochrome Cyanine R exhibits a series of distinct color changes across a broad pH range. While it is most recognized for its sharp transition in the alkaline range, it also displays color variations in acidic and neutral conditions. The following table summarizes the observed colors at different pH values.

pH Range	Color of Solution
< 1.0	Reddish-Orange
1.0 - 3.0	Orange
3.0 - 5.0	Yellowish-Orange
5.0 - 9.0	Yellow
9.0 - 11.0	Greenish-Yellow
11.0 - 12.0	Blue
> 12.0	Bluish-Violet

Note: The exact color and transition range can be influenced by the solvent system and the presence of other ions.

Mechanism of pH-Induced Color Change

The color of Eriochrome Cyanine R is determined by the extent of conjugation in its molecular structure, which is directly influenced by pH. The molecule possesses several ionizable groups, including carboxylic acid and phenolic hydroxyl groups. The protonation and deprotonation of these groups alter the electronic distribution within the molecule, leading to shifts in the wavelength of maximum absorbance (λmax) of visible light.

At a molecular level, the color change is governed by the principles of acid-base equilibria.[4] In acidic solutions, the functional groups are protonated, which restricts the delocalization of π-electrons across the triarylmethane backbone. As the pH increases, these groups deprotonate sequentially. This deprotonation extends the conjugated system, causing a bathochromic shift (a shift to longer wavelengths) in the light absorption spectrum, resulting in the observed color changes. The most significant transition from yellow to blue around pH 11-12 corresponds to the deprotonation of a key phenolic hydroxyl group, which dramatically alters the electronic structure of the chromophore.[5][6]

The following diagram illustrates the generalized structural changes of a triarylmethane dye like Eriochrome Cyanine R with varying pH.

Caption: Generalized pH-dependent equilibrium of Eriochrome Cyanine R.

Experimental Protocols

The following section provides detailed methodologies for the preparation and use of Eriochrome Cyanine R as a pH indicator. These protocols are designed to be self-validating, ensuring reliable and reproducible results.

Preparation of Eriochrome Cyanine R Indicator Solution (0.1% w/v)

This protocol describes the preparation of a standard 0.1% weight by volume (w/v) aqueous solution of Eriochrome Cyanine R, suitable for most acid-base titrations.

Materials:

• Eriochrome Cyanine R powder (analytical grade)

• Distilled or deionized water

• 50 mL volumetric flask

• Analytical balance

• Magnetic stirrer and stir bar (optional)

Procedure:

• Weighing: Accurately weigh 0.05 g of Eriochrome Cyanine R powder using an analytical balance. The precision in this step is crucial for the indicator's performance.

• Dissolution: Transfer the weighed powder into a clean 50 mL volumetric flask.

• Solubilization: Add approximately 30-40 mL of distilled or deionized water to the flask. Gently swirl the flask or use a magnetic stirrer to facilitate the dissolution of the dye. The solution should be a clear, deeply colored liquid.

• Dilution to Volume: Once the dye is completely dissolved, carefully add distilled or deionized water to the flask until the bottom of the meniscus reaches the calibration mark.

• Homogenization: Cap the flask and invert it several times to ensure the solution is homogeneous.

• Storage: Store the prepared indicator solution in a well-stoppered, amber glass bottle to protect it from light. The solution is stable for several weeks when stored properly at room temperature.[2]

Protocol for Acid-Base Titration using Eriochrome Cyanine R

This protocol outlines the use of the prepared Eriochrome Cyanine R indicator solution for determining the endpoint of an acid-base titration. This example details the titration of a weak acid with a strong base.

Workflow:

Caption: Workflow for acid-base titration using Eriochrome Cyanine R.

Procedure:

• Preparation of Analyte: Pipette a known volume of the weak acid solution into a clean Erlenmeyer flask.

• Indicator Addition: Add 2-3 drops of the 0.1% Eriochrome Cyanine R indicator solution to the analyte. The solution should turn yellow.

• Titration: Slowly add the strong base titrant from a buret to the Erlenmeyer flask while continuously swirling the flask to ensure thorough mixing.

• Endpoint Detection: Continue the titration until a single drop of the titrant causes a sharp and persistent color change from yellow to blue. This indicates that the endpoint of the titration has been reached.

• Volume Recording: Record the volume of the titrant used to reach the endpoint.

• Replication: Repeat the titration at least two more times to ensure the precision and accuracy of the results. The volumes of titrant used should be in close agreement.

Application in Complexometric Titrations

Beyond its role as a pH indicator, Eriochrome Cyanine R is a valuable complexometric indicator, particularly for the determination of metal ions such as aluminum. In this application, the color change is a result of the formation and subsequent displacement of a metal-indicator complex.

When determining aluminum, the solution is typically buffered to a pH of 6.0. At this pH, Eriochrome Cyanine R forms a red to pink colored complex with aluminum ions.[7] The endpoint of the titration, usually with a chelating agent like EDTA, is signaled by a color change as the EDTA displaces the ECR from the aluminum, resulting in the color of the free indicator at that specific pH.

Conclusion

Eriochrome Cyanine R is a robust and versatile dye with significant utility in scientific research. Its distinct pH-dependent color changes make it a reliable indicator for acid-base titrations, particularly in the alkaline range. Furthermore, its ability to form colored complexes with metal ions extends its applicability to complexometric analysis. The protocols and mechanistic insights provided in this guide are intended to empower researchers to effectively utilize Eriochrome Cyanine R in their laboratory workflows, ensuring accurate and reproducible results.

References

• Biognost. ERIOCHROME CYANINE R, powder dye, C.I. 43820. [Link]

• Standard Methods. 3500-Al B: Aluminum by Eriochrome Cyanine R Method. [Link]

• Kiernan, J. A. (2020). Certification procedures used by the Biological Stain Commission for eriochrome cyanine R (C.I. 43820, Mordant blue 3). Biotechnic & Histochemistry, 95(5), 396–402. [Link]

• ResearchGate. Use of eriochrome cyanine R for routine histology and histopathology: An improved dichromatic staining procedure. [Link]

• PubChem. Eriochrome Cyanine R. [Link]

• YouTube. pH Indicators Explained: How Color Changes Show Acids and Bases. [Link]

• Delloyd's Chemistry. Preparation of Titration Indicators. [Link]

• The Science Company. Chart of pH Indicator Ranges. [Link]

• Pavan Kumar, G. V. S. R., et al. (2017). Aluminium-Eriochrome Cyanin R, A Novel Chromogen for the Spectrophotometric Determination of Pentoprazole Sodium. Indian Journal of Pharmaceutical Education and Research, 51(2s), s283-s289. [Link]

• Titration Info. Acid base titration - end point indicators preparation. [Link]

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• ResearchGate. Kinetic study of the discoloration of triphenylmethane dyes as a function of pH, salt effect. [Link]

• International Journal of Chemical and Environmental Engineering. Determination of Trace Aluminum with Eriochrome Cyanine R after Cloud Point Extraction. [Link]

• ResearchGate. Effect of Eriochrome cyanine R concentration. Experimental condition:.... [Link]

• PubMed. Floatation-spectrophotometric Determination of Thorium, Using Complex Formation with Eriochrome Cyanine R. [Link]

• PubMed. Use of eriochrome cyanine R in routine histology and histopathology: is it time to say goodbye to hematoxylin?. [Link]

• ResearchGate. Eriochrome cyanine R and its complexes with iron (III) at pH 1.5. [Link]

• J-Stage. Spectrophotometric study of aluminum-Eriochrome Cyanine R complex. [Link]

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• Carl ROTH. Eriochrome cyanine R (C. I. 43820), 1 g. [Link]

• Biognost. Eriochrome Cyanine R, C.I. 43820. [Link]

• CharChem. Eriochrome Cyanine R. [Link]

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• RSC Publishing. Kinetics and mechanism of the bleaching of a triarylmethane dye by hydrogen peroxide and water: evidence for intramolecular base catalysis. [Link]

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An In-depth Technical Guide to Mordant Blue 3 (Eriochrome Cyanine R)

Introduction

Mordant Blue 3, known by a variety of synonyms including Eriochrome Cyanine R, Chromoxane Cyanine R, and C.I. 43820, is a triarylmethane dye of significant importance in both biological staining and analytical chemistry.[1] Its utility stems from its ability to form intensely colored complexes with metal ions, a property that has been harnessed for the microscopic visualization of cellular components and the quantitative spectrophotometric analysis of various metals. This guide provides a comprehensive overview of the physical and chemical properties of Mordant Blue 3, its principal applications, and detailed protocols for its use, tailored for researchers, scientists, and professionals in drug development.

Compound Identification and Chemical Structure

A clear understanding of a reagent begins with its unambiguous identification. Mordant Blue 3 is cataloged and recognized by several identifiers across chemical databases and commercial suppliers.

• CAS Number: 3564-18-9[2][3]

• C.I. Name: Mordant Blue 3

• C.I. Number: 43820

• IUPAC Name: Trisodium 5-[(Z)-(3-carboxylato-5-methyl-4-oxocyclohexa-2,5-dien-1-ylidene)(2-sulfonatophenyl)methyl]-2-hydroxy-3-methylbenzoate[4]

• Synonyms: Eriochrome Cyanine R, Alizarol Cyanine RC, Chromoxane Cyanine R, Solochrome Cyanine R[1][2][3]

• Molecular Formula: C₂₃H₁₅Na₃O₉S[2][3]

• Molecular Weight: 536.39 g/mol [3][5]

The unique structure of Mordant Blue 3, featuring multiple hydroxyl, carboxyl, and sulfonate groups, is fundamental to its function as a mordant dye and a metal chelator. These functional groups provide the necessary sites for coordination with metal ions, which in turn mediate the binding of the dye to the substrate.

Caption: Chemical Structure of Mordant Blue 3.

Physicochemical Properties

The physical and chemical characteristics of Mordant Blue 3 dictate its behavior in various applications, from its solubility in staining solutions to its spectral properties for analytical measurements.

Property	Value	Reference(s)
Appearance	Red to dark brown or reddish-blue powder	[3]
Solubility	Soluble in water (420 g/L), soluble in ethanol	[3]
Melting Point	Not applicable (decomposes)	[3][6]
Boiling Point	Not applicable	[3][6]
pH	9.1 (10 g/L in H₂O at 24°C)	[7]
Stability	Stable under normal conditions. Incompatible with strong oxidizing agents.	[3][8]

Spectral Data

The UV-Visible absorption spectrum of Mordant Blue 3 is highly dependent on its chemical environment, particularly pH and the presence of metal ions. This property is the cornerstone of its use in spectrophotometry.

• λmax (pH 7.0 buffer): 434-440 nm[7]

• λmax (Aluminum complex, pH 6.0): 535 nm

• λmax (in n-butanol, complex with imipramine): Not specified, forms a reddish compound

• Other reported measurements: An analytical method for enzyme activities utilizes optical density readings at 450 nm.[1]

The shift in the maximum absorption wavelength upon chelation with a metal ion allows for the quantification of the metal. For instance, in the standardized method for aluminum detection, the formation of the Al-Mordant Blue 3 complex results in a distinct color change from red to pink, with a new absorption maximum at 535 nm.

Applications in Research and Development

The dual functionality of Mordant Blue 3 as a potent metal chelator and a vibrant dye underpins its use in diverse scientific fields.

Histological Staining

Mordant Blue 3 is a well-established histological stain, primarily used for coloring cell nuclei blue.[2] It serves as an effective substitute for hematoxylin, a natural dye that has periodically faced supply shortages. The staining mechanism is a classic example of mordant dyeing. A metal salt, typically ferric alum (iron(III) ammonium sulfate), acts as the mordant. The Fe³⁺ ions first bind to the tissue components, particularly the phosphate groups of DNA in the nucleus, and then form a coordination complex with the Mordant Blue 3 dye. This dye-metal-tissue complex is stable and vividly colored, resulting in sharp and clear nuclear staining.[9]

It is also employed for staining myelin sheaths in nerve tissue, yielding results comparable to Luxol Fast Blue.[9]

Analytical Chemistry and Metal Detection

The ability of Mordant Blue 3 to form distinctively colored chelates with various metal ions makes it a valuable reagent in analytical chemistry. It is most notably used in the spectrophotometric determination of aluminum in water samples. The intensity of the colored complex formed is directly proportional to the concentration of the metal ion, enabling quantitative analysis based on Beer-Lambert's law. Beyond aluminum, it has been investigated for the detection of other metals, such as iron and vanadium.

Experimental Protocol: Llewellyn's Mordant Blue 3 for Nuclear Staining (Progressive Method)

This protocol is adapted from the work of B.D. Llewellyn and provides a reliable method for nuclear staining in paraffin-embedded tissue sections as a hematoxylin substitute.[10]

Rationale: This progressive staining method does not require differentiation, simplifying the workflow. The iron alum acts as the mordant, while sodium acetate is used for "blueing," which enhances the color and removes non-mordanted dye.

Reagents:

• Staining Solution:

  • Mordant Blue 3: 1.0 g

  • Ferric alum (Iron (III) ammonium sulfate): 0.5 g

  • Hydrochloric acid (conc.): 10 mL

  • Distilled water: to make 1 L

• Blueing Solution:

  • Sodium acetate: 5.0 g

  • Distilled water: 1 L

• Counterstain:

  • Eosin Y solution (1% aqueous or alcoholic)

• Dehydrating and Clearing Agents:

  • Graded alcohols (e.g., 70%, 95%, 100% ethanol)

  • Xylene or a xylene substitute

• Mounting Medium:

  • Resinous mounting medium

Procedure:

• Deparaffinize and Rehydrate: Bring paraffin sections to water through standard protocols (e.g., xylene, graded alcohols, tap water).

• Staining: Immerse slides in the Mordant Blue 3 staining solution for 5 minutes.

• Washing: Rinse the slides thoroughly in running tap water.

• Blueing: Place slides in the 0.5% sodium acetate solution for 30 seconds. This step shifts the dye color to a deeper blue.

• Washing: Rinse well in tap water.

• Counterstaining: Immerse in Eosin Y solution for 30 seconds to 2 minutes, depending on the desired intensity of cytoplasmic staining.

• Dehydration: Dehydrate the sections through graded alcohols.

• Clearing: Clear the sections in xylene or a suitable substitute.

• Mounting: Coverslip with a resinous mounting medium.

Expected Results:

• Nuclei: Blue

• Cytoplasm and other acidophilic structures: Shades of pink to red

Caption: Workflow for Progressive Nuclear Staining with Mordant Blue 3.

Chemical Synthesis Overview

The manufacturing of Mordant Blue 3 is a multi-step organic synthesis process. It is typically produced through the condensation of 2-Formylbenzenesulfonic acid with 2-Hydroxy-3-methylbenzoic acid. The resulting intermediate is then oxidized using nitrosylsulfuric acid, followed by conversion to its trisodium salt form.

Safety and Handling

As with any chemical reagent, proper safety precautions should be observed when handling Mordant Blue 3.

• Hazard Identification: May cause skin, eye, and respiratory tract irritation.[2]

• Personal Protective Equipment (PPE): It is recommended to wear standard laboratory attire, including a lab coat, safety goggles, and chemical-resistant gloves.

• Handling: Avoid generating dust. Use in a well-ventilated area or with local exhaust ventilation.

• Storage: Store in a cool, dry place in a tightly sealed container, away from strong oxidizing agents. Recommended storage temperature is between +5°C and +30°C.[3][8]

Always consult the latest Safety Data Sheet (SDS) from the supplier for complete and detailed safety information.

Conclusion

Mordant Blue 3 is a versatile and reliable chemical with significant applications in life sciences and analytical chemistry. Its well-characterized physicochemical properties, particularly its ability to form colored metal complexes, make it an invaluable tool for researchers. Whether used as a substitute for hematoxylin in routine histology or as a sensitive indicator for metal quantification, a thorough understanding of its properties and protocols is essential for achieving optimal and reproducible results.

References

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An In-depth Technical Guide to the Complex Formation of Eriochrome Cyanine R with Metal Ions

This guide provides a comprehensive exploration of the principles and applications of Eriochrome Cyanine R (ECR) in the complexometric analysis of metal ions. Tailored for researchers, analytical scientists, and professionals in drug development and environmental monitoring, this document delves into the core chemistry of ECR, the mechanisms of its complex formation, the influence of various experimental parameters, and detailed protocols for its practical application.

Introduction: The Versatility of Eriochrome Cyanine R

Eriochrome Cyanine R (ECR), also known as Solochrome Cyanine R, is an anionic triphenylmethane dye widely recognized for its utility as a chromogenic reagent in analytical chemistry.[1][2] Its molecular structure, featuring multiple phenolic hydroxyl and carboxylic acid groups, allows it to act as a multidentate ligand, forming stable, intensely colored complexes with a variety of metal ions.[2][3] This property is the cornerstone of its application in spectrophotometric analysis, enabling the sensitive and selective quantification of metals such as aluminum, iron, copper, magnesium, and lanthanides.[1][4][5][6]

The primary analytical utility of ECR stems from the significant bathochromic (red) shift in its absorption spectrum upon chelation with a metal ion. For instance, in a buffered solution at pH 6.0, ECR dye reacts with dilute aluminum solutions to form a red-to-pink complex with a maximum absorbance at 535 nm, a wavelength where the free dye has minimal absorbance.[4][7] The intensity of this color is directly proportional to the concentration of the metal ion, forming the basis of a robust quantitative method.[8][9] Beyond simple aqueous systems, the performance of ECR can be dramatically enhanced through the use of surfactants, which modify the reaction environment to improve sensitivity, stability, and selectivity.[10][11]

This guide will dissect the fundamental aspects of ECR-metal interactions, from the underlying coordination chemistry to the practical execution of analytical protocols and the mitigation of common interferences.

Core Chemistry and Mechanism of Complexation

Structure and Protonation Equilibria of ECR

Eriochrome Cyanine R (C₂₃H₁₅Na₃O₉S) is the trisodium salt of a sulfonic acid derivative of a triphenylmethane structure.[2][12] The key functional groups involved in metal chelation are the two pairs of vicinal carboxyl and hydroxyl groups located on two of the phenyl rings.

The color and chelating ability of ECR are highly dependent on the pH of the solution. The molecule undergoes a series of protonation/deprotonation steps, leading to different colored species. Understanding this pH-dependent behavior is critical for selecting the optimal conditions for complex formation with a specific metal ion. For example, the analysis of aluminum is typically conducted at pH 6.0, a condition that favors the formation of the specific ECR species most reactive toward Al(III) ions.[4]

The Chelation Mechanism

Metal ions coordinate with ECR through the deprotonated hydroxyl and carboxyl groups, forming stable five- or six-membered chelate rings. The metal ion displaces the protons from these groups, leading to the formation of the colored complex. The stoichiometry of the complex (the metal-to-ligand ratio) can vary depending on the metal ion, its oxidation state, and the reaction conditions.

The general mechanism involves the formation of a coordinative bond between the metal cation and the oxygen atoms of the phenolate and carboxylate groups. This interaction delocalizes the π-electron system of the dye molecule, resulting in a change in the energy of electronic transitions and thus a shift in the maximum absorbance wavelength (λmax).

Caption: General mechanism of ECR chelation with a trivalent metal ion.

Key Experimental Parameters and Their Optimization

The successful application of ECR in spectrophotometry requires careful control over several experimental variables. The intensity and stability of the developed color are influenced by pH, reaction time, temperature, and the concentration of the dye itself.[4]

• pH: This is the most critical parameter. Each metal-ECR complex has a specific pH range for optimal formation and stability. For aluminum, this is pH 6.0, achieved using an acetate buffer.[7] For magnesium, a much more alkaline environment of pH 11.5 is required.[5] Deviation from the optimal pH can lead to incomplete complex formation or the precipitation of metal hydroxides, causing significant errors.

• ECR Concentration: The concentration of the dye must be in sufficient excess to ensure that all metal ions in the sample can form the complex. Typically, a three-fold or greater excess of ECR relative to the highest expected metal ion concentration is recommended.[10][11]

• Reaction Time and Temperature: For many ions like aluminum, the color formation is nearly instantaneous.[11] However, a short equilibration period (e.g., 5-10 minutes) is often recommended to ensure the reaction goes to completion. The color of the Al-ECR complex is generally stable for several hours.[4][11] Temperature can affect reaction kinetics and complex stability, so analyses should be conducted at a consistent room temperature (e.g., 20-25 °C).[9]

• Interferences: Several ions can interfere with the determination of the target analyte. These interferences can be positive (forming a colored complex themselves) or negative (preventing the target analyte from reacting). Fluoride and polyphosphates cause significant negative interference in aluminum analysis because they form highly stable complexes with Al(III).[4] Iron is a common positive interference as it also forms a colored complex with ECR.[1]

Enhancing Performance with Surfactants: Ternary Complex Formation

The sensitivity and selectivity of ECR methods can be significantly improved by the addition of surfactants, such as the cationic cetyltrimethylammonium bromide (CTAB) or non-ionic Triton X-100.[10][11] In the presence of a surfactant, a ternary (three-component) complex is formed, involving the metal ion, ECR, and the surfactant molecules.

The mechanism of this enhancement is twofold:

• Micellar Catalysis: The surfactant molecules form micelles in solution. These micelles create a hydrophobic microenvironment that can favorably alter the reaction equilibrium. The interaction between the surfactant and the ECR dye can facilitate the deprotonation of the chelating groups, making the dye more reactive towards the metal ion even at a lower pH.[10]

• Formation of an Ion-Association Complex: Cationic surfactants like CTAB can form an ion-pair with the anionic Metal-ECR complex. This new, larger ternary complex often exhibits a greater molar absorptivity and a further bathochromic shift, leading to a more sensitive assay.[6]

Studies have shown that in the presence of CTAB, the stoichiometry of the complex can change. For example, the uranium-ECR complex shifts from a 1:1 ratio to 1:2 (Metal:ECR) in the presence of CTAB.[11] This modification of the complex leads to a more intensely colored solution and, consequently, a lower detection limit.

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A Guide to the Spectral Properties of Eriochrome Cyanine R and its Metal Complexes: Theory and Application

An in-depth technical guide by a Senior Application Scientist.

Introduction: The Versatility of Eriochrome Cyanine R

Eriochrome Cyanine R (ECR), also known as Solochrome Cyanine R, is an anionic triphenylmethane dye widely recognized for its utility in analytical chemistry and histology.[1][2] Its molecular structure features multiple ionizable functional groups—specifically carboxylic and phenolic hydroxyls—that make it a highly effective acid-base indicator and, more importantly, a powerful chelating agent for a variety of metal ions.[3][4]

The formation of a complex between ECR and a metal ion results in a significant and predictable shift in the molecule's maximum absorbance wavelength (λmax). This chromogenic response is the foundation of numerous spectrophotometric methods for the quantitative determination of metals such as aluminum (Al³⁺), beryllium (Be²⁺), iron (Fe³⁺), and others.[4][5][6] This guide provides a comprehensive overview of the fundamental principles governing the spectral properties of ECR, details the factors influencing its complexation reactions, and presents robust protocols for its application in a research and development setting.

Fundamental Principles of ECR Spectroscopy

To effectively utilize ECR, one must first understand the relationship between its chemical structure, the solution's pH, and its resulting spectral behavior.

Chemical Structure of Eriochrome Cyanine R

ECR is a tetrabasic acid, and its structure allows for the delocalization of electrons across the triphenylmethane backbone. The specific arrangement of its functional groups is critical to its function as a chelating ligand.

Caption: Chemical structure of Eriochrome Cyanine R.[7]

The Critical Role of pH: ECR as an Acid-Base Indicator

The spectral properties of free ECR are exquisitely sensitive to pH. As the pH of the solution changes, ECR's carboxylic and phenolic groups undergo protonation or deprotonation, altering the electronic conjugation of the molecule and thus its color and absorption spectrum.[3] This behavior is fundamental to understanding its complexation reactions, as the availability of specific anionic forms of ECR is a prerequisite for chelation.

The dye exhibits multiple distinct colors across the pH scale, from red in strongly acidic solutions to yellow and finally blue in strongly alkaline conditions.[3][4] The most pronounced color change, from yellow to blue, corresponds to the ionization of the phenolic hydroxyl group at a pH between 11 and 12.[3] The absorption maxima (λmax) for the free ECR ligand at various pH ranges are summarized below.

pH Range	Predominant Species	λmax (nm)	Observed Color
3.0 - 5.0	H₂L²⁻	520	Red-Orange
6.0	HL³⁻	480	Yellow
7.0 - 11.0	HL³⁻	440	Yellow
12.0	L⁴⁻	585	Blue
Table compiled from data presented in Joshi et al.[8]

Expert Insight: The choice of pH for a specific metal determination is a deliberate balancing act. The pH must be high enough to deprotonate the necessary functional groups on ECR to allow for chelation, yet it must also be optimized for the specific metal ion to prevent its precipitation as a hydroxide and to maximize the stability of the resulting complex.[9]

Mechanism of Metal Complexation

ECR functions as a bidentate ligand, forming a stable chelate with metal ions through its carboxyl and phenolic oxygen atoms.[9] The formation of this metal-ligand complex creates a new chromophoric system with a distinct absorption maximum, typically shifted to a longer wavelength (a bathochromic shift) compared to the free ligand at the same pH.

Caption: General experimental workflow for metal analysis using ECR.

Protocol: Spectrophotometric Determination of Aluminum in Water

This protocol is adapted from the established Standard Methods for the Examination of Water and Wastewater. [10] 1.0 Reagents

• Stock Aluminum Solution (100 mg/L): Prepare by dissolving the appropriate mass of reagent-grade aluminum potassium sulfate [KAl(SO₄)₂·12H₂O] in deionized water.

• Standard Aluminum Solution (1.0 mg/L): Prepare by diluting the stock solution.

• Eriochrome Cyanine R Dye Solution (0.1% w/v): Dissolve 0.1 g of ECR in 100 mL of deionized water.

• Acetate Buffer Solution (pH 6.0): Prepare using sodium acetate and acetic acid.

• Ascorbic Acid Solution (1% w/v): Prepare fresh daily to prevent oxidation. This is used to mask interference from iron.

• EDTA Solution (0.01 M): Disodium ethylenediaminetetraacetate.

2.0 Procedure

• Sample Preparation: To a 50 mL volumetric flask, add 25 mL of the water sample (or an aliquot diluted to 25 mL). The sample should have a pH between 4 and 5.

• Blank Preparation: Prepare a second 50 mL volumetric flask containing 25 mL of deionized water to serve as the reagent blank.

• Interference Removal: Add 1 mL of ascorbic acid solution to each flask and mix. This step reduces any Fe³⁺ to Fe²⁺, which does not complex with ECR.

• Complex Formation: Add 10 mL of acetate buffer solution to each flask, followed by 5 mL of ECR dye solution. Mix thoroughly.

• Color Development: Allow the solutions to stand for at least 5 minutes but no more than 15 minutes to ensure complete and stable color development.

• Measurement: Using a spectrophotometer, zero the instrument with the reagent blank at 535 nm. Measure the absorbance of the sample.

• Quantification: Determine the aluminum concentration from a calibration curve prepared using a series of standard aluminum solutions (e.g., 0.05 to 0.30 mg/L) treated with the same procedure.

Trustworthiness and Causality: This protocol is self-validating through the use of a reagent blank and a standard calibration curve. The pH is buffered to 6.0 because this is the optimal condition for the formation of the Al-ECR complex, ensuring maximum color development and stability. [10]Ascorbic acid is added specifically to eliminate interference from iron, a common co-contaminant in water samples, thereby enhancing the selectivity of the method.

Conclusion and Future Directions

Eriochrome Cyanine R remains a highly relevant and powerful tool for chemical analysis. Its well-understood spectral properties, coupled with the distinct chromogenic shifts upon metal chelation, provide a basis for simple, rapid, and sensitive spectrophotometric methods. The ability to tune the reaction conditions—particularly pH—and to enhance sensitivity with surfactants makes ECR an adaptable reagent for quantifying a range of metal ions in diverse matrices. For researchers in analytical chemistry, environmental science, and drug development, a thorough understanding of the principles laid out in this guide is essential for developing and validating robust analytical methods based on this versatile chromogen.

References

• Shokrollahi, A., Ghaedi, M., & Hossaini, O. (2008). Determination of Trace Aluminum with Eriochrome Cyanine R after Cloud Point Extraction. Journal of the Chinese Chemical Society, 55(5), 1048-1054.

• Pavan Kumar, G. V. S. R., et al. (2017). Aluminium-Eriochrome Cyanin R, A Novel Chromogen for the Spectrophotometric Determination of Pentoprazole Sodium. Indian Journal of Pharmaceutical Education and Research, 51(2s), s253-s258.

• Kiernan, J. A. (1984). Chromoxane cyanine R. I. Physical and chemical properties of the dye and of some of its iron complexes. Journal of Microscopy, 134(Pt 1), 13-23.

• Joshi, S., et al. (1995). Surfactant Induced Eriochrome Cyanine R-Metal Ion Interactions: Complexation and Analytical Studies. Asian Journal of Chemistry, 7(1), 167-174.

• American Public Health Association (APHA), American Water Works Association (AWWA), & Water Environment Federation (WEF). (2017). 3500-Al B. Eriochrome Cyanine R Method. In Standard Methods for the Examination of Water and Wastewater.

• RxMarine. (2024). How to determine aluminum content of a sample.

• PubChem. (n.d.). Eriochrome Cyanine R. National Center for Biotechnology Information.

• Joshi, S. S., & Sharma, P. (2017). Studies in Chelating Behavior Of Eriochrome Cyanine – R With UO (VI) And Y(III) in Presence Of Micelle Forming Surfactants. International Journal of Scientific Research in Science and Technology, 3(3), 64-71.

• Sadowski, Z., et al. (2018). Aluminum in Effluents and Sludges from the Preliminary Coagulation in Dairy Factory Aerated Balancing Tanks: An Analytical and Sorption Study. Water, 10(9), 1234. (Provides spectra of ECR and Al-ECR complexes)

• ResearchGate. (n.d.). Job's plot for determining the stoichiometry of the aluminum complex.

• ResearchGate. (n.d.). Effect of Eriochrome cyanine R concentration.

• Meshram, S. (2011). Spectrophotometric Study of Ternary Complex Forming Systems of Some Lanthanide Metal Ions with Eriochrome Cyanine R in Presence of Cetylpyridinium Bromide for Microdetermination. E-Journal of Chemistry, 8(3), 1264-1274.

• Hach. (n.d.). DR/4000 PROCEDURE ALUMINUM Method 8326.

• Biognost. (n.d.). ERIOCHROME CYANINE R, powder dye, C.I. 43820.

• Gracia, R. C., & Montañez, V. L. (2017). The Role of Chelation in the Treatment of Other Metal Poisonings. Journal of Medical Toxicology, 13(3), 234-242.

• Chem-Impex. (n.d.). Eriochrome Cyanine R.

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Eriochrome Cyanine R: A Modern, Reliable Alternative to Hematoxylin in Histological Staining

An In-depth Technical Guide for Researchers and Laboratory Professionals

Executive Summary: The Case for a Hematoxylin Alternative

For over a century, hematoxylin, a natural dye extracted from the logwood tree (Haematoxylon campechianum), has been the cornerstone of nuclear staining in histology. Its combination with eosin (H&E) is the undisputed workhorse for pathological diagnosis. However, reliance on a natural product has led to periodic shortages and significant price volatility, driven by supply chain complexities and ecological pressures.[1] These challenges underscore the critical need for a reliable, high-performance, and cost-effective synthetic substitute.

Eriochrome cyanine R (ECR), a synthetic anionic dye, has emerged as a leading candidate to replace hematoxylin.[1] When chelated with a metallic mordant—typically ferric iron (Fe³⁺)—it provides robust, selective, and consistent blue staining of cell nuclei, visually comparable to traditional hemalum stains.[2][3] Beyond simply mimicking hematoxylin, ECR offers distinct advantages, including exceptional solution stability, greater resistance to acidic counterstains, and versatility in staining other tissue components like myelin.[1][4] This guide provides a comprehensive overview of the chemistry, mechanism, and practical application of Eriochrome cyanine R, empowering researchers and diagnosticians to confidently integrate this modern dye into their workflows.

The Chemistry and Mechanism of Eriochrome Cyanine R Staining

The Dye and the Mordant: A Crucial Partnership

Eriochrome cyanine R (also known as Solochrome Cyanine R or Mordant Blue 3) is an anionic sulphonaphthalene mordant dye.[5][6][7] By itself, it is a red dye, but its utility in histology stems from its ability to form intensely colored complexes with transition metal ions.[5][6] The most common and effective mordant for nuclear staining is the ferric ion (Fe³⁺), typically introduced as ferric chloride (FeCl₃) or ferric ammonium sulfate (iron alum).[2][5]

The combination of ECR and ferric ions in an acidic aqueous solution results in the formation of at least four distinct iron-ECR complexes, some of which are red and others blue.[5][6][8] The final blue coloration of the nuclei is the result of the selective binding of a positively charged iron-ECR dye-lake (a coordination complex) to anionic substrates within the cell.

The Staining Principle: Electrostatic Attraction

The core principle of ECR nuclear staining is an electrostatic interaction. The acidic components of the cell nucleus, primarily the phosphate groups of DNA and RNA in chromatin, are strongly anionic (negatively charged). The iron-ECR complex is engineered to carry a net positive charge, allowing it to bind tightly and selectively to these nuclear components. This mechanism is analogous to that of traditional aluminum-hematoxylin (hemalum) stains. However, the iron-mordanted ECR complex offers the significant advantage of being highly resistant to subsequent acidic staining solutions, a property characteristic of iron-hematein stains.[4]

Caption: General Histological Workflow for ECR Staining.

Solution Preparation

A. Fe-ECR Staining Solution (Progressive Method, acc. to Llewellyn) [5]* Distilled Water: 990 mL

• Concentrated Hydrochloric Acid (HCl): 10 mL

• Ferric Ammonium Sulfate [FeNH₄(SO₄)₂·12H₂O]: 0.5 g

• Eriochrome Cyanine R Powder: 1.0 g

Procedure: Carefully add HCl to the distilled water and stir. Add the ferric ammonium sulfate and stir until fully dissolved. Finally, add the ECR powder and stir until the solution is homogenous. The solution is ready for immediate use and is very stable. [5] B. Fe-ECR Staining Solution (For Regressive/Dichromatic Methods) [4][8]* Distilled Water: 450 mL

• Hydrochloric Acid (HCl): to pH 1.5

• Eriochrome Cyanine R Powder: 1.0 g

• Ferric Chloride Hexahydrate (FeCl₃·6H₂O): 1.12 g

Procedure: Acidify the distilled water with HCl to a pH of 1.5. Add the ECR powder and ferric chloride. Mix, filter, and adjust the final volume to 500 mL with distilled water, re-checking that the pH is 1.5. [4] C. Differentiator (for Regressive Staining)

• 1% Acid Alcohol: 1.0 mL Concentrated HCl in 99 mL of 70% Ethanol.

• Aqueous HCl Differentiator (pH 0.95): Dilute concentrated HCl with distilled water to a final pH of 0.95. [8] D. Bluing Solution

• 0.5% Sodium Acetate: 5.0 g Sodium Acetate (anhydrous) in 1000 mL of distilled water. [3][5]* Slightly alkaline tap water can often be used effectively.

Protocol 1: Progressive Nuclear Staining (ECR-Eosin)

This method is simple, reliable, and avoids the need for microscopic control of differentiation.

• Deparaffinize and rehydrate sections to distilled water.

• Stain in the progressive Fe-ECR solution (4.1.A) for 5-10 minutes. [3][5]3. Rinse well in running tap water for 2-3 minutes.

• Blue the nuclei in 0.5% sodium acetate solution for 30 seconds, or in alkaline tap water for 1-2 minutes, until nuclei are a crisp blue. [3][5]5. Rinse in tap water.

• Counterstain with a standard Eosin Y solution for 1-3 minutes.

• Dehydrate through graded alcohols, clear in xylene, and mount with a resinous medium. [5] Expected Results: Nuclei will be stained blue, while cytoplasm and collagen will be varying shades of pink and red. [9]

Protocol 2: Regressive Nuclear Staining (Sharper Differentiation)

This method provides greater control and can yield sharper nuclear detail, but requires microscopic monitoring.

• Deparaffinize and rehydrate sections to distilled water.

• Stain in the regressive Fe-ECR solution (4.1.B) for 5-10 minutes to deliberately overstain the section.

• Rinse briefly in distilled water.

• Differentiate in 1% acid alcohol or the pH 0.95 HCl solution (4.1.C). [8]Check the section microscopically every 10-15 seconds until the stain is largely cleared from the cytoplasm and nuclei are well-defined.

• Stop differentiation immediately by rinsing thoroughly in running tap water for 3-5 minutes. This step also serves to "blue" the nuclei.

• Counterstain with Eosin Y.

• Dehydrate, clear, and mount.

Expected Results: Sharply defined blue nuclei with a clean background, ready for counterstaining.

Protocol 3: Selective Myelin Staining

ECR's versatility extends to neuropathology, where it serves as an excellent myelin stain. The key difference is the use of an alkaline differentiator.

• Deparaffinize and rehydrate sections to distilled water.

• Stain in the regressive Fe-ECR solution (4.1.B) for 15-20 minutes. [4]3. Rinse in tap water for 1 minute. [4]4. Differentiate with an alkaline solution, such as 1% aqueous ammonium hydroxide or a borax-ferricyanide solution, until grey and white matter are clearly distinguished. [2][10]5. Rinse thoroughly in tap water.

• (Optional) Counterstain with a nuclear stain like Neutral Red.

• Dehydrate, clear, and mount.

Expected Results: Myelin sheaths are stained a distinct aqua blue. [2]

Conclusion: A Self-Validating System for Modern Histology

Eriochrome cyanine R is more than just a substitute for hematoxylin; it is a superior alternative that offers enhanced stability, reliability, affordability, and versatility. [11][12]The protocols described herein are self-validating systems: the crisp, selective nuclear staining and the vibrant, specific myelin coloration provide immediate confirmation of a successful procedure. By understanding the chemical principles and following these robust, field-proven methodologies, researchers, scientists, and drug development professionals can confidently adopt ECR, ensuring consistent, high-quality histological results while modernizing a foundational laboratory technique.

References

• ResearchGate. (n.d.). Use of eriochrome cyanine R for routine histology and histopathology: An improved dichromatic staining procedure. Retrieved from ResearchGate. [Link]

• Stefanović, D. (2015). Use of eriochrome cyanine R for routine histology and histopathology: an improved dichromatic staining procedure. Biotechnology & Histochemistry, 90(6), 470-4. [Link]

• KIDDRC Histology Services. (n.d.). Eriochrome(Solochrome) Cyanine(EC). Retrieved from University of Kansas Medical Center. [Link]

• Stefanović, D., Stefanović, M., & Lalošević, D. (2015). Use of eriochrome cyanine R in routine histology and histopathology: is it time to say goodbye to hematoxylin? Biotechnology & Histochemistry, 90(6), 461-9. [Link]

• StainsFile. (n.d.). Kiernan's Eriochrome Cyanin for Nuclei. Retrieved from StainsFile. [Link]

• Stefanović, D. (2015). Use of eriochrome cyanine R for routine histology and histopathology: an improved dichromatic staining procedure. Taylor & Francis Online, 90(6), 470-474. [Link]

• Biognost. (n.d.). ERIOCHROME CYANINE R, powder dye, C.I. 43820 - Instructions for Use. Retrieved from Biognost. [Link]

• Stefanović, D. (2018). Eriochrome cyanine R: a substitute for hematoxylin. Slide presentation from BSC/NYSHS Symposium. [Link]

• Stefanović, D., Stefanović, M., & Lalošević, D. (2015). Use of eriochrome cyanine R in routine histology and histopathology: Is it time to say goodbye to hematoxylin?. ResearchGate. [Link]

• Scribd. (n.d.). Use of Eriochrome Cyanine R in Routine Histology and Histopathology: Is It Time To Say Goodbye To Hematoxylin?. Retrieved from Scribd. [Link]

• Biognost. (n.d.). ERIOCHROME CYANINE R, C.I. 43820. Retrieved from Biognost. [Link]

• Stefanović, D. (2015). Use of eriochrome cyanine R for routine histology and histopathology: an improved dichromatic staining procedure. Taylor & Francis Online. [Link]

• ResearchGate. (n.d.). Certification procedures used by the Biological Stain Commission for eriochrome cyanine R (C.I. 43820, Mordant blue 3). Retrieved from ResearchGate. [Link]

• ResearchGate. (n.d.). Price comparison of hematoxylin and ECR posted by online vendors. Retrieved from ResearchGate. [Link]

• Llewellyn, B. D. (2020). Certification procedures used by the Biological Stain Commission for eriochrome cyanine R (C.I. 43820, Mordant blue 3). Biotechnology & Histochemistry, 95(5), 396-402. [Link]

• StainsFile. (n.d.). Kiernan's Eriochrome Cyanin for Myelin. Retrieved from StainsFile. [Link]

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Eriochrome Cyanine R: A Comprehensive Technical Guide to its Discovery, History, and Application as a Metallochromic and Biological Indicator

Abstract

Eriochrome Cyanine R (ECR), a synthetic triphenylmethane dye, has carved a significant niche in analytical chemistry and histopathology. This technical guide provides an in-depth exploration of ECR, from its historical roots in the burgeoning field of synthetic dyes to its contemporary applications as a sensitive metallochromic indicator and a reliable biological stain. The document elucidates the chemical principles underpinning its function, including its synthesis, the mechanism of complex formation with metal ions, and its behavior as a pH indicator. Detailed, field-proven protocols for its use in the spectrophotometric determination of aluminum and in histological staining are presented, supported by quantitative data and visual diagrams to aid researchers, scientists, and drug development professionals in its effective application.

Introduction: The Genesis of a Versatile Indicator

Eriochrome Cyanine R (ECR), also known by synonyms such as Solochrome Cyanine R and Mordant Blue 3, is an anionic sulphonaphthalene mordant dye that has become an indispensable tool in various scientific disciplines.[1][2] Its utility stems from its ability to form intensely colored complexes with metal ions and its distinct color changes in response to varying pH levels.[1][2] This dual functionality has led to its widespread use as both a complexometric indicator, particularly for the quantification of aluminum, and as a biological stain, where it serves as a notable substitute for hematoxylin.[1][3]

This guide aims to provide a comprehensive technical overview of Eriochrome Cyanine R, covering its historical discovery, chemical synthesis, mechanisms of action, and practical applications. By explaining the causality behind experimental choices and providing self-validating protocols, this document serves as an authoritative resource for researchers and professionals in analytical chemistry, environmental science, and the life sciences.

Historical Development: From Coal Tar to the Laboratory Bench

The story of Eriochrome Cyanine R is intrinsically linked to the broader history of synthetic dyes, which began with William Henry Perkin's accidental discovery of mauveine in 1856. This discovery catalyzed the growth of the synthetic dye industry, with a particular focus on the development of triphenylmethane dyes, a class to which ECR belongs.[3] These early dyes were prized for their brilliance and intense colors.

While the exact date of the first synthesis of Eriochrome Cyanine R is not definitively documented, its origins can be traced back to the development of its precursor, aurin tricarboxylic acid . A German patent filed in 1889 by K. Sandmeyer described a method for preparing aurin tricarboxylic acid. The industrial context for the development of such dyes was provided by companies like J.R. Geigy SA, founded in 1758, which evolved from dealing in natural dyes to becoming a major manufacturer of synthetic dyes, including the triphenylmethane dye fuchsine in 1859.[4][5]

Eriochrome Cyanine R itself emerged as a significant analytical reagent and biological stain in the mid-20th century. Its use as a biological stain has been documented since at least 1957.[6][7]

Chemical Properties and Synthesis

Eriochrome Cyanine R is a dark red to brown powder with the chemical formula C₂₃H₁₅Na₃O₉S.[8][9] It is soluble in water and its color is pH-dependent, a characteristic that underpins its use as a pH indicator.[8]

Chemical Structure

The structure of Eriochrome Cyanine R is based on the triphenylmethane framework.

Caption: Chemical structure of Eriochrome Cyanine R.

Synthesis

The synthesis of Eriochrome Cyanine R is based on the preparation of its precursor, aurin tricarboxylic acid. The general principle involves the condensation of salicylic acid with formaldehyde in the presence of sulfuric acid and a nitrite source.

Experimental Protocol: Synthesis of Aurin Tricarboxylic Acid

• Reaction Setup: In a flask equipped with a stirrer and cooling bath, slowly add sodium nitrite to concentrated sulfuric acid while maintaining a low temperature.

• Addition of Salicylic Acid: Gradually add salicylic acid to the cooled mixture with continuous stirring until it completely dissolves.

• Condensation Reaction: Cool the resulting solution to 0-5°C and slowly add formaldehyde solution while stirring vigorously. The temperature must be carefully controlled to prevent side reactions.

• Precipitation: After the addition of formaldehyde is complete, pour the reaction mixture into ice water to precipitate the crude aurin tricarboxylic acid.

• Purification: The precipitate is then filtered, washed with cold water, and can be further purified by recrystallization.

Mechanism of Action as an Indicator

Eriochrome Cyanine R functions as an indicator through two primary mechanisms: complex formation with metal ions (metallochromic indicator) and protonation/deprotonation of its functional groups (pH indicator).

Metallochromic Indicator

ECR forms stable, colored complexes with a variety of metal ions, most notably aluminum (Al³⁺) and iron (Fe³⁺). The formation of these complexes results in a significant shift in the absorption spectrum of the dye, leading to a distinct color change.

With dilute aluminum solutions at a pH of 6.0, ECR forms a red to pink complex that exhibits maximum absorption at approximately 535 nm.[10] The intensity of this color is directly proportional to the concentration of aluminum, forming the basis for its spectrophotometric determination.

Caption: Complex formation of ECR with Aluminum.

pH Indicator

Eriochrome Cyanine R exhibits multiple color changes over a wide pH range due to the protonation and deprotonation of its carboxylic acid and phenolic hydroxyl groups. This property allows it to be used as a pH indicator, although its primary application is as a metallochromic indicator.

pH Range	Predominant Species	Color
< 1	H₄ECR	Red
1 - 3	H₃ECR⁻	Orange
3 - 6	H₂ECR²⁻	Yellow-Orange
6 - 11	HECR³⁻	Reddish-Purple
> 12	ECR⁴⁻	Blue-Violet

Applications in Analytical Chemistry

The primary analytical application of Eriochrome Cyanine R is in the spectrophotometric determination of aluminum, particularly in water analysis.

Spectrophotometric Determination of Aluminum

This method is based on the formation of the colored Al-ECR complex and the measurement of its absorbance.

Experimental Protocol: Determination of Aluminum in Water Samples

• Sample Preparation: Collect water samples in clean, acid-rinsed plastic bottles. If determining dissolved aluminum, filter the sample through a 0.45-µm membrane filter.

• Reagent Preparation:

  • Stock Aluminum Solution: Prepare a standard stock solution of aluminum.

  • Eriochrome Cyanine R Solution: Dissolve a precise amount of ECR dye in distilled water.

  • Buffer Solution (pH 6.0): Prepare an appropriate buffer solution (e.g., acetate buffer) to maintain the optimal pH for complex formation.

• Calibration Curve: Prepare a series of standard aluminum solutions of known concentrations. To each standard, add the ECR solution and buffer, and dilute to a fixed volume. Measure the absorbance of each solution at 535 nm and plot a calibration curve of absorbance versus aluminum concentration.

• Sample Analysis: Treat the water sample in the same manner as the standards. Measure its absorbance and determine the aluminum concentration from the calibration curve.

• Blank Correction: To correct for color and turbidity, a blank is prepared by adding a complexing agent like EDTA to a separate aliquot of the sample before the addition of ECR. The EDTA will preferentially bind with the aluminum, preventing the formation of the Al-ECR complex. The absorbance of this blank is subtracted from the sample absorbance.

Quantitative Data for Al-ECR Complex

Parameter	Value	Reference
Wavelength of Maximum Absorption (λmax)	~535 nm	[10]
Molar Absorptivity (ε)	6.5 x 10⁴ L·mol⁻¹·cm⁻¹	[11]

Complexation with Other Metal Ions

Eriochrome Cyanine R also forms complexes with other metal ions, which can be a source of interference in aluminum determination but also opens avenues for their quantification. The stability and spectral properties of these complexes vary.

Stability Constants (log K) and Molar Absorptivity (ε) of Metal-ECR Complexes

Metal Ion	Stoichiometry (M:ECR)	log K	Molar Absorptivity (ε) (L·mol⁻¹·cm⁻¹)	Wavelength (nm)	Reference
Al³⁺	1:1, 1:2, 1:3	-	6.5 x 10⁴	535	[11]
Fe³⁺	1:1, 2:1, 2:2	17.9, 22.5, 37.9	-	-	[7]
UO₂²⁺	1:1	-	4.9 x 10³	565	[1]
Y³⁺	1:2	-	-	-	[1]

Applications in Histology and Cytology

In the realm of biological sciences, Eriochrome Cyanine R is valued as a synthetic substitute for hematoxylin in various staining procedures.[1][3] When complexed with a ferric (Fe³⁺) mordant, ECR selectively stains cell nuclei a distinct blue color, similar to hematoxylin.[3]

Mechanism of Staining

The Fe-ECR complex is anionic and is believed to bind to cationic proteins (histones) associated with the DNA in the cell nucleus. The staining outcome, whether it is predominantly nuclear or also stains myelin, can be controlled by the differentiation step.

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Eriochrome Cyanine R: A Technical Guide to Chemical Stability and Degradation Pathways

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Prepared by: Gemini, Senior Application Scientist

Abstract

Eriochrome Cyanine R (ECR), a triphenylmethane dye also known by synonyms such as Solochrome Cyanine R, Chromoxane Cyanine R, and Mordant Blue 3, is a valuable reagent in analytical chemistry and histology.[1][2] Its utility as a metal indicator for aluminum and iron, and as a histological stain, is predicated on its chromophoric properties, which are intrinsically linked to its chemical stability.[3][4][5] This guide provides a comprehensive technical overview of the factors influencing the stability of Eriochrome Cyanine R and explores its potential degradation pathways. We synthesize available data with established chemical principles to offer field-proven insights for researchers, scientists, and professionals in drug development who rely on the consistent performance of this compound.

Introduction to Eriochrome Cyanine R (ECR)

Eriochrome Cyanine R is an anionic sulfonated triphenylmethane dye.[6] Its structure, featuring multiple phenolic and carboxylic acid groups, allows it to act as a sensitive pH indicator and a multidentate ligand for complexing with metal ions.[2] The extensive conjugated π-system of the triphenylmethane backbone is responsible for its intense color. However, this same chemical structure is susceptible to degradation under various environmental conditions, which can compromise its analytical performance. Understanding the stability profile of ECR is therefore critical for ensuring the accuracy and reproducibility of experimental results.

Chemical and Physical Properties

Property	Value	Source
Synonyms	Solochrome Cyanine R, Chromoxane Cyanine R, Mordant Blue 3, C.I. 43820	[1][7]
Molecular Formula	C₂₃H₁₅Na₃O₉S	[8]
Molecular Weight	536.39 g/mol	[8]
Appearance	Dark red to dark brown powder	[1]
λmax (pH 7.0 buffer)	434-440 nm	[8]
CAS Number	3564-18-9	[8]

Diagram 1: Chemical Structure of Eriochrome Cyanine R

A representation of the ECR molecule.

Chemical Stability Profile

The stability of ECR is not absolute and is significantly influenced by pH, light, temperature, and the presence of oxidizing agents. Solutions of its metal complexes, particularly with iron, are noted to be quite stable for extended periods, even years.[9] However, the uncomplexed dye is more susceptible to degradation.

Critical Influence of pH

ECR is an acid-base indicator with at least five distinct colors corresponding to its various protonated and deprotonated states.[2] The most significant color change, from yellow to blue, occurs upon the ionization of the phenolic hydroxyl group at a highly alkaline pH of 11-12.[2] This profound pH dependence means that maintaining a consistent, buffered pH is paramount for any application. Fluctuations in pH will not only alter the spectral properties of the dye but can also influence its degradation kinetics. For histological staining with iron, the optimal pH range is narrow, typically between 1.0 and 2.0.[10]

Diagram 2: pH-Dependent Forms of ECR

Simplified representation of ECR's color changes with pH.

Photodegradation

Direct studies on the photodegradation of ECR are scarce, but the behavior of the broader class of triphenylmethane dyes provides strong indications of its light sensitivity. These dyes are known to be susceptible to photofading. The degradation mechanism often involves the generation of reactive oxygen species (ROS), such as singlet oxygen or hydroxyl radicals, which attack the central carbon atom or the aromatic rings of the dye's conjugated system.[11][12] This attack disrupts the chromophore, leading to a loss of color. Therefore, it is imperative to protect ECR solutions from direct sunlight and strong artificial light.[6]

Thermal Stability

While ECR powder is stable at ambient temperatures, prolonged exposure of its solutions to elevated temperatures can accelerate degradation.[6] Thermal degradation pathways for complex organic molecules often involve hydrolysis of susceptible bonds and oxidation. For triphenylmethane dyes, high temperatures can lead to the cleavage of the bonds connecting the phenyl rings to the central methane carbon, resulting in the breakdown of the conjugated system.

Oxidative Degradation

ECR is susceptible to degradation by strong oxidizing agents. Common laboratory reagents like hydrogen peroxide, hypochlorite, or even dissolved molecular oxygen (especially under light exposure) can degrade the dye. The mechanism likely involves the oxidation of the phenolic groups and the eventual cleavage of the triphenylmethane core structure.[11] Studies on other dyes like Eriochrome Blue Black R have demonstrated decolorization in the presence of hydrogen peroxide, a process catalyzed by enzymes or metal ions.[13]

Proposed Degradation Pathways

In the absence of specific studies on ECR, we propose degradation pathways based on the known chemistry of triphenylmethane dyes. The central, positively charged carbon atom and the electron-rich aromatic rings are the most likely sites for initial attack.

Diagram 3: Proposed Oxidative/Photolytic Degradation of ECR

A proposed pathway for ECR degradation under stress.

Under severe oxidative or photolytic stress, the primary degradation event is likely the cleavage of the triphenylmethane structure. This would result in the formation of smaller, colorless aromatic compounds derived from the original substituted phenyl rings, such as derivatives of salicylic acid and sulfobenzoic acid.

Analytical Methodologies for Stability Assessment

To ensure the reliability of ECR in analytical applications, its stability must be monitored. This is typically achieved through spectrophotometric methods or, for more detailed analysis, stability-indicating chromatographic methods.

UV-Visible Spectrophotometry

UV-Vis spectrophotometry is the most direct method to monitor the stability of an ECR solution. Degradation is observed as a decrease in the absorbance at its λmax (434-440 nm at pH 7.0).[8] A change in the spectral shape or a shift in the λmax can also indicate the formation of degradation products or a change in pH.

Stability-Indicating HPLC Method

A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the gold standard for assessing stability. Such a method can separate the intact ECR from its degradation products, allowing for the quantification of both.[14][15] Developing this method requires a forced degradation study.

Diagram 4: Workflow for Forced Degradation Study

Workflow for developing a stability-indicating HPLC method.

Protocol: Forced Degradation Study of Eriochrome Cyanine R

Objective: To generate potential degradation products of ECR to facilitate the development of a stability-indicating HPLC method. An ideal study aims for 5-20% degradation of the active substance.[16]

Materials:

• Eriochrome Cyanine R powder

• HPLC-grade water and acetonitrile

• 0.1 M Hydrochloric Acid (HCl)

• 0.1 M Sodium Hydroxide (NaOH)

• 3% Hydrogen Peroxide (H₂O₂)

• pH meter, volumetric flasks, HPLC vials

• HPLC system with a Diode Array Detector (DAD) and a C18 column

Procedure:

• Prepare Stock Solution: Accurately weigh and dissolve ECR in HPLC-grade water to prepare a stock solution of approximately 1 mg/mL.

• Unstressed Control: Dilute the stock solution with the mobile phase to a suitable concentration (e.g., 100 µg/mL). This is the T=0 control sample.

• Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M HCl. Keep at 60°C for a predetermined time (e.g., 2, 4, 8 hours). Before analysis, neutralize with an equivalent amount of 0.1 M NaOH and dilute to the final concentration.

• Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M NaOH. Keep at room temperature, monitoring at time points (e.g., 30 min, 1, 2 hours). Neutralize with 0.1 M HCl and dilute.

• Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 3% H₂O₂. Keep at room temperature and protect from light. Monitor at time points (e.g., 1, 4, 8 hours) and dilute for analysis.

• Thermal Degradation: Store a vial of the stock solution in an oven at 60°C. Sample at various time points and dilute for analysis.

• Photodegradation: Expose a vial of the stock solution to a calibrated light source as per ICH Q1B guidelines. A control sample should be wrapped in aluminum foil and kept alongside.

• Analysis: Analyze all stressed samples, along with the unstressed control, using an HPLC-DAD system. Monitor at multiple wavelengths, including the λmax of ECR and lower UV wavelengths, to detect all potential degradation products. The goal is to develop a gradient method that separates the main ECR peak from all new peaks formed during the stress testing.

Practical Recommendations for Storage and Handling

To maintain the integrity and performance of Eriochrome Cyanine R, the following practices are recommended:

• Solid Storage: Keep the ECR powder in a tightly sealed container in a cool, dry place, ideally between 15°C and 25°C.[6]

• Solution Storage: Aqueous solutions of ECR should be stored in amber glass or opaque plastic bottles to protect them from light.[6][17] For applications requiring high precision, fresh solutions are always preferable.

• pH Control: When preparing solutions for analytical use, a stable buffer system should be employed to maintain the desired pH and, consequently, the desired spectral characteristics of the dye.

• Avoid Contamination: Avoid introducing oxidizing or reducing agents into stock solutions. Use high-purity water and solvents for solution preparation.

By adhering to these guidelines and understanding the inherent stability characteristics of Eriochrome Cyanine R, researchers can ensure the validity of their results and the longevity of their reagents.

References

• Kong, L., et al. (2023). Catalytic Degradation of Triphenylmethane Dyes with an Iron Porphyrin Complex as a Cytochrome P450 Model. National Institutes of Health (NIH). Available at: [Link]

• Chen, F., et al. (2003). Two competitive primary processes in the photodegradation of cationic triarylmethane dyes under visible irradiation in TiO2 dispersions. New Journal of Chemistry. Available at: [Link]

• Taharchaouche, W., et al. (2022). Degradation by hydrolysis of three triphenylmethane dyes: DFT and TD-DFT study. ResearchGate. Available at: [Link]

• Huang, J. Eriochrome(Solochrome) Cyanine(EC). University of Kansas Medical Center. Available at: [Link]

• Sciencemadness Wiki. (2018). Solochrome cyanine R. Available at: [Link]

• Azmi, W., et al. (1998). Biodegradation of triphenylmethane dyes. Semantic Scholar. Available at: [Link]

• Chapman, D.M. (1977). Chromoxane cyanine R. I. Physical and chemical properties of the dye and of some of its iron complexes. PubMed. Available at: [Link]

• Chapman, D.M. (1977). Chromoxane cyanine R. II. Staining of animal tissues by the dye and its iron complexes. PubMed. Available at: [Link]

• ResearchGate. (n.d.). Photodegradation mechanisms. Available at: [Link]

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• Kenova, E., et al. (2018). Electrochemical degradation of Mordant Blue 13 azo dye using boron-doped diamond and dimensionally stable anodes. ResearchGate. Available at: [Link]

• El-Bindary, A.A., et al. (2016). Photocatalytic Degradation of Direct Blue 5b and Mordant Brown RH33 Azo Dye by Nano Al2O3 under UV Irradiation. CURRENT RESEARCH WEB. Available at: [Link]

• Boppy, N.V.V.D.P., et al. (2025). Stability-indicating HPLC method optimization using quality by design with design of experiments approach. Journal of Applied Pharmaceutical Science. Available at: [Link]

• Wang, Y., et al. (2022). Degradation of Methylene Blue in the Photo-Fenton-Like Process with WO3-Loaded Porous Carbon Nitride Nanosheet Catalyst. MDPI. Available at: [Link]

• Svistunenko, D.A., et al. (2013). How Hydrogen Peroxide Is Metabolized by Oxidized Cytochrome c Oxidase. PMC - NIH. Available at: [Link]

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• Stefanovic, D., et al. (2015). Use of eriochrome cyanine R in routine histology and histopathology: Is it time to say goodbye to hematoxylin?. ResearchGate. Available at: [Link]

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• Reddy, G.S., et al. (2016). Development and Validation of RP-HPLC-DAD Stability Indicating Method for the Simultaneous Estimation of Related Substances of Norethindrone and Ethinyl Estradiol in Tablets. Longdom Publishing. Available at: [Link]

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• ResearchGate. (n.d.). Anchimeric-Assisted Spontaneous Hydrolysis of Cyanohydrins Under Ambient Conditions. Available at: [Link]

• Pfaendner, R., et al. (2017). Monitoring the degradation of stabilization systems in polypropylene during accelerated aging tests. ResearchGate. Available at: [Link]

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Protocols & Analytical Methods

Application Note & Protocol: Eriochrome Cyanine R Method for Aluminum Determination in Water

Introduction: The Significance of Aluminum Monitoring in Water Systems

Aluminum, the third most abundant element in the Earth's crust, is a common constituent of natural waters.[1] While its presence is often from natural sources like the weathering of rocks and clays, anthropogenic activities can significantly elevate its concentration.[2] The use of aluminum salts, such as alum (aluminum sulfate), as coagulants in water treatment processes is a primary contributor to aluminum levels in finished drinking water.[3] Although generally considered to have low toxicity, elevated concentrations of aluminum in water can have adverse effects on aquatic life and have been a subject of research in relation to human health.[2] Therefore, accurate and reliable monitoring of aluminum concentrations is crucial for process control in water treatment facilities and for ensuring the quality and safety of drinking water.[3]

Among the various analytical techniques available, the Eriochrome Cyanine R (ECR) spectrophotometric method stands out as a simple, cost-effective, and widely adopted procedure for the determination of aluminum in water.[1][4] This application note provides a comprehensive guide for researchers, scientists, and water quality professionals on the principles, procedures, and best practices for the successful implementation of the ECR method.

Core Principles: The Chemistry of the ECR-Aluminum Complex

The Eriochrome Cyanine R method is a colorimetric technique that relies on the formation of a distinctly colored complex between aluminum ions and the ECR dye. In a buffered solution at a pH of approximately 6.0, dilute aluminum solutions react with ECR to form a red to pink complex.[1][5] This complex exhibits maximum absorbance at a wavelength of 535 nm, and the intensity of the color is directly proportional to the concentration of aluminum in the sample.[1][3][5][6]

The intensity of the developed color is influenced by several factors, including the aluminum concentration, reaction time, temperature, pH, and the presence of other ions in the sample.[5] To ensure accuracy, the method incorporates steps to control these variables and to mitigate potential interferences.

Key Experimental Parameters

A thorough understanding and control of the experimental parameters are paramount for obtaining reliable and reproducible results with the ECR method.

Parameter	Optimal Value/Range	Rationale and Key Considerations
Wavelength (λmax)	535 nm	This is the wavelength of maximum absorbance for the aluminum-ECR complex, providing the highest sensitivity for the measurement.[1][3][5][6]
pH	6.0	The formation of the colored complex is highly pH-dependent. A buffered solution is essential to maintain the optimal pH for the reaction.[1][5]
Reaction Time	5-15 minutes	The color development is not instantaneous. A consistent reaction time within this window should be allowed before measurement to ensure the reaction has reached equilibrium. Color may begin to fade after 15 minutes.[3]
Temperature	20-25°C	The rate of the complex formation reaction is temperature-sensitive. Maintaining a consistent laboratory temperature is crucial for reproducibility.[7]
Applicable Concentration Range	20 - 300 µg/L (ppb)	This is the typical linear range for the standard ECR method. Samples with higher concentrations must be diluted.[5]

Detailed Experimental Protocol

This protocol is a synthesized and validated procedure for the determination of aluminum in water samples using the Eriochrome Cyanine R method.

Reagent Preparation

• Stock Aluminum Solution (100 mg/L Al): Accurately weigh 0.8792 g of potassium aluminum sulfate (alum), KAl(SO₄)₂·12H₂O, and dissolve it in deionized water in a 1000 mL volumetric flask. Dilute to the mark with deionized water. Alternatively, a certified commercial stock solution can be used.

• Standard Aluminum Solution (10 mg/L Al): Pipette 100.0 mL of the stock aluminum solution into a 1000 mL volumetric flask and dilute to the mark with deionized water.

• Working Aluminum Standards: Prepare a series of working standards by diluting the standard aluminum solution. For a calibration curve in the range of 0-0.3 mg/L, standards of 0.05, 0.1, 0.2, and 0.3 mg/L are recommended. Prepare these fresh daily.

• Sulfuric Acid (0.02 N): Add 0.56 mL of concentrated H₂SO₄ to approximately 500 mL of deionized water in a 1000 mL volumetric flask. Cool to room temperature and dilute to the mark.

• Ascorbic Acid Solution (1% w/v): Dissolve 1.0 g of ascorbic acid in 100 mL of deionized water. Prepare this solution fresh daily as it is susceptible to oxidation.[1]

• Buffer Reagent (Acetate Buffer, pH 6.0): Dissolve 136 g of sodium acetate trihydrate (NaC₂H₃O₂·3H₂O) in deionized water in a 1000 mL volumetric flask. Add 40 mL of 1 N acetic acid and dilute to the mark.

• Eriochrome Cyanine R (ECR) Dye Solution (0.1% w/v): Dissolve 100 mg of Eriochrome Cyanine R in 100 mL of deionized water. This stock solution is stable for at least a year.[1]

• Working Dye Solution: Dilute 10.0 mL of the stock ECR dye solution to 100 mL with deionized water in a volumetric flask. This working solution is stable for at least six months.[1]

• EDTA Solution (0.01 M): Dissolve 3.72 g of disodium ethylenediaminetetraacetate dihydrate in deionized water and dilute to 1000 mL.

Sample Handling and Preparation

• Collect water samples in clean, acid-rinsed plastic or glass bottles.[5]

• If only dissolved aluminum is to be determined, filter the sample through a 0.45-µm membrane filter.[5]

• For total aluminum, an acid digestion step is required.

• If samples are to be stored, they should be acidified to a pH <2 with nitric acid and can be stored for up to 6 months.[6] Before analysis, the pH of preserved samples must be adjusted.[6]

Analytical Procedure

• Sample and Blank Preparation: To two separate 50 mL volumetric flasks, add 25 mL of the water sample (or an aliquot diluted to 25 mL). One flask will be for the sample measurement, and the other will serve as the sample blank to correct for inherent color and turbidity.[1][5]

• Blank Treatment: To the flask designated as the blank, add 1.0 mL of the EDTA solution. This will chelate the aluminum, preventing it from reacting with the ECR dye.[3]

• pH Adjustment: Add 1 mL of 0.02 N sulfuric acid to both flasks and mix well.

• Interference Removal: Add 1.0 mL of the ascorbic acid solution to both flasks and mix. Allow a reaction time of 3-5 minutes. This step is crucial for reducing ferric iron (Fe³⁺) to ferrous iron (Fe²⁺), which does not interfere with the ECR reaction.[1]

• Buffering: Add 5.0 mL of the acetate buffer solution to both flasks and mix thoroughly.

• Color Development: Add 2.0 mL of the working ECR dye solution to both flasks. Mix well and allow the color to develop for 10 minutes. The timing should be consistent for all samples and standards.

• Spectrophotometric Measurement: Measure the absorbance of both solutions at 535 nm using a spectrophotometer. Use deionized water to zero the instrument. The absorbance of the sample is the reading from the flask without EDTA minus the reading from the blank flask with EDTA.

• Calibration Curve: Prepare a calibration curve by following steps 3-7 for the working aluminum standards. Plot the absorbance of the standards against their known concentrations.

• Concentration Determination: Determine the aluminum concentration in the sample by comparing its absorbance to the calibration curve.

Experimental Workflow Diagram

Caption: Experimental workflow for aluminum determination using the Eriochrome Cyanine R method.

Addressing Interferences: A Critical Discussion

The accuracy of the ECR method is highly dependent on the effective management of interfering substances commonly found in water samples.

• Iron and Manganese: Ferric iron (Fe³⁺) and manganese can react with ECR to produce a positive interference. The addition of ascorbic acid is a critical step to eliminate this interference.[1] Ascorbic acid is a reducing agent that converts Fe³⁺ to Fe²⁺, which does not form a colored complex with ECR under the assay conditions.

• Fluoride: Fluoride ions form stable complexes with aluminum, leading to a negative interference as less aluminum is available to react with the ECR dye.[5] If the fluoride concentration is known, correction factors can be applied.[6] For high fluoride levels, a distillation step may be necessary.

• Polyphosphates: Similar to fluoride, polyphosphates can complex with aluminum, causing a negative interference.[5] An acid hydrolysis step can be employed to convert polyphosphates to orthophosphate, which does not interfere at concentrations below 10 mg/L.[5]

• Alkalinity: High alkalinity can interfere with the pH buffering of the reaction. Acidification of the sample prior to the addition of the buffer helps to neutralize alkalinity.[5]

• Color and Turbidity: The inherent color and turbidity of a water sample can lead to erroneously high absorbance readings. The use of a sample blank, where aluminum is complexed with EDTA, effectively compensates for these interferences.[1][5]

Chemical Principle of Interference Masking

Caption: Ascorbic acid reduces interfering Fe³⁺ to non-interfering Fe²⁺.

Quality Control and Method Validation

To ensure the trustworthiness of the results, a robust quality control program should be implemented.

• Method Blank: A method blank, consisting of deionized water, should be run with each batch of samples to check for contamination of reagents or glassware.

• Calibration Verification: The calibration curve should be verified with a known standard periodically during the analysis.

• Spiked Samples: A known amount of aluminum should be added to a sample (spiking) to assess the recovery of the method in the specific sample matrix. Recoveries between 85-115% are generally considered acceptable.

• Duplicate Samples: Analyzing duplicate samples provides an indication of the precision of the method.

Conclusion

The Eriochrome Cyanine R method is a robust and reliable technique for the determination of aluminum in water when performed with careful attention to detail and a thorough understanding of its underlying principles. By following the protocols outlined in this application note and implementing a comprehensive quality control program, researchers and analysts can generate accurate and defensible data for a wide range of applications, from environmental monitoring to drinking water quality control.

References

• Standard Methods for the Examination of Water and Wastewater. (n.d.). 3500-Al B: Aluminum by Eriochrome Cyanine R Method. Standard Methods Online. Retrieved from [Link]

• Research Journal of Pharmaceutical, Biological and Chemical Sciences. (2013). A Rapid Spectrophotometric Method for Determination of Aluminium in Water and Carbonated Beverage Samples. RJPBCS. Retrieved from [Link]

• Scribd. (n.d.). SM 3500 Al. Retrieved from [Link]

• Hach. (n.d.). Aluminum, ECR Method (0.250 mg/L). Retrieved from [Link]

• Rx Marine. (2024, August 17). How to determine aluminum content of a sample. Retrieved from [Link]

• Aabidin, H. Z. U., et al. (2022). Masking of iron and other interferences during the spectrophotometric analysis of aluminum from soil samples using Alizarin Red S. Turkish Journal of Chemistry, 46(6), 1933-1944. Retrieved from [Link]

• Aabidin, H. Z. U., et al. (2022). Masking of iron and other interferences during the spectrophotometric analysis of aluminum from soil samples using Alizarin Red S. PMC - NIH. Retrieved from [Link]

• Analytical Letters. (n.d.). Determination of Trace Amounts of Aluminium in Water by Solid-Phase Spectrophotometry. Taylor & Francis Online. Retrieved from [Link]

• Mettler Toledo. (n.d.). Spectroscopic Determination of Aluminium Content in Ground Water. Retrieved from [Link]

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Spectrophotometric Determination of Aluminum Using Eriochrome Cyanine R: An Application Note and Comprehensive Protocol

This guide provides a detailed methodology for the determination of aluminum concentration in various samples using the Eriochrome Cyanine R (ECR) spectrophotometric method. Tailored for researchers, scientists, and professionals in drug development, this document elucidates the underlying chemical principles, offers step-by-step protocols for both standard and high-sensitivity analyses, and provides insights into method validation and troubleshooting.

Introduction: The Significance of Aluminum Quantification

Aluminum is the most abundant metal in the Earth's crust and is widely used in various industries, including pharmaceuticals, food and beverage, and water treatment. While generally considered safe at low levels, elevated concentrations of aluminum have been associated with potential health concerns. Therefore, accurate and sensitive quantification of aluminum is crucial for quality control, environmental monitoring, and toxicological studies. The Eriochrome Cyanine R (ECR) method is a well-established and reliable spectrophotometric technique for this purpose, offering a balance of simplicity, sensitivity, and cost-effectiveness.

The Chemistry of the Al-ECR Complex: A Tale of Color and Coordination

The spectrophotometric determination of aluminum with ECR is based on the formation of a stable, colored complex between the aluminum ion (Al³⁺) and the ECR dye. This reaction is highly dependent on the pH of the solution.

In a buffered medium, typically around pH 6.0, the aluminum ion reacts with the ECR dye to form a distinct red to pink complex.[1] This newly formed complex exhibits a maximum absorbance at a specific wavelength, approximately 535 nm, which allows for its quantification using a spectrophotometer. The intensity of the color produced is directly proportional to the concentration of aluminum in the sample, forming the basis of Beer-Lambert's Law for this analysis.

The stoichiometry of the Al-ECR complex is generally accepted as 1:1, where one aluminum ion binds with one molecule of the ECR dye. The reaction involves the coordination of the aluminum ion with the oxygen atoms of the hydroxyl and carboxyl groups on the ECR molecule, leading to the formation of a stable chelate ring.

Enhancing Sensitivity: The Role of Surfactants

For the determination of trace and ultra-trace amounts of aluminum, the sensitivity of the standard ECR method can be significantly enhanced by the addition of a cationic surfactant, such as N,N-dodecyltrimethylammonium bromide (DTAB) or cetyltrimethylammonium bromide (CTAB).[2][3][4]

The presence of these surfactants leads to the formation of a ternary complex (Al-ECR-surfactant). This results in a bathochromic shift (a shift to a longer wavelength) of the maximum absorbance, typically to around 584-595 nm, and a significant increase in the molar absorptivity of the complex.[3][4] This enhancement is attributed to the interaction of the surfactant with the Al-ECR complex, which alters its electronic structure and increases the probability of light absorption. This modification allows for the detection of aluminum at much lower concentrations.

Key Experimental Parameters

The success of the Al-ECR method hinges on the careful control of several experimental parameters:

Parameter	Standard Method	Surfactant-Enhanced Method	Rationale
pH	6.0	5.0 - 5.5	Optimal for the formation and stability of the respective Al-ECR and Al-ECR-surfactant complexes.[1][4]
Wavelength (λmax)	535 nm	584 - 595 nm	Wavelength of maximum absorbance for the specific complex, ensuring maximum sensitivity.[1][3][4]
Reaction Time	~5 minutes	~10-15 minutes	Time required for the complete formation of the colored complex.
Temperature	Room Temperature	Room Temperature	The reaction is typically carried out at ambient temperature for convenience and reproducibility.

Detailed Experimental Protocols

Reagent Preparation

Utmost care should be taken to use aluminum-free, high-purity water and acid-washed glassware to avoid contamination.

• Stock Aluminum Solution (100 mg/L): Dissolve 0.1000 g of aluminum wire in a minimal amount of concentrated hydrochloric acid. Gently heat if necessary. Dilute to 1000 mL with deionized water in a volumetric flask. Alternatively, a certified aluminum standard solution can be used.

• Standard Aluminum Solution (1 mg/L): Dilute 10.0 mL of the stock aluminum solution to 1000 mL with deionized water. Prepare fresh daily.

• Eriochrome Cyanine R (ECR) Dye Solution (0.1% w/v): Dissolve 0.1 g of Eriochrome Cyanine R in 100 mL of deionized water. The pH of this solution should be adjusted to approximately 2.9 with 1 M acetic acid.[5] This solution is stable for several months when stored in a dark bottle.

• Acetate Buffer Solution (pH 6.0): Dissolve 136 g of sodium acetate trihydrate (CH₃COONa·3H₂O) in deionized water, add 40 mL of 1 M acetic acid, and dilute to 1 L.

• Acetate Buffer Solution (pH 5.0): Prepare as above, adjusting the amount of acetic acid to achieve the desired pH.

• Ascorbic Acid Solution (1% w/v): Dissolve 1 g of ascorbic acid in 100 mL of deionized water. Prepare fresh daily. This solution is used to mask interference from iron and manganese.[5]

• EDTA Solution (0.01 M): Dissolve 0.372 g of ethylenediaminetetraacetic acid disodium salt in 100 mL of deionized water. This solution is used to prepare the blank.

• Surfactant Solution (e.g., 0.1% DTAB): Dissolve 0.1 g of N,N-dodecyltrimethylammonium bromide in 100 mL of deionized water.

Experimental Workflow

The following diagram illustrates the general workflow for the spectrophotometric determination of aluminum using the ECR method.

Caption: Experimental workflow for aluminum determination.

Standard ECR Method Protocol

• Preparation of Calibration Standards: Pipette known volumes of the standard aluminum solution (e.g., 0, 0.5, 1.0, 2.0, 3.0, 4.0 mL of 1 mg/L standard) into a series of 50 mL volumetric flasks to prepare standards with concentrations of 0, 10, 20, 40, 60, and 80 µg/L of aluminum.

• Sample Preparation: Pipette an appropriate volume of the sample into a 50 mL volumetric flask. The volume should be chosen such that the final aluminum concentration falls within the calibration range.

• Blank Preparation: To a separate 50 mL volumetric flask, add the same volume of sample as used for the test sample. Add 1 mL of EDTA solution. This will complex the aluminum, preventing it from reacting with the ECR dye and thus serving as a blank to correct for turbidity and inherent sample color.[1]

• Reagent Addition: To each flask (standards, sample, and blank), add 1 mL of ascorbic acid solution and mix well. Then, add 2 mL of acetate buffer (pH 6.0) and mix. Finally, add 2 mL of the ECR dye solution and mix thoroughly.

• Color Development: Dilute each flask to the 50 mL mark with deionized water, mix well, and allow the solutions to stand for 5 minutes for full color development.

• Spectrophotometric Measurement: Measure the absorbance of each solution at 535 nm against the prepared blank.

• Data Analysis: Construct a calibration curve by plotting the absorbance of the standards against their corresponding concentrations. Determine the concentration of aluminum in the sample by interpolating its absorbance on the calibration curve.

Surfactant-Enhanced ECR Method Protocol

• Preparation of Calibration Standards and Sample: Follow steps 1 and 2 of the standard method.

• Blank Preparation: Prepare a reagent blank containing all reagents except for the aluminum standard.

• Reagent Addition: To each flask, add 1 mL of ascorbic acid solution and mix. Add 2 mL of acetate buffer (pH 5.0) and mix. Add 2 mL of the surfactant solution (e.g., 0.1% DTAB) and mix. Finally, add 2 mL of the ECR dye solution and mix thoroughly.

• Color Development: Dilute to 50 mL with deionized water, mix, and allow to stand for 15 minutes.

• Spectrophotometric Measurement: Measure the absorbance at the predetermined λmax (e.g., 584 nm) against the reagent blank.

• Data Analysis: Construct the calibration curve and determine the sample concentration as described in the standard method.

Method Validation and Performance

A robust analytical method requires thorough validation to ensure its accuracy, precision, and reliability.

Parameter	Standard Method	Surfactant-Enhanced Method
Linearity Range	20 - 300 µg/L[1]	0.01 - 0.50 mg/L (10 - 500 µg/L)[4]
Limit of Detection (LOD)	~6 µg/L[1]	0.0020 mg/L (2.0 µg/L)[4]
Limit of Quantification (LOQ)	Not specified in all sources	0.0126 mg/L (12.6 µg/L)[4]
Precision (RSD%)	34.4% (at 520 µg/L)[1]	1.3% (at 0.05 mg/L)[4]
Molar Absorptivity	Not typically reported	1.19 x 10⁵ L mol⁻¹ cm⁻¹[2]

Interferences and Mitigation Strategies

Several ions can interfere with the determination of aluminum by the ECR method. Understanding and addressing these interferences is critical for obtaining accurate results.

• Fluoride and Polyphosphates: These are the most significant interferences, as they form stable complexes with aluminum, preventing its reaction with ECR and leading to negative errors.[1] For samples with known fluoride concentrations, a correction curve can be used. Alternatively, distillation or ion-exchange methods can be employed to remove fluoride prior to analysis.

• Iron and Manganese: These metals can also form colored complexes with ECR. Their interference is effectively eliminated by the addition of ascorbic acid, which reduces Fe³⁺ to Fe²⁺ and MnO₄⁻ to Mn²⁺, preventing their complexation with the dye.[5]

• Alkalinity: High alkalinity can interfere with the buffering capacity of the system. This is addressed by acidifying the sample prior to analysis.[1]

• Turbidity and Color: The inherent turbidity and color of a sample can lead to erroneously high absorbance readings. This is corrected by using a sample blank containing EDTA, which chelates the aluminum and prevents it from reacting with the ECR dye.[1]

Troubleshooting

Problem	Possible Cause(s)	Solution(s)
Low or no color development	Aluminum concentration is below the detection limit. Incorrect pH. Reagents have degraded.	Use the surfactant-enhanced method for lower concentrations. Verify the pH of the buffer. Prepare fresh reagents.
High absorbance in the blank	Contaminated reagents or glassware. High turbidity or color in the sample.	Use high-purity water and acid-washed glassware. Ensure the EDTA blank is properly prepared and used.
Inconsistent or non-reproducible results	Fluctuation in temperature. Inaccurate pipetting. Insufficient mixing of reagents.	Allow all solutions to reach room temperature before analysis. Use calibrated pipettes. Ensure thorough mixing after each reagent addition.
Non-linear calibration curve	Standards prepared incorrectly. Contamination of one or more standards. Spectrophotometer malfunction.	Prepare fresh standards carefully. Check for potential sources of contamination. Verify the performance of the spectrophotometer.

References

• Hemmateenejad, B., et al. (2011). Selective and sensitive spectrophotometric method for determination of sub-micro-molar amounts of aluminium ion. PubMed. [Link]

• Pavan Kumar, G. V. S. R., et al. (2017). Aluminium-Eriochrome Cyanin R, A Novel Chromogen for the Spectrophotometric Determination of Pentoprazole Sodium. Indian Journal of Pharmaceutical Education and Research, 51(2s), S34-S40. [Link]

• American Public Health Association. (n.d.). 3500-Al B. Eriochrome Cyanine R Method. In Standard Methods for the Examination of Water and Wastewater. [Link]

• Hejri, O. M., et al. (2013). Determination of Trace Aluminum with Eriochrome Cyanine R after Cloud Point Extraction. World Applied Sciences Journal, 21(10), 1481-1486. [Link]

• Soleimani, M., & Kianfar, A. H. (2017). Determination of trace aluminum with Eriochrome Cyanine R after Cloud Point Extraction. ResearchGate. [Link]

• Khanhuathon, Y., et al. (2013). A Rapid Spectrophotometric Method for Determination of Aluminium in Water and Carbonated Beverage Samples. Research Journal of Pharmaceutical, Biological and Chemical Sciences, 4(3), 1154-1161. [Link]

• Khanhuathon, Y., et al. (2015). Spectrophotometric method for determination of aluminium content in water and beverage samples employing flow-batch sequential injection system. ResearchGate. [Link]

• National Environmental Methods Index. (n.d.). 3500-Al B: Aluminum by Eriochrome Cyanine R Method. [Link]

• Hach. (n.d.). Aluminum, ECR Method (0.250 mg/L). [Link]

• da Silva, J. A., et al. (2015). Spectra of the Al 3+ -ECR complex for di ff erent Al 3+ concentrations. ResearchGate. [Link]

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Application Notes and Protocols for Eriochrome Cyanine R Staining in Histology

Introduction: Unveiling the Versatility of Eriochrome Cyanine R

Eriochrome cyanine R (ECR), also known as Solochrome Cyanine R or Mordant Blue 3, is a synthetic anionic dye that has carved a significant niche in histological staining.[1][2][3] Its utility stems from its ability to form intensely colored complexes with metal ions, most notably ferric iron (Fe³⁺).[1][3] This property allows ECR to serve as a powerful tool for visualizing various tissue components, primarily cell nuclei and myelin sheaths.[2][4][5][6] Historically, ECR has been recognized as a reliable substitute for hematoxylin, offering advantages in terms of cost-effectiveness, solution stability, and availability.[1][7]

The core principle of ECR staining lies in the formation of dye-metal complexes. ECR itself can act as a red anionic dye, but in the presence of ferric ions, it forms at least four different anionic complexes, some red and some blue.[1][8] The selective staining of different tissue structures is achieved by carefully controlling the staining and differentiation conditions, particularly the pH.[4][5] This guide provides detailed protocols for both nuclear and myelin staining using Eriochrome cyanine R, along with insights into the underlying mechanisms and troubleshooting strategies to ensure robust and reproducible results.

Core Principles and Mechanisms

The versatility of Eriochrome cyanine R lies in its ability to participate in two primary staining mechanisms, both contingent on the formation of an iron-ECR complex (Fe-ECR):

• Nuclear Staining: In an acidic environment, the Fe-ECR complex is cationic and binds to anionic components of the cell, primarily the phosphate groups of nucleic acids in the nucleus. This results in a sharp, blue staining of the nuclei, comparable to that achieved with traditional hematoxylin and eosin (H&E) staining.[4][5][7] Differentiation with an acidic solution allows for precise control over the staining intensity.[4][8]

• Myelin Staining: Under different differentiation conditions, typically alkaline, the Fe-ECR complex can selectively stain the myelin sheaths of nerve fibers.[2][4][6][9] The exact mechanism is thought to involve the binding of the dye-metal complex to basic proteins within the myelin sheath.[9] The resulting aqua-blue staining of myelin provides excellent contrast for neurological studies.[4]

Experimental Workflow for Eriochrome Cyanine R Staining

The general workflow for ECR staining is a multi-step process that requires careful attention to detail to achieve optimal results. The following diagram illustrates the key stages of the protocol.

Caption: General workflow for Eriochrome Cyanine R staining.

Protocols

Protocol 1: Kiernan's Eriochrome Cyanine R for Nuclear Staining

This regressive staining method provides sharp, blue nuclear staining and is an excellent alternative to hematoxylin.

Reagent Preparation

Reagent	Component	Quantity	Instructions
Solution A (Staining Solution)	Eriochrome cyanine R	1.0 g	Dissolve in distilled water.
Ferric chloride (5.6% aq.)	20 mL	Add to the ECR solution.
Sulfuric acid (conc.)	2.5 mL	Add carefully to the solution.
Distilled water	up to 500 mL	Bring to final volume. The solution is stable for years.[10][11]
Solution B (Differentiating Solution)	Hydrochloric acid (conc.)	5 mL	Add to ethanol.
Ethanol (absolute)	500 mL	Mix with HCl.
Distilled water	500 mL	Add to the HCl/ethanol mixture.

Staining Procedure

• Deparaffinize and Rehydrate: Bring 5 µm paraffin sections to water through xylene and graded alcohols.[11]

• Staining: Place sections into Solution A for 5 minutes.[11]

• Washing: Wash with running tap water for about 30 seconds.[11]

• Differentiation: Differentiate with Solution B until nuclei are sharply stained, typically for 10-30 seconds.[11]

• Washing: Wash with running tap water for about 5 minutes to stop the differentiation process.[11]

• Counterstaining (Optional): Counterstain with a contrasting dye such as eosin if desired.[11]

• Dehydration and Mounting: Dehydrate through graded alcohols, clear in xylene, and mount with a resinous medium.[11]

Expected Results

• Nuclei: Blue[11]

• Background: As per the counterstain (e.g., pink to red with eosin)[11]

Protocol 2: Eriochrome Cyanine R for Myelin Staining

This method provides selective blue staining of myelin sheaths, making it valuable for neuroanatomical studies.

Reagent Preparation

Reagent	Component	Quantity	Instructions
Staining Solution	Eriochrome cyanine R	0.2 g
Sulfuric acid (conc.)	0.5 mL	Add to the ECR powder in a glass flask.
Distilled water	96.0 mL	Add and stir until the dye is dissolved.
10% Iron Alum (Ferric Ammonium Sulfate)	4 mL	Add to the solution, mix well, and filter. Store protected from light.[12]
Differentiator 1	5% Iron Alum	5 g	Dissolve in 100 mL of distilled water. Do not reuse.[12]
Differentiator 2 (Borax-Ferricyanide)	Borax	1.0 g	Dissolve in distilled water.
Potassium ferricyanide	1.25 g	Add to the borax solution and dissolve. Protect from light.[12]

Staining Procedure

• Deparaffinize and Rehydrate: Bring sections to water.

• Staining: Place slides in the Eriochrome Cyanine R solution for 30 minutes at room temperature.[12]

• Washing: Rinse the slides with running water.[12]

• Initial Differentiation: Differentiate in 5% Iron Alum for 5-15 minutes, or until gray matter becomes visible.[12]

• Washing: Rinse with running tap water.[12]

• Final Differentiation: Complete the differentiation in the borax-ferricyanide solution for 5-10 minutes.[12]

• Washing: Rinse with running tap water.[12]

• Dehydration and Mounting: Briefly dehydrate through graded alcohols, clear, and mount.[12]

Expected Results

• Myelin: Blue[12]

• Nuclei: Cream/White[12]

• Background: Cream/White[12]

Protocol 3: Improved Dichromatic Staining Procedure

This modified Fe-ECR method provides a broader range of colors, similar to H&E, and is a rapid staining technique.[7][8]

Reagent Preparation

Reagent	Component	Quantity	Instructions
Fe-ECR Staining Solution	Eriochrome cyanine R	1 g	Dissolve in distilled water.
Ferric chloride (5.6% aq.)	20 mL	Add to the ECR solution.
Sulfuric acid (conc.)	2.5 mL	Add carefully to the solution.
Distilled water	up to 500 mL	Bring to final volume.
HCl Differentiation Solution	Hydrochloric acid (conc.)	5 mL	Add to distilled water.
Distilled water	to 1 L	Adjust pH to 0.95.[7][8]

Staining Procedure

• Deparaffinize and Rehydrate: Bring sections to distilled water.[8]

• Staining: Stain in the Fe-ECR solution for 3-5 minutes.[8]

• Washing: Wash in distilled water to remove excess stain.[8]

• Differentiation: Differentiate in the HCl differentiation solution for 15-30 seconds, until sections change from blue to light red or pink.[8]

• Washing: Wash sections in distilled water until they regain a purplish color.[8]

• Dehydration and Mounting: Rapidly dehydrate in absolute ethanol, clear in xylene, and mount.[8]

Expected Results

• Nuclei: Blue[7][8]

• Muscle (Skeletal, Cardiac, Smooth): Shades of red[7][8]

• Erythrocytes: Bright red[8]

• Collagen: Faintly orange[7][8]

• Epithelial cells: Shades of red, magenta, and violet[7][8]

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Weak or No Staining	- Staining time too short.- Staining solution is old or depleted.- Improper tissue fixation.	- Increase staining time.- Prepare fresh staining solution.- Ensure proper fixation protocols are followed.
High Background Staining	- Inadequate washing after staining.- Differentiation time too short.	- Increase washing time and use running water.- Optimize differentiation time by checking slides microscopically.
Uneven Staining	- Sections not completely deparaffinized.- Air bubbles trapped on the slide.	- Ensure complete removal of paraffin.- Carefully immerse slides in reagents to avoid bubbles.
Precipitate on Sections	- Staining solution was not filtered.- Poor quality of reagents or water.	- Filter the staining solution before use.- Use high-purity water and analytical grade reagents.[13]
Faded Staining	- Over-differentiation.- pH of the differentiating solution is too low.	- Reduce differentiation time.- Check and adjust the pH of the differentiating solution.

Conclusion

Eriochrome cyanine R is a robust and versatile dye for histological applications. Its ability to selectively stain both nuclei and myelin, coupled with its stability and cost-effectiveness, makes it an invaluable tool in both research and diagnostic laboratories. By understanding the underlying chemical principles and carefully following the detailed protocols provided, researchers can achieve high-quality, reproducible staining for a wide range of tissue types. The dichromatic potential of ECR further expands its utility, offering a rich color palette for detailed morphological analysis.

References

• Kiernan, J.A. (1999). Kiernan's Eriochrome Cyanin for Myelin. StainsFile. [Link]

• Stefanović, D. (2015). Use of eriochrome cyanine R for routine histology and histopathology: an improved dichromatic staining procedure. Biotechnology & Histochemistry, 90(6), 470-474. [Link]

• Stefanović, D., Stojanović, V., & Cvetković, D. (2015). Use of eriochrome cyanine R in routine histology and histopathology: is it time to say goodbye to hematoxylin?. Biotechnology & Histochemistry, 90(6), 463-469. [Link]

• Stefanović, D. (2015). Use of eriochrome cyanine R for routine histology and histopathology: an improved dichromatic staining procedure. Taylor & Francis Online. [Link]

• Biognost. (n.d.). ERIOCHROME CYANINE R, powder dye, C.I. 43820. Biognost. [Link]

• Stefanović, D. (2015). Use of eriochrome cyanine R for routine histology and histopathology: an improved dichromatic staining procedure. ResearchGate. [Link]

• Kansas Intellectual and Developmental Disabilities Research Center. (n.d.). Eriochrome(Solochrome) Cyanine(EC). KIDDRC. [Link]

• Kiernan, J.A. (1999). Kiernan's Eriochrome Cyanin for Nuclei. StainsFile. [Link]

• Fagan, C., & Kiernan, J. A. (2020). Certification procedures used by the Biological Stain Commission for eriochrome cyanine R (C.I. 43820, Mordant blue 3). Biotechnology & Histochemistry, 95(6), 400-407. [Link]

• Biognost. (n.d.). Eriochrome Cyanine R, C.I. 43820. Biognost. [Link]

• Kiernan, J. A. (2007). Histochemistry of Staining Methods for Normal and Degenerating Myelin in the Central and Peripheral Nervous Systems. Journal of Histotechnology, 30(2), 77-94. [Link]

• Scribd. (n.d.). Use of Eriochrome Cyanine R in Routine Histology and Histopathology: Is It Time To Say Goodbye To Hematoxylin?. Scribd. [Link]

• Stefanović, D., Stojanović, V., & Cvetković, D. (2015). Use of eriochrome cyanine R in routine histology and histopathology: Is it time to say goodbye to hematoxylin?. ResearchGate. [Link]

• American Public Health Association, American Water Works Association, & Water Environment Federation. (n.d.). Standard Methods: 3500-Al B: Aluminum by Eriochrome Cyanine R Method. Standard Methods. [Link]

• Pavan, K., et al. (2017). Aluminium-Eriochrome Cyanin R, A Novel Chromogen for the Spectrophotometric Determination of Pentoprazole Sodium. Indian Journal of Pharmaceutical Education and Research, 51(2), 324-329. [Link]

• EMR Integrated Solutions. (n.d.). Aluminum. EMR Integrated Solutions. [Link]

• Fagan, C., & Kiernan, J. A. (2020). Certification procedures used by the Biological Stain Commission for eriochrome cyanine R (C.I. 43820, Mordant blue 3). PubMed. [Link]

• Gholivand, M. B., & Torkestani, K. (2010). Determination of Trace Aluminum with Eriochrome Cyanine R after Cloud Point Extraction. Jordan Journal of Chemistry, 5(3), 259-268. [Link]

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• 1. biognost.com [biognost.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Eriochrome Cyanine R, C.I. 43820 - Biognost [biognost.com]
• 4. Use of eriochrome cyanine R in routine histology and histopathology: is it time to say goodbye to hematoxylin? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Certification procedures used by the Biological Stain Commission for eriochrome cyanine R (C.I. 43820, Mordant blue 3) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Use of eriochrome cyanine R for routine histology and histopathology: an improved dichromatic staining procedure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. tandfonline.com [tandfonline.com]
• 10. stainsfile.com [stainsfile.com]
• 11. stainsfile.com [stainsfile.com]
• 12. kumc.edu [kumc.edu]
• 13. Protein Stains Support—Troubleshooting | Thermo Fisher Scientific - TW [thermofisher.com]

Application Note: A Researcher's Guide to the Complexometric Titration of Metal Ions with Eriochrome Cyanine R

Abstract

Eriochrome Cyanine R (ECR), a triphenylmethane dye, serves as a versatile metallochromic indicator for the quantitative determination of various metal ions through complexometric titration. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the principles and practical application of ECR in titrimetric analysis. We delve into the underlying coordination chemistry, offer detailed, step-by-step protocols for the determination of zirconium (Zr⁴⁺) and aluminum (Al³⁺), and discuss critical parameters such as pH control, interference mitigation, and endpoint detection. This guide is structured to provide both theoretical understanding and actionable laboratory procedures to ensure accuracy and reliability in metal ion quantification.

The Principle of Complexometric Titration with Eriochrome Cyanine R

Complexometric titration is a powerful analytical technique used to determine the concentration of metal ions in a solution. The method relies on the reaction between the metal ion (the analyte) and a complexing agent (the titrant) to form a stable, water-soluble complex. Ethylenediaminetetraacetic acid (EDTA) is the most widely used titrant due to its ability to form stable, 1:1 stoichiometric complexes with most metal ions.[1][2][3]

The critical component for endpoint determination is the metallochromic indicator, a substance that changes color when it binds to metal ions.[4][5] Eriochrome Cyanine R (CI 43820) is an anionic dye that functions as an excellent indicator for a variety of metal ions, including Al³⁺, Fe³⁺, Zr⁴⁺, Cu²⁺, and others.[6][7][8][9]

The mechanism proceeds as follows:

• Initial State: A small amount of ECR is added to the analyte solution containing the metal ions (Mⁿ⁺). The ECR forms a colored complex with a fraction of the metal ions (M-ECR). The stability of this M-ECR complex is crucial; it must be stable enough to form but less stable than the metal-EDTA complex.

• Titration: As the EDTA solution is added, it first reacts with the free metal ions in the solution.

• Endpoint: Once all free metal ions have been complexed by EDTA, the titrant begins to displace the metal ions from the M-ECR complex. This releases the free ECR indicator into the solution, causing a distinct color change that signals the end of the titration.

The overall reaction can be summarized as:

M-ECR (Color A) + EDTA → M-EDTA + ECR (Color B)

The pH of the solution is a critical parameter, as it affects the stability of the metal-EDTA complex and the color of the free indicator.[10] Therefore, titrations are performed in buffered solutions at a pH optimal for the specific metal ion being analyzed.

Apparatus and Reagents

2.1. Apparatus

• Analytical balance (± 0.1 mg accuracy)

• Class A volumetric flasks (100 mL, 250 mL, 1000 mL)

• Class A burette (50 mL)

• Class A pipettes (5 mL, 10 mL, 25 mL)

• Beakers (250 mL)

• Magnetic stirrer and stir bars

• pH meter

2.2. Reagent Preparation

• Standard 0.05 M EDTA Solution:

  • Dry approximately 19 g of the disodium salt of EDTA (Na₂H₂Y·2H₂O) at 80°C for 2 hours.

  • Accurately weigh about 18.61 g of the dried reagent.

  • Dissolve in deionized water and quantitatively transfer to a 1000 mL volumetric flask.

  • Dilute to the mark with deionized water and mix thoroughly.

  • Standardize this solution against a primary standard zinc or calcium carbonate solution.

• Eriochrome Cyanine R Indicator Solution (0.1% w/v):

  • Weigh 0.1 g of Eriochrome Cyanine R powder.[11]

  • Dissolve in 100 mL of deionized water.

  • Store in a dark bottle. This solution may be stable for only a limited time, with some sources suggesting fresh preparation is optimal.[12]

• Buffer Solutions:

  • pH 1.0 Buffer (for Zirconium): Commercially available buffer concentrates are recommended for accuracy and convenience.[13] Alternatively, it can be prepared by carefully adding concentrated HCl to deionized water and adjusting with a pH meter.

  • pH 6.0 Acetate Buffer (for Aluminum): Dissolve 8.2 g of anhydrous sodium acetate in deionized water, add 10.5 mL of glacial acetic acid, and dilute to 100 mL. Adjust the pH to 6.0 using a pH meter.

Experimental Protocols

The following protocols provide step-by-step methodologies for the determination of zirconium and aluminum. The choice of which metal to analyze dictates the specific pH and sample preparation steps.

Protocol 1: Direct Titration of Zirconium (Zr⁴⁺)

Zirconium is effectively titrated with EDTA in a strongly acidic medium to prevent its precipitation as hydroxide.

Procedure:

• Sample Preparation: Accurately pipette an aliquot of the zirconium sample solution (containing approximately 0.05 mmol of Zr⁴⁺) into a 250 mL beaker.

• Dilution: Add approximately 90 mL of deionized water.

• pH Adjustment: Add 5 mL of pH 1.0 buffer solution to maintain a highly acidic environment.[13]

• Indicator Addition: Add 5-6 drops (or 1 mL) of the 0.1% Eriochrome Cyanine R indicator solution. The solution will turn to the color of the Zr-ECR complex.[13][14]

• Titration: Titrate the solution with standardized 0.05 M EDTA. Use a magnetic stirrer for continuous mixing.

• Endpoint Determination: The endpoint is reached when the color changes sharply from the color of the metal-indicator complex to the color of the free indicator. For zirconium at this pH, the change is typically from a reddish/pink hue to a clear yellow or orange-yellow. For enhanced precision, a photometric electrode (Optrode) set to 520 nm can be used to detect the equivalence point automatically.[13][14]

• Calculation: Record the volume of EDTA used (V_EDTA).

Protocol 2: Direct Titration of Aluminum (Al³⁺)

The direct titration of aluminum with EDTA can be slow at room temperature. Therefore, heating the solution is often employed to accelerate the complexation reaction.

Procedure:

• Sample Preparation: Accurately pipette an aliquot of the aluminum sample solution into a 250 mL beaker.

• pH Adjustment: Add pH 6.0 acetate buffer until the desired pH is reached. At this pH, ECR forms a stable red-to-pink complex with aluminum.[15]

• Indicator Addition: Add 5-6 drops of the 0.1% Eriochrome Cyanine R indicator solution. A red/pink color should develop.

• Initial Titration & Heating: Add a slight excess of the standardized 0.05 M EDTA solution. Gently heat the solution to approximately 60-70°C for a few minutes to ensure the complete formation of the Al-EDTA complex.

• Back-Titration (if necessary): If an excess of EDTA was added, the solution color will have changed to that of the free indicator. In this case, a back-titration can be performed with a standard zinc (Zn²⁺) solution until the initial red/pink color of the metal-indicator complex reappears. This approach is known as a back-titration.[16]

• Direct Endpoint: For a direct titration, titrate the hot solution slowly with EDTA until the color changes from red/pink to yellow.

• Calculation: Record the net volume of EDTA that reacted with the aluminum ions.

Calculations

The concentration of the metal ion in the original sample can be calculated using the following formula:

Concentration (mol/L) = (M_EDTA × V_EDTA) / V_sample

Where:

• M_EDTA is the molarity of the standard EDTA solution.

• V_EDTA is the volume of EDTA solution used in the titration (in Liters).

• V_sample is the volume of the analyte sample taken (in Liters).

To express the result in mg/L (ppm):

Concentration (mg/L) = [ (M_EDTA × V_EDTA) / V_sample ] × AW × 1000

Where:

• AW is the atomic weight of the metal ion (e.g., Al = 26.98 g/mol ; Zr = 91.22 g/mol ).

Data Presentation & Method Parameters

The table below summarizes the optimal conditions for the titration of various metal ions using Eriochrome Cyanine R as an indicator.

Metal Ion	Recommended pH	Buffer System	Typical Color Change (M-ECR → Free ECR)	Notes & Interferences
Zirconium (Zr⁴⁺)	1.0 - 2.0	HCl/KCl	Red/Pink → Yellow/Orange-Yellow	Titration in strongly acidic solution prevents hydrolysis.[13][14]
Aluminum (Al³⁺)	6.0	Acetate	Red/Pink → Yellow	Reaction can be slow; heating is recommended. Fluoride and polyphosphates cause negative interference.[15][17]
Iron (Fe³⁺)	1.5 - 2.5	HCl/KCl	Red/Blue → Yellow	Iron forms several complexes with ECR; precise pH control is critical for a sharp endpoint.[6]
Magnesium (Mg²⁺)	~11.5	Ammonia	Red → Blue	Primarily used for spectrophotometric determination, but titrimetric adaptation is possible. High pH is required.[18]

Workflow & Visualization

The logical flow of a complexometric titration experiment is depicted below. This process ensures all critical steps from preparation to final calculation are followed systematically.

Sources

• 1. acikders.ankara.edu.tr [acikders.ankara.edu.tr]
• 2. pharmrecord.com [pharmrecord.com]
• 3. rajdhanicollege.ac.in [rajdhanicollege.ac.in]
• 4. webstor.srmist.edu.in [webstor.srmist.edu.in]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Chromoxane cyanine R. I. Physical and chemical properties of the dye and of some of its iron complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chemimpex.com [chemimpex.com]
• 8. biognost.com [biognost.com]
• 9. dawnscientific.com [dawnscientific.com]
• 10. medmuv.com [medmuv.com]
• 11. Eriochrome cyanine R 3564-18-9 - Manufacturers & Suppliers in India with worldwide shipping. [ottokemi.com]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. metrohm.com [metrohm.com]
• 14. Determination of zirconium using automatic photometric titration | Metrohm [metrohm.com]
• 15. NEMI Method Summary - 3500-Al B [nemi.gov]
• 16. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 17. scientificlabs.co.uk [scientificlabs.co.uk]
• 18. Spectrophotometric determination of magnesium with eriochrome cyanine R in analysis of silicates - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Eriochrome Cyanine R Assay for Calcium and Magnesium in Water Samples

Abstract

This application note provides a comprehensive guide to the spectrophotometric determination of calcium (Ca²⁺) and magnesium (Mg²⁺) ions in water samples using Eriochrome Cyanine R (ECR). The protocol details the underlying chemical principles, reagent preparation, a step-by-step experimental workflow, and methods for data analysis. Rooted in established analytical chemistry, this method offers a simple, cost-effective, and sensitive alternative to more complex techniques for assessing water hardness.

Introduction

Water hardness, a measure of the total concentration of dissolved divalent cations, is a critical parameter in a wide range of applications, from environmental monitoring and industrial quality control to pharmaceutical manufacturing. The primary contributors to water hardness are calcium and magnesium ions.[1] High concentrations of these ions can lead to the formation of scale in pipes and boilers, interfere with industrial processes, and affect the efficacy of cleaning agents.[1][2] Therefore, accurate and efficient quantification of Ca²⁺ and Mg²⁺ is essential.

While methods like atomic absorption spectrometry (AAS) and inductively coupled plasma (ICP) offer high precision, they require significant capital investment and operational expertise.[3] Complexometric titrations using EDTA are also common but can be subjective and prone to interferences.[4][5] Spectrophotometric methods, which rely on the formation of colored complexes, present an accessible, rapid, and cost-effective alternative.[6] Eriochrome Cyanine R is a chromogenic organic reagent that forms distinct colored complexes with metal ions, making it a suitable candidate for the quantitative analysis of calcium and magnesium in aqueous solutions.[7][8]

Principle of the Assay

The Eriochrome Cyanine R assay is based on the principles of coordination chemistry and spectrophotometry. ECR is an organic dye that can act as a ligand, forming a stable complex with metal ions like Ca²⁺ and Mg²⁺. This complexation event induces a conformational change in the dye molecule, leading to a shift in its maximum absorbance wavelength (λmax).

The reaction can be generalized as:

Metal Ion (Ca²⁺/Mg²⁺) + ECR (Color 1) ⇌ [Metal-ECR] Complex (Color 2)

The intensity of the color of the resulting [Metal-ECR] complex, measured as absorbance at a specific wavelength, is directly proportional to the concentration of the metal ion in the sample, in accordance with the Beer-Lambert Law. The key to differentiating between calcium and magnesium lies in controlling the pH of the reaction.

• Calcium Determination: At a highly alkaline pH (typically 12-13), magnesium precipitates as magnesium hydroxide (Mg(OH)₂), effectively removing it from the solution.[4] Under these conditions, ECR selectively complexes with the remaining soluble calcium ions.

• Total Hardness (Ca²⁺ + Mg²⁺) Determination: At a buffered pH of approximately 10, both calcium and magnesium remain in solution and will form complexes with the indicator dye.[9]

• Magnesium Determination: The concentration of magnesium is then determined by subtracting the calcium concentration from the total hardness concentration.

Materials and Reagents

Equipment

• UV-Visible Spectrophotometer (capable of measurements between 500-650 nm)

• Matched quartz or glass cuvettes (1 cm path length)

• Calibrated pH meter

• Analytical balance

• Volumetric flasks (Class A: 100 mL, 250 mL, 1000 mL)

• Pipettes (Class A: various sizes)

• Beakers and other standard laboratory glassware

• Centrifuge (optional, for clarifying turbid samples)

Reagents

• Eriochrome Cyanine R (C.I. 43820)

• Calcium Carbonate (CaCO₃), primary standard grade

• Magnesium Sulfate Heptahydrate (MgSO₄·7H₂O), analytical grade

• Hydrochloric Acid (HCl), concentrated

• Sodium Hydroxide (NaOH)

• Ammonium Chloride (NH₄Cl)

• Ammonium Hydroxide (NH₄OH), concentrated

• Deionized (DI) or distilled water, high purity

Reagent Preparation

Scientist's Note: The quality and purity of reagents are paramount for accurate results. Always use analytical grade chemicals and high-purity water for preparing all solutions.

4.1 Calcium Standard Stock Solution (1000 mg/L as CaCO₃)

• Dry primary standard grade CaCO₃ at 110°C for 1-2 hours and cool in a desiccator.

• Accurately weigh 1.000 g of the dried CaCO₃.

• Transfer to a 500 mL beaker. Add small volumes of 1:1 HCl (1 part concentrated HCl, 1 part DI water) dropwise until the CaCO₃ is completely dissolved. Avoid adding a large excess of acid.

• Gently heat the solution on a hot plate for a few minutes to expel dissolved CO₂.

• Allow to cool, then quantitatively transfer the solution to a 1000 mL volumetric flask.

• Dilute to the mark with DI water and mix thoroughly.

4.2 Magnesium Standard Stock Solution (1000 mg/L as Mg²⁺)

• Accurately weigh 10.135 g of MgSO₄·7H₂O.

• Dissolve in DI water in a 1000 mL volumetric flask.

• Dilute to the mark with DI water and mix thoroughly.

4.3 Eriochrome Cyanine R Indicator Solution (0.1% w/v)

• Accurately weigh 0.1 g of Eriochrome Cyanine R powder.

• Dissolve in approximately 80 mL of DI water in a 100 mL volumetric flask.

• Dilute to the mark with DI water and mix thoroughly. Store in a dark bottle. This solution should be prepared fresh weekly.

4.4 Buffer Solution (pH 10)

• Dissolve 67.5 g of ammonium chloride (NH₄Cl) in approximately 500 mL of DI water.

• Add 570 mL of concentrated ammonium hydroxide (NH₄OH).

• Dilute to 1000 mL with DI water. Check the pH and adjust to 10.0 ± 0.1 if necessary. Store in a tightly sealed container.

4.5 Sodium Hydroxide Solution (2 M)

• Carefully dissolve 80 g of NaOH in approximately 800 mL of DI water in a beaker (Note: this is an exothermic reaction).

• Allow the solution to cool to room temperature.

• Transfer to a 1000 mL volumetric flask and dilute to the mark with DI water. Store in a plastic bottle.

Experimental Protocol

The overall workflow involves creating separate calibration curves for calcium and total hardness, followed by the analysis of the water samples under the same conditions.

Preparation of Standard Curves

Scientist's Note: A standard curve is essential for converting absorbance values into concentrations. It must be prepared with the same reagents and under the same conditions as the unknown samples for the results to be valid.

5.1.1 Calcium Calibration Curve

• Prepare a series of calcium standards (e.g., 0, 1, 2, 5, 10 mg/L as CaCO₃) by diluting the 1000 mg/L stock solution.

• For each standard (and a blank using DI water), pipette 50 mL into a clean 100 mL beaker.

• Add 2.0 mL of 2 M NaOH solution to bring the pH to ~12.5. Verify with a pH meter.

• Add 2.0 mL of the ECR indicator solution and mix well.

• Allow the color to develop for 5 minutes.

• Measure the absorbance at the predetermined λmax for the Ca-ECR complex (typically around 610 nm).

• Plot Absorbance vs. Concentration (mg/L) to generate the calibration curve.

5.1.2 Total Hardness (Ca²⁺ + Mg²⁺) Calibration Curve

• Prepare a series of mixed standards containing both Ca²⁺ and Mg²⁺ in a ratio typical for natural waters (e.g., 3:1 Ca:Mg).

• For each standard (and a blank), pipette 50 mL into a 100 mL beaker.

• Add 2.0 mL of the pH 10 buffer solution. Verify the pH.

• Add 2.0 mL of the ECR indicator solution and mix well.

• Allow the color to develop for 5 minutes.

• Measure the absorbance at the predetermined λmax for the Metal-ECR complex at this pH (typically around 540 nm).

• Plot Absorbance vs. Total Hardness Concentration (mg/L as CaCO₃) to generate the calibration curve.

Analysis of Water Samples

• Collect the water sample. If it is turbid, filter it through a 0.45 µm filter.

• For Calcium: Pipette 50 mL of the water sample into a beaker. Follow steps 5.1.1.3 through 5.1.1.6.

• For Total Hardness: Pipette 50 mL of the water sample into a separate beaker. Follow steps 5.1.2.3 through 5.1.2.6.

• Perform all measurements in triplicate for statistical validity.

Data Analysis and Interpretation

• Determine Calcium Concentration: Using the absorbance value from the sample measured at pH 12.5, determine the concentration of Ca²⁺ (in mg/L as CaCO₃) from the calcium calibration curve.

• Determine Total Hardness Concentration: Using the absorbance value from the sample measured at pH 10, determine the total hardness concentration (in mg/L as CaCO₃) from the total hardness calibration curve.

• Calculate Magnesium Concentration: Magnesium Hardness (mg/L as CaCO₃) = Total Hardness (mg/L as CaCO₃) - Calcium Hardness (mg/L as CaCO₃)

Parameter	Measurement Wavelength (λmax)	pH Condition	Ions Measured
Calcium Hardness	~610 nm	12-13	Ca²⁺
Total Hardness	~540 nm	10	Ca²⁺ + Mg²⁺

Interferences and Troubleshooting

Spectrophotometric methods can be susceptible to interferences from other ions or sample matrix components.[3][6]

Potential Issue	Cause	Solution / Mitigation
Inaccurate Results	Interference from other metal ions (e.g., Fe³⁺, Al³⁺, Mn²⁺).[3][5]	Add a suitable masking agent. For example, hydroxylamine hydrochloride can be used to reduce Fe³⁺ to Fe²⁺, minimizing its interference.[10]
Drifting Readings	Turbidity or suspended solids in the sample.	Filter the sample through a 0.45 µm membrane filter prior to analysis.[6]
Poor Reproducibility	Inconsistent pH, temperature fluctuations, or unstable indicator solution.	Calibrate the pH meter before use. Allow all reagents and samples to reach room temperature. Prepare the ECR indicator solution fresh weekly.
Non-linear Standard Curve	Concentrations are outside the linear range of the assay.	Dilute the sample to bring the concentration within the linear range of the calibration curve.

Conclusion

The Eriochrome Cyanine R spectrophotometric method is a robust and reliable technique for determining calcium and magnesium concentrations in water samples. By carefully controlling pH and mitigating potential interferences, this assay provides accurate data on water hardness. Its simplicity, low cost, and speed make it an excellent choice for routine analysis in various scientific and industrial settings.

References

• Standard Methods: 3500-Ca B: Calcium by EDTA.
• 3500-Mg MAGNESIUM.
• ASTM D511-03 - Standard Test Methods for Calcium and Magnesium In Water.
• SPECTROPHOTOMETRIC DETERMINATION OF METAL IONS USING CHROMOGENIC ORGANIC REAGENTS: TECHNIQUES, ADVANTAGES, AND CHALLENGES. International Journal in Management and Social Science.
• Spectrophotometric determination of magnesium with eriochrome cyanine R in analysis of silic
• Eriochrome cyanine R (CI 43820) for analysis (reagent for aluminium). Sigma-Aldrich.
• Total Hardness of W
• Hardness, titrimetric, complexometric. USGS.
• Masking of iron and other interferences during the spectrophotometric analysis of aluminum from soil samples using Alizarin Red S. PMC - NIH.
• Interference and Elimination of Fe3+ During Spectrophotometric Testing of Typical Pollutants in Coking Wastewater.
• ERIOCHROME CYANINE R, powder dye, C.I. 43820. Biognost.

Sources

• 1. standardmethods.org [standardmethods.org]
• 2. standards.iteh.ai [standards.iteh.ai]
• 3. Masking of iron and other interferences during the spectrophotometric analysis of aluminum from soil samples using Alizarin Red S - PMC [pmc.ncbi.nlm.nih.gov]
• 4. NEMI Method Summary - 3500-Ca B [nemi.gov]
• 5. nemi.gov [nemi.gov]
• 6. ijmr.net.in [ijmr.net.in]
• 7. Spectrophotometric determination of magnesium with eriochrome cyanine R in analysis of silicates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. biognost.com [biognost.com]
• 9. cdn.hach.com [cdn.hach.com]
• 10. researchgate.net [researchgate.net]

Preparation of Eriochrome Cyanine R Indicator Solution: An Application Note for Researchers

Introduction: The Versatility of Eriochrome Cyanine R

Eriochrome Cyanine R (ECR), also known as Solochrome Cyanine R or Mordant Blue 3, is a synthetic anionic sulphonaphthalene mordant dye.[1] Its utility in the laboratory is extensive, primarily serving as a versatile indicator for complexometric titrations and as a chromogenic reagent in spectrophotometric analysis.[2] ECR is particularly valued for its ability to form intensely colored complexes with various metal ions, most notably aluminum and iron.[1][3] This property allows for the sensitive and accurate quantification of these metals in diverse sample matrices, including water, food, and biological samples.[2][4] Additionally, in the field of histology, iron-ECR mixtures are employed as a reliable synthetic substitute for hematoxylin in nuclear and myelin staining, offering superior stability.[1][5]

This application note provides a comprehensive guide for the preparation, quality control, and proper handling of Eriochrome Cyanine R indicator solutions for spectrophotometric applications, with a focus on the underlying chemical principles that ensure a robust and reproducible protocol.

Principle of Action: The Chemistry of Color

Eriochrome Cyanine R functions as an indicator through the formation of metal-dye complexes. In its free form, the dye exhibits a specific color and absorption spectrum. When introduced to a solution containing certain metal ions, such as Al³⁺, a coordination complex is formed. This complexation alters the electronic structure of the dye molecule, resulting in a significant shift in its maximum absorbance wavelength (λmax) and a visible color change.[3]

For the spectrophotometric determination of aluminum, ECR is used to form a red-to-pink complex in a buffered solution at a pH of 6.0, with a maximum absorbance at approximately 535 nm.[3] The intensity of the color produced is directly proportional to the concentration of the aluminum, allowing for quantitative analysis based on Beer-Lambert Law. The reaction is sensitive to several factors including pH, temperature, and reaction time, necessitating precise control over the experimental conditions for accurate results.[3]

Safety and Handling Precautions

Before commencing any laboratory procedures, it is imperative to consult the Safety Data Sheet (SDS) for Eriochrome Cyanine R and all other reagents.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, splash goggles, and chemical-resistant gloves.[6][7]

• Inhalation: Avoid inhaling the powdered dye by working in a well-ventilated area or using a fume hood. If ventilation is insufficient, a dust respirator is recommended.[6][8]

• Contact: Avoid contact with skin and eyes. In case of contact, rinse the affected area thoroughly with water.[6][9]

• Storage: Store the Eriochrome Cyanine R powder in a tightly closed container in a dry, cool, and well-ventilated place, away from direct sunlight and moisture.[1][7][10] Recommended storage temperature is between 15°C and 25°C.[1]

Protocol: Preparation of ECR Solution for Spectrophotometric Analysis of Aluminum

This protocol details the preparation of a 0.1% (w/v) Eriochrome Cyanine R stock solution, a common concentration for spectrophotometric applications.

Required Materials and Reagents

• Eriochrome Cyanine R powder (C.I. 43820)

• Deionized or distilled water

• Ethanol, 95% (optional, for enhancing solubility)

• Hydrochloric acid (HCl), concentrated

• Sodium acetate

• Glacial acetic acid

• Volumetric flasks (100 mL, 1000 mL)

• Graduated cylinders

• Magnetic stirrer and stir bar

• pH meter

• Analytical balance

Step-by-Step Preparation Procedure

• Prepare Acetate Buffer (pH 6.0):

  • Dissolve 136 g of sodium acetate (CH₃COONa·3H₂O) in approximately 500 mL of deionized water in a 1000 mL volumetric flask.

  • Add 40 mL of 1 N HCl.

  • Add 60 mL of glacial acetic acid.

  • Dilute to the 1000 mL mark with deionized water and mix thoroughly.

  • Verify the pH is 6.0 using a calibrated pH meter and adjust if necessary.

• Prepare ECR Stock Solution (0.1% w/v):

  • Accurately weigh 0.100 g of Eriochrome Cyanine R powder using an analytical balance.

  • Transfer the powder to a 100 mL volumetric flask.

  • Add approximately 80 mL of deionized water. A small amount of ethanol (e.g., 5-10 mL) can be added first to aid in dissolving the powder.

  • Mix the solution using a magnetic stirrer until the dye is completely dissolved. Gentle heating may be applied if necessary, but avoid boiling.

  • Once dissolved and cooled to room temperature, dilute the solution to the 100 mL mark with deionized water.

  • Mix the solution thoroughly by inverting the flask several times.

  • Filter the solution if any particulate matter is visible.

  • Store the prepared solution in a well-stoppered, light-protected bottle (e.g., an amber glass bottle).

Workflow for ECR Solution Preparation and Quality Control

Sources

• 1. biognost.com [biognost.com]
• 2. chemimpex.com [chemimpex.com]
• 3. NEMI Method Summary - 3500-Al B [nemi.gov]
• 4. Eriochrome cyanine R (C.I. 43820) for analysis (reagent for aluminium) 3564-18-9 [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]
• 6. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 7. fishersci.co.uk [fishersci.co.uk]
• 8. westliberty.edu [westliberty.edu]
• 9. suvchemlaboratorychemicals.com [suvchemlaboratorychemicals.com]
• 10. lobachemie.com [lobachemie.com]

Application Notes and Protocols: Cloud Point Extraction of Metal Ions with Eriochrome Cyanine R

Introduction: Harnessing Micellar Power for Ultra-Trace Metal Analysis

In the realm of analytical chemistry, the precise quantification of trace metal ions is paramount for environmental monitoring, toxicological studies, and quality control in pharmaceutical and industrial processes. Traditional liquid-liquid extraction methods, while effective, often rely on large volumes of volatile and toxic organic solvents, posing significant environmental and health risks. Cloud Point Extraction (CPE) emerges as a green, efficient, and cost-effective alternative, leveraging the unique properties of surfactants to preconcentrate analytes from aqueous matrices.[1][2]

This application guide provides a comprehensive overview and detailed protocols for the cloud point extraction of metal ions using Eriochrome Cyanine R (ECR) as a versatile and highly sensitive chelating agent. ECR, a triphenylmethane dye, forms intensely colored complexes with a variety of metal ions, including aluminum, iron, copper, and beryllium, making it an excellent reagent for subsequent spectrophotometric determination.[3][4] The synergy between the strong chelating ability of ECR and the encapsulating power of surfactant micelles allows for remarkable preconcentration factors and significantly lower detection limits.

This document is designed for researchers, scientists, and drug development professionals, offering not just procedural steps, but also the scientific rationale behind the methodology, enabling adaptation and optimization for specific analytical challenges.

The Principle and Mechanism of Cloud Point Extraction with ECR

Cloud Point Extraction is a separation and preconcentration technique that utilizes the phase behavior of non-ionic or zwitterionic surfactants in aqueous solutions.[5] Above a certain temperature, known as the cloud point temperature (CPT), a homogeneous surfactant solution phase-separates into two distinct phases: a surfactant-rich phase of a small volume, and a bulk aqueous phase (the diluent phase).

The mechanism of metal ion extraction using ECR in a CPE system is a multi-step process governed by chemical equilibria:

• Chelation: The process begins with the formation of a stable, often colored, complex between the target metal ion (Mⁿ⁺) and Eriochrome Cyanine R. ECR acts as a ligand, donating electrons to the metal ion to form a coordination complex. This reaction is highly pH-dependent, as the protonation state of ECR influences its chelating ability.

• Micellar Solubilization: The surfactant molecules, present at a concentration above their critical micelle concentration (CMC), self-assemble into micelles. These micelles possess a hydrophobic core and a hydrophilic shell. The metal-ECR complex, being less polar than the hydrated metal ion, partitions into the micellar environment.

• Ternary Complex Formation and Entrapment: In many cases, particularly with cationic surfactants like Cetyltrimethylammonium Bromide (CTAB), a ternary complex is formed between the anionic metal-ECR chelate and the cationic surfactant monomers.[1] This enhances the hydrophobicity of the complex, further promoting its entrapment within the micelle's core.

• Phase Separation and Preconcentration: Upon heating the solution above the surfactant's CPT, the micelles aggregate and coalesce, leading to the formation of the distinct surfactant-rich phase. The entrapped metal-ECR complex is thus concentrated into this much smaller volume.

• Detection: After phase separation, which is typically accelerated by centrifugation, the bulk aqueous phase is decanted. The surfactant-rich phase, containing the concentrated analyte, is then diluted with a suitable solvent (e.g., ethanol or methanol) to reduce its viscosity for accurate spectrophotometric measurement at the wavelength of maximum absorbance (λmax) of the metal-ECR complex.

This process effectively isolates the metal ion from the sample matrix, minimizing interferences and significantly enhancing the analytical signal.

Diagram of the Cloud Point Extraction Workflow

Caption: General workflow for the cloud point extraction of metal ions.

Detailed Protocol: CPE of Aluminum (Al³⁺) with ECR

This protocol is a robust method for the preconcentration and determination of trace aluminum in water samples.[2]

1. Reagents and Instrumentation:

• Stock Aluminum Solution (1000 mg/L): Prepare by dissolving the appropriate amount of AlK(SO₄)₂·12H₂O in deionized water.

• Working Aluminum Standards: Prepare by serial dilution of the stock solution.

• Eriochrome Cyanine R (ECR) Solution (1.2 x 10⁻⁴ M): Dissolve the required amount of ECR powder in deionized water.

• Surfactant Solution (0.1% w/v CTAB): Dissolve Cetyltrimethylammonium Bromide in deionized water.

• Buffer Solution (pH 5.5): Acetate buffer.

• Potassium Iodide (KI) Solution (1.0 M): Dissolve KI in deionized water. KI can act as a salting-out agent, facilitating phase separation.

• Instrumentation: A UV-Vis spectrophotometer, a centrifuge, a thermostated water bath, and a pH meter are required.

2. Step-by-Step Procedure:

• Sample Preparation: Pipette an aliquot of the aqueous sample (or standard solution) containing Al³⁺ into a 10 mL centrifuge tube.

• Complexation: Add 0.1 mL of the 1.2 x 10⁻⁴ M ECR solution and 2.0 mL of the pH 5.5 acetate buffer.

• Micelle Formation: Add 2.0 mL of the 0.1% (w/v) CTAB solution. Dilute the solution to approximately 8 mL with deionized water and let it stand for 10 minutes at room temperature to ensure complete complex formation.

• Inducing Cloud Point: Add 2.0 mL of the 1.0 M KI solution to facilitate phase separation and make up the final volume to 10 mL with deionized water.

• Phase Separation: Centrifuge the tubes for 5 minutes at 3000 rpm. This will accelerate the separation of the small, dense, surfactant-rich phase.

• Isolation of Analyte: After centrifugation, carefully decant the bulk aqueous phase by inverting the tube.

• Sample Analysis: Dissolve the remaining surfactant-rich phase in a small, precise volume (e.g., 300 µL) of ethanol. Transfer the solution to a micro-cuvette and measure the absorbance at the λmax of the Al-ECR complex (approximately 595 nm) against a reagent blank prepared in the same manner.

Diagram of the Chelation and Micellar Encapsulation Mechanism

Caption: Chelation of a metal ion by ECR and its entrapment in a surfactant micelle.

Performance Characteristics and Data

The CPE method coupled with spectrophotometric detection offers excellent sensitivity and preconcentration capabilities. The following table summarizes typical performance data for the determination of aluminum using the described protocol.

Parameter	Typical Value for Aluminum (Al³⁺)	Reference
Optimum pH	5.5	[2]
Surfactant	CTAB	[1][2]
λmax	595 nm	[1][2]
Linear Range	0.2 - 20.0 ng/mL	[2]
Limit of Detection (LOD)	0.05 ng/mL	[2]
Molar Absorptivity	1.19 x 10⁵ L mol⁻¹ cm⁻¹	[2]

Adapting the Protocol for Other Metal Ions

The versatility of Eriochrome Cyanine R allows for its application to a range of other metal ions. While the fundamental CPE workflow remains the same, optimization of key parameters is crucial for achieving high extraction efficiency and sensitivity for different analytes.

• Iron (Fe³⁺) and Copper (Cu²⁺): ECR is known to form complexes with both iron and copper. A flow injection-cloud point extraction (FI-CPE) method has been described for these ions using ECR and the non-ionic surfactant Triton X-114.[4] For these ions, the optimal pH for complex formation will likely differ from that of aluminum and should be experimentally determined. A systematic evaluation of pH in the range of 4-8 is recommended. The choice between a cationic surfactant like CTAB and a non-ionic one like Triton X-114 will also influence the extraction efficiency and should be optimized.

• Beryllium (Be²⁺): Spectrophotometric methods for beryllium using ECR have been reported, indicating the formation of a stable complex.[4] A spot test for beryllium with ECR has also been developed.[6] To adapt the CPE protocol for beryllium, the pH will be a critical parameter to optimize, as beryllium chemistry is highly pH-dependent.

General Optimization Strategy:

• pH Optimization: The stability of the metal-ECR complex is paramount. For each new metal ion, perform experiments across a range of pH values (typically 3-10) to find the pH that yields the maximum absorbance.

• Surfactant Selection and Concentration: Evaluate both non-ionic (e.g., Triton X-100, Triton X-114) and cationic (e.g., CTAB) surfactants. The concentration of the selected surfactant should be optimized to ensure efficient extraction without creating an excessively large surfactant-rich phase.

• ECR Concentration: The concentration of ECR should be in sufficient excess to ensure complete complexation of the metal ion within its linear range.

• Incubation Time and Temperature: While complexation with ECR is often rapid, a short incubation time may be necessary. The temperature of the water bath should be set sufficiently above the CPT of the chosen surfactant.

By systematically optimizing these parameters, the robust protocol for aluminum can be effectively adapted for the ultra-trace determination of a wider array of metal ions, making CPE with ECR a powerful tool in the analytical scientist's arsenal.

References

• Request PDF. Application of Cloud Point Extraction for Separation of Iron in Water, Food and Environmental Samples Perior to Determination by Spectrophotometry:. [Link]

• Shekho, N. H. (2002). Spectrophotometric Determination of Beryllium in Water Samples after Micelle-mediated Extraction Preconcentration. Request PDF. [Link]

• Svanedal, I., et al. (2014). Metal ion coordination, conditional stability constants, and solution behavior of chelating surfactant metal complexes. Langmuir, 30(16), 4605–4612. [Link]

• Chauhan, S., & Dutt, D. (2017). Studies in Chelating Behavior Of Eriochrome Cyanine – R With UO (VI) And Y(III) in Presence Of Micelle Forming Surfactants. International Journal of Advanced Research, 5(5), 232-241. [Link]

• ResearchGate. Cloud Point Extraction Method for Spectrophotometric Determination of Copper(II) in Real and Drinking Water Samples Using New Reagent ( Z )-2-(((2,4-dinitrophenyl)imino)methyl)phenol. [Link]

• Hejri, O. M., et al. (2011). Determination of Trace Aluminum with Eriochrome Cyanine R after Cloud Point Extraction. World Applied Sciences Journal, 15(2), 218-222. [Link]

• Hejri, O. M., et al. (2011). Determination of Trace Aluminum with Eriochrome Cyanine R after Cloud Point Extraction. World Applied Sciences Journal, 15(2), 218-222. [Link]

• Mohilner, P. R. (1963). Spot Test for Beryllium Based on the Color Reaction with Eriochrome Cyanine R. Analytical Chemistry, 35(8), 1121-1122. [Link]

• ResearchGate. Effect of Triton X-114 concentration on the cloud point extraction for copper determination. [Link]

• Płotka-Wasylka, J., et al. (2022). Cloud Point Extraction as an Environmentally Friendly Technique for Sample Preparation. Molecules, 27(23), 8233. [Link]

Sources

• 1. sci-arch.org [sci-arch.org]
• 2. idosi.org [idosi.org]
• 3. oaji.net [oaji.net]
• 4. researchgate.net [researchgate.net]
• 5. Triton X-114 based cloud point extraction: a thermoreversible approach for separation/concentration and dispersion of nanomaterials in the aqueous phase - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. Spot Test for Beryllium Based on the Color Reaction with Eriochrome Cyanine R. (Journal Article) | OSTI.GOV [osti.gov]

Application Note: Spectrophotometric Analysis of Pharmaceuticals Using Eriochrome Cyanine R

Introduction: The Role of Eriochrome Cyanine R in Pharmaceutical Quality Control

Eriochrome Cyanine R (ECR), a triphenylmethane dye, is a versatile chromogenic agent extensively utilized in the spectrophotometric determination of a wide array of pharmaceutical compounds. Its utility stems from its ability to form stable, colored complexes with metal ions, a reaction that can be ingeniously manipulated for the indirect quantification of drug substances. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the principles, protocols, and best practices for leveraging ECR in pharmaceutical analysis. The methods described herein are cost-effective, rapid, and require instrumentation that is standard in most quality control laboratories.

The primary mechanism involves the formation of an ion-association complex between the target drug molecule and the ECR reagent, often facilitated by a metal ion. This interaction leads to a significant and measurable shift in the visible absorption spectrum, allowing for sensitive quantification. Various methodologies exist, including direct complex formation, extractive techniques for enhanced selectivity, and the formation of ternary complexes where the drug, a metal ion, and ECR create a chromophore with distinct spectral properties.[1][2][3]

Principle of the Method: A Tale of Two Complexes

The analytical power of Eriochrome Cyanine R lies in its coordination chemistry. The specific mechanism employed can vary depending on the target analyte and the chosen reaction conditions. Two predominant pathways are commonly exploited:

• Ion-Association Complex Formation: In this method, a protonated drug molecule (Drug-H+) electrostatically interacts with the anionic ECR dye to form a colored ion-pair complex.[3] This is particularly effective for nitrogen-containing drugs such as antidepressants or antimuscarinics. The resulting complex is often extracted into an organic solvent like butanol or dichloromethane to concentrate the analyte and remove interferences from water-soluble excipients.[1][2] The intensity of the color in the organic phase is then measured spectrophotometrically and is directly proportional to the drug concentration.

• Ternary Complex Formation (Metal-Bridged): This more intricate approach involves a metal ion, typically a trivalent cation like Aluminum (Al³⁺) or Iron (Fe³⁺), which acts as a bridge between the drug molecule and the ECR dye.[4][5] Initially, the metal ion and ECR form a binary complex with a characteristic color and absorption maximum (λmax).[4] When the drug substance is introduced, it coordinates with the central metal ion, displacing water molecules or altering the electronic environment of the chromophore. This formation of a new, ternary (Drug-Metal-ECR) complex causes a predictable change in the absorbance or a shift in the λmax, which is then correlated to the drug's concentration.[6]

The choice of pH is critical as it dictates the protonation state of both the drug and the ECR dye, thereby controlling the formation and stability of the complex.[3][7] Furthermore, surfactants are sometimes added to enhance sensitivity and molar absorptivity by forming micelles that encapsulate the complex, leading to a more stable and intense color.[8][9]

Mechanism Visualization: Ion-Association Pathway

The following diagram illustrates the straightforward formation of an ion-pair complex between a protonated drug and the ECR dye, which is then extracted for analysis.

Caption: Formation and extraction of a Drug-ECR ion-pair complex.

Instrumentation and Reagents

Instrumentation:

• A double-beam UV-Visible spectrophotometer with 1 cm matched quartz cuvettes.

• Calibrated pH meter.

• Analytical balance.

• Standard volumetric flasks and pipettes (Class A).

• Centrifuge (for methods involving phase separation).

Reagents:

• Eriochrome Cyanine R (ECR) Solution (1x10⁻³ M): Prepare by dissolving the required weight of ECR powder in double-distilled water.[4]

• Metal Ion Solution (e.g., Aluminum Chloride, 1x10⁻³ M): Prepare by dissolving an accurately weighed amount of the analytical grade salt (e.g., AlCl₃) in double-distilled water.[4]

• Buffer Solutions: Prepare appropriate buffer solutions (e.g., acetate, phosphate) to control the pH of the reaction medium. The optimal pH must be determined experimentally for each specific drug.[3][7]

• Drug Standard Stock Solution: Accurately weigh and dissolve the reference standard of the pharmaceutical analyte in a suitable solvent (e.g., water, methanol, or dilute acid) to prepare a stock solution of known concentration.

• Solvents: All solvents used, including for extraction (e.g., dichloromethane, n-butanol) and sample preparation, should be of analytical or HPLC grade.[2][3]

General Experimental Workflow

The following diagram outlines the typical steps involved in a spectrophotometric assay using ECR. Specific volumes and incubation times will vary depending on the target analyte and method.

Caption: General workflow for ECR-based spectrophotometric drug analysis.

Application Protocol: Determination of Pantoprazole Sodium

This protocol is based on the formation of a complex between Pantoprazole Sodium and a pre-formed Aluminium-Eriochrome Cyanine R reagent. The method relies on the displacement of ECR from the Al-ECR complex by the fluoride present in the pantoprazole structure, leading to a decrease in the color intensity of the solution, which is proportional to the drug concentration.[4]

1. Reagent Preparation:

• Aluminium Chloride Solution (1x10⁻³ M): Dissolve 0.133 g of AlCl₃ in 1000 mL of distilled water.[4]

• Eriochrome Cyanine R Solution (1x10⁻³ M): Dissolve 0.536 g of ECR in 1000 mL of distilled water.[4]

• Al-ECR Reagent: Prepare fresh by mixing equal volumes of the 1x10⁻³ M Aluminium Chloride and 1x10⁻³ M ECR solutions.[4]

• Pantoprazole Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of Pantoprazole Sodium reference standard and dissolve in 100 mL of distilled water.

2. Construction of the Calibration Curve:

• Into a series of 50 mL volumetric flasks, pipette aliquots of the standard stock solution (e.g., 1.6 mL to 6.4 mL) to create final concentrations ranging from 3.2 to 12.8 µg/mL.[4]

• To each flask, add 3.0 mL of the freshly prepared Al-ECR reagent and mix well.[4]

• Dilute the contents of each flask to the 50 mL mark with distilled water.

• Prepare a reagent blank by adding 3.0 mL of the Al-ECR reagent to a 50 mL volumetric flask and diluting to the mark with distilled water.[4]

• Measure the absorbance of each standard solution at 533.5 nm against the reagent blank.[4]

• Plot a graph of absorbance versus concentration (µg/mL). The relationship should be linear.

3. Analysis of Pharmaceutical Formulation (Tablets):

• Weigh and finely powder 20 pantoprazole tablets to determine the average weight.

• Take a quantity of powder equivalent to 10 mg of Pantoprazole Sodium and dissolve it in a 100 mL volumetric flask with distilled water.

• Filter the solution to remove any insoluble excipients.

• Transfer a suitable aliquot of the clear filtrate into a 50 mL volumetric flask.

• Add 3.0 mL of the Al-ECR reagent, dilute to the mark with distilled water, and mix.

• Measure the absorbance at 533.5 nm against the reagent blank.

• Determine the concentration of pantoprazole in the sample using the previously constructed calibration curve.

4. Performance Characteristics:

Parameter	Result	Source
Wavelength (λmax)	533.5 nm	[4]
Beer's Law Range	3.2 - 12.8 µg/mL	[4]
Limit of Detection (LOD)	0.048 µg/mL	[4]
Limit of Quantification (LOQ)	0.148 µg/mL	[4]
Molar Absorptivity	Not Reported
Stoichiometry	Not Applicable (Displacement)

Application Protocol: Extractive Determination of Fluvoxamine

This protocol describes an extractive spectrophotometric method for the determination of Fluvoxamine, a selective serotonin reuptake inhibitor, based on the formation of an ion-association compound with ECR.[1]

1. Reagent Preparation:

• Eriochrome Cyanine R Solution: Prepare a solution of ECR in water.

• Fluvoxamine Standard Stock Solution (100 µg/mL): Prepare by dissolving 10 mg of Fluvoxamine reference standard in 100 mL of distilled water.

• Solvent: n-Butanol.[1]

2. Experimental Procedure:

• In a series of separatory funnels, add increasing volumes of the Fluvoxamine standard solution to cover the desired concentration range (e.g., 2-40 µg/mL).[1]

• Add the ECR solution to each funnel.

• Add a precise volume of n-butanol to each funnel.

• Shake vigorously for a set time (e.g., 1-2 minutes) to facilitate the extraction of the ion-pair complex into the organic layer.

• Allow the layers to separate completely.

• Collect the organic (n-butanol) layer and measure its absorbance at the predetermined λmax against a reagent blank prepared in the same manner without the drug.

• Construct a calibration curve by plotting absorbance versus the final concentration of Fluvoxamine.

3. Performance Characteristics:

Parameter	Result	Source
Wavelength (λmax)	Not specified in abstract
Beer's Law Range	2 - 40 µg/mL	[1]
Relative Standard Deviation (RSD)	~2%	[1]
Stoichiometry (ECR:Fluvoxamine)	1:2	[1]
Extraction Solvent	n-Butanol	[1][2]

Method Optimization and Troubleshooting

The robustness of ECR-based methods depends on the careful control of several experimental variables.

• pH: This is often the most critical parameter. The optimal pH for complex formation must be established by measuring absorbance across a range of pH values. For ion-association complexes, pH affects the protonation of the drug, while for ternary complexes, it influences metal ion hydrolysis and dye speciation.[3][7]

• Reagent Concentration: The concentration of both ECR and any metal ion should be optimized to ensure a sufficient excess is present to react with the highest concentration of the drug standard, ensuring the reaction goes to completion.[4]

• Reaction Time and Stability: The time required for maximum color development should be determined. The stability of the colored complex should also be assessed over time to establish a reliable window for measurement.

• Choice of Solvent: For extractive methods, different organic solvents should be tested to find the one that provides the most efficient extraction of the ion-pair complex with minimal emulsion formation.[3]

Problem	Potential Cause	Suggested Solution
Low Sensitivity / Low Absorbance	Sub-optimal pH.	Re-optimize pH by testing a range of buffer solutions.
Insufficient reagent concentration.	Increase concentration of ECR or metal ion.
Incomplete extraction.	Test alternative extraction solvents; increase shaking time.
Poor Reproducibility (High RSD)	Fluctuations in temperature or timing.	Standardize incubation time and perform reactions at a controlled temperature.
Inconsistent pH.	Prepare fresh buffer solutions; calibrate pH meter before use.
Pipetting errors.	Use calibrated volumetric pipettes.
High Blank Absorbance	Contaminated reagents or glassware.	Use analytical grade reagents, double-distilled water, and thoroughly clean glassware.
Reagent degradation.	Prepare ECR and metal ion solutions fresh daily.
Non-linear Calibration Curve	Concentration range is too wide.	Narrow the concentration range of standards.
Complex dissociation at low concentrations.	Ensure reagent concentrations are in sufficient excess.

Conclusion

Eriochrome Cyanine R serves as a valuable reagent in the development of simple, sensitive, and economical spectrophotometric methods for the quantification of pharmaceuticals. By understanding the underlying principles of ion-association and ternary complex formation, analysts can develop and validate robust analytical procedures suitable for quality control and routine analysis. The adaptability of ECR to a variety of drug molecules, combined with the low cost of the required instrumentation, ensures its continued relevance in modern pharmaceutical analysis.

References

• Starczewska, B., Puzanowska-Tarasiewicz, H., & Baranowska, K. (2000). Investigation and analytical application of the reactions of eriochrome cyanine R with fluvoxamine and fluoxetine. Journal of Pharmaceutical and Biomedical Analysis, 23(2-3), 477-481. [Link]

• Pavan Kumar, G. V. S. R., et al. (2017). Aluminium-Eriochrome Cyanin R, A Novel Chromogen for the Spectrophotometric Determination of Pentoprazole Sodium. Indian Journal of Pharmaceutical Education and Research, 51(2s), S263-S269. [Link]

• Puzanowska-Tarasiewicz, H., Starczewska, B., & Baranowska, K. (2000). Spectrophotometric studies and application of imipramine-eriochrome cyanine R system for determination of imipramine in pharmaceuticals. Journal of Pharmaceutical and Biomedical Analysis, 23(2-3), 383-386. [Link]

• Science.gov. (n.d.). validate analysis methods: Topics by Science.gov. Retrieved from [Link]

• Nagaraja, P., et al. (2002). Spectrophotometric determination of catecholamine using vanadium and eriochrome cyanine R. Il Farmaco, 57(5), 373-377. [Link]

• Didamony, E. M., & Al-Azzam, K. M. (2016). EXTRACTIVE-SPECTROPHOTOMETRIC DETERMINATION OF SOME ANTIMUSCARINIC ANTAGONIST IN TABLET FORMULATIONS USING ERIOCHROME CYANINE R. International Journal of Pharmacy and Pharmaceutical Sciences, 8(9), 229-235. [Link]

• Kiernan, J. A. (2018). Eriochrome cyanine R and its complexes with iron (III) at pH 1.5. Biotechnic & Histochemistry, 93(4), 287-294. [Link]

• OUCI. (n.d.). Investigation and analytical application of the reactions of eriochrome cyanine R with fluvoxamine and fluoxetine. Retrieved from [Link]

• Hejri, O. M., et al. (2013). Determination of Trace Aluminum with Eriochrome Cyanine R after Cloud Point Extraction. J. Chem. Bio. Phy. Sci. Sec. A, 3(2), 1025-1033. [Link]

• Mori, I., et al. (2009). Spectrophotometric determination of quinolone antibiotics by an association complex formation with aluminum(III) and erythrosin. Analytical Sciences, 25(1), 125-128. [Link]

• Amanote Research. (n.d.). Use of Ion Association Complex Formation for the Spectrophotometric Determination of Itopride HCL in Bulk and Its Pharmaceutical Preparations. Retrieved from [Link]

• Taylor & Francis Group. (n.d.). Applications of ion chromatography for pharmaceutical and biological products. Retrieved from [Link]

• Ghasemi, J., & Niazi, A. (2004). Selective and sensitive spectrophotometric method for determination of sub-micro-molar amounts of aluminium ion. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 60(14), 3217-3222. [Link]

• Darwish, I. A., et al. (2017). Application of Ion-Pair Complexation Reaction for the Spectrophotometric Determination of Clarithromycin in Pharmaceutical Formulations. Thai Journal of Pharmaceutical Sciences, 41(2), 61-68. [Link]

• Obaydo, R. H., & Al-Okab, R. A. (2022). Green Spectrophotometric Determination of Amoxicillin Anti-Biotic Drug in Pure Form and Pharmaceuticals Using Ninhydrin. Egyptian Journal of Chemistry. [Link]

Sources

• 1. Investigation and analytical application of the reactions of eriochrome cyanine R with fluvoxamine and fluoxetine [pubmed.ncbi.nlm.nih.gov]
• 2. Spectrophotometric studies and application of imipramine-eriochrome cyanine R system for determination of imipramine in pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. archives.ijper.org [archives.ijper.org]
• 5. researchgate.net [researchgate.net]
• 6. Spectrophotometric determination of quinolone antibiotics by an association complex formation with aluminum(III) and erythrosin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. idosi.org [idosi.org]
• 9. Selective and sensitive spectrophotometric method for determination of sub-micro-molar amounts of aluminium ion - PubMed [pubmed.ncbi.nlm.nih.gov]

Eriochrome cyanine R for the determination of trace metals in food samples

Application Note & Protocol

Topic: Eriochrome Cyanine R for the Spectrophotometric Determination of Trace Metals in Food Samples

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Imperative of Trace Metal Surveillance in Food

The monitoring of trace metal content in food is of paramount importance for ensuring consumer safety and nutritional quality.[1] Certain metals, such as iron, copper, and zinc, are essential micronutrients, yet they can be toxic at elevated concentrations. Conversely, metals like lead, cadmium, and aluminum have no established biological function and are toxic even at low levels.[1] Given the potential for these elements to enter the food chain through environmental contamination, it is crucial to have reliable and accessible analytical methods for their quantification.[2]

While highly sensitive techniques like Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) and Atomic Absorption Spectroscopy (AAS) are often the methods of choice for trace metal analysis, their operational and capital costs can be prohibitive for some laboratories.[2][3] Spectrophotometry, a more classical and cost-effective technique, offers a viable alternative for the routine analysis of specific metal ions.[4] This application note details the use of Eriochrome Cyanine R (ECR), a triphenylmethane dye, as a chromogenic reagent for the sensitive and selective spectrophotometric determination of trace metals in various food matrices.

The Chemistry of Eriochrome Cyanine R and its Interaction with Metal Ions

Eriochrome Cyanine R (ECR) is a versatile chromogenic agent that forms stable, colored complexes with a variety of metal ions. Its utility in spectrophotometry stems from the significant and predictable shift in its maximum absorbance wavelength upon chelation with a metal ion.

Reaction Mechanism

ECR functions as a bidentate ligand, forming a chelate with metal ions.[4] In an aqueous solution and at a specific pH, the ECR molecule deprotonates, allowing its hydroxyl and carboxyl groups to coordinate with a metal ion (Mⁿ⁺). This coordination results in the formation of a metal-ECR complex, which exhibits a distinct color and, consequently, a different absorption spectrum compared to the free ECR molecule.[5] The intensity of the color of the complex is directly proportional to the concentration of the metal ion in the sample, forming the basis for quantitative analysis.[6] The reaction is highly dependent on the pH of the solution, which influences the protonation state of ECR and the stability of the resulting metal complex.[6][7]

Caption: Chelation of a metal ion by Eriochrome Cyanine R to form a colored complex.

Sample Preparation: From Food Matrix to Analyzable Solution

The accurate determination of trace metals in food begins with a robust sample preparation protocol. The primary objective is to liberate the metal ions from the complex organic matrix of the food sample and bring them into an aqueous solution suitable for spectrophotometric analysis. This is typically achieved through acid digestion.[1][3]

General Precautions

To prevent contamination, all glassware and plasticware should be acid-washed by soaking in 10% nitric acid followed by rinsing with deionized water.[8] Use of metal-free spatulas and powder-free gloves is also recommended.[8]

Microwave-Assisted Acid Digestion Protocol

This method is applicable to a wide range of food matrices and is preferred for its speed and efficiency.[1]

Materials:

• Concentrated Nitric Acid (HNO₃), trace metal grade

• Hydrogen Peroxide (H₂O₂), 30%

• Deionized water

• Microwave digestion system with PFA or TFM Teflon® lined vessels[8]

• Volumetric flasks

Procedure:

• Homogenization: Homogenize the food sample to ensure representativeness. For dry samples, grinding to a fine powder is recommended.[1]

• Weighing: Accurately weigh 0.2-0.5 g of the homogenized sample into a clean microwave digestion vessel.[1]

• Acid Addition: Carefully add 5-10 mL of concentrated nitric acid to the vessel. Allow the sample to pre-digest for at least 15 minutes.

• Microwave Digestion: Seal the vessels and place them in the microwave digestion system. A typical program involves ramping the temperature to 200°C and holding for 20-30 minutes. The exact program should be optimized based on the food matrix and the manufacturer's guidelines.[1]

• Cooling and Dilution: After digestion, allow the vessels to cool completely. Carefully open the vessels in a fume hood and quantitatively transfer the digest to a 50 mL volumetric flask. Rinse the vessel multiple times with deionized water and add the rinsings to the flask. Dilute to the mark with deionized water.

• Blank Preparation: A reagent blank, containing only the digestion acids, must be prepared and processed in the same manner as the samples.[9]

Caption: Workflow for the preparation of food samples for trace metal analysis.

Spectrophotometric Determination of Aluminum: A Detailed Protocol

Aluminum is a common metal for which ECR provides a sensitive and selective method of determination.[6][10] The following protocol is a general guideline and may require optimization for specific sample types.

Principle

In a buffered solution at a pH of approximately 6.0, aluminum ions react with Eriochrome Cyanine R to form a red to pink complex with a maximum absorbance at 535 nm.[6] The intensity of the color is directly proportional to the aluminum concentration.

Reagents and Materials

• Eriochrome Cyanine R Solution (0.1% w/v): Dissolve 0.1 g of ECR in 100 mL of deionized water.

• Buffer Solution (pH 6.0): Prepare an acetate buffer by mixing appropriate volumes of 0.1 M acetic acid and 0.1 M sodium acetate.

• Ascorbic Acid Solution (1% w/v): Dissolve 1 g of ascorbic acid in 100 mL of deionized water. This is used to reduce interference from iron.

• EDTA Solution (0.01 M): Dissolve 0.372 g of ethylenediaminetetraacetic acid disodium salt in 100 mL of deionized water. This is used for blank correction.[6]

• Standard Aluminum Solution (1000 mg/L): Use a commercially available certified standard.

• Working Aluminum Standards: Prepare a series of working standards (e.g., 0.05, 0.1, 0.2, 0.4, 0.6 mg/L) by diluting the stock standard solution.

Instrumentation

• UV-Visible Spectrophotometer

• 1 cm path length cuvettes

Experimental Protocol

• Calibration Curve:

  • Pipette 10 mL of each working aluminum standard into a series of 50 mL volumetric flasks.

  • To each flask, add 1 mL of ascorbic acid solution and mix.

  • Add 10 mL of the pH 6.0 buffer solution.

  • Add 2 mL of the ECR solution and dilute to the mark with deionized water.

  • Allow the color to develop for 15 minutes.

  • Measure the absorbance of each standard at 535 nm against a reagent blank.

  • Plot a calibration curve of absorbance versus aluminum concentration.

• Sample Analysis:

  • Pipette an appropriate aliquot (e.g., 10 mL) of the digested sample solution into a 50 mL volumetric flask.

  • Follow the same procedure as for the calibration standards (addition of ascorbic acid, buffer, and ECR).

  • Measure the absorbance of the sample solution at 535 nm.

  • To correct for background color and turbidity, prepare a sample blank by taking an identical aliquot of the sample solution and adding all reagents except for ECR, or by adding EDTA to complex the aluminum before the addition of ECR.[6]

• Calculation:

  • Determine the concentration of aluminum in the sample solution from the calibration curve.

  • Calculate the concentration of aluminum in the original food sample using the following formula:

    • Aluminum (mg/kg) = (C × V × D) / W

    • Where:

      • C = Concentration from calibration curve (mg/L)

      • V = Final volume of the digested sample (L)

      • D = Dilution factor (if any)

      • W = Weight of the food sample (kg)

Caption: Experimental workflow for the spectrophotometric determination of aluminum using ECR.

Method Validation and Performance

Method validation is essential to ensure the reliability of the results.[11][12] Key validation parameters for spectrophotometric methods include:

• Linearity: The ability of the method to elicit test results that are directly proportional to the concentration of the analyte. A correlation coefficient (R²) of >0.99 is typically desired.[11][13]

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The LOD is the lowest concentration of an analyte that can be reliably detected, while the LOQ is the lowest concentration that can be quantitatively determined with acceptable precision and accuracy.[11]

• Precision: The closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample. It is usually expressed as the relative standard deviation (RSD).[14]

• Accuracy: The closeness of the test results obtained by the method to the true value. It is often assessed by analyzing certified reference materials or by spike recovery experiments.[14]

Parameter	Typical Value for Aluminum-ECR Method	Reference
Linearity Range	4 - 400 ng/mL	[10]
Molar Absorptivity	1.19 x 10⁵ L mol⁻¹ cm⁻¹	[10]
Limit of Detection (LOD)	0.14 ng/mL	[10]
Optimal pH	5.5 - 6.0	[6][7]
Wavelength (λmax)	535 nm	[6]

Interferences

Several ions can interfere with the determination of aluminum using ECR. Fluoride and polyphosphates can cause negative interference by forming stable complexes with aluminum.[6] Iron can also interfere by forming a colored complex with ECR. The interference from iron can be minimized by the addition of a reducing agent like ascorbic acid, which converts Fe³⁺ to Fe²⁺.[15]

Concluding Remarks

The use of Eriochrome Cyanine R for the spectrophotometric determination of trace metals offers a sensitive, cost-effective, and reliable analytical method suitable for food analysis. Proper sample preparation and adherence to optimized experimental conditions are critical for obtaining accurate and reproducible results. While this application note has focused on aluminum, the principles and protocols can be adapted for the determination of other metal ions that form colored complexes with ECR, such as beryllium, iron, and zirconium.[16] As with any analytical method, thorough validation is essential to ensure the quality and defensibility of the data.

References

• Determination of Trace Aluminum with Eriochrome Cyanine R after Cloud Point Extraction. World Applied Sciences Journal, 15(2), 218-222. [Link]

• Standard Methods for the Examination of Water and Wastewater, 3500-Al B: Aluminum by Eriochrome Cyanine R Method. American Public Health Association. [Link]

• Determination of trace aluminum with Eriochrom Cyanine R after Cloud Point Extraction. ResearchGate. [Link]

• Trace Metal Analysis: Sample and Standard Preparation. Mettler Toledo. [Link]

• Spectrophotometric investigation of the reaction of eriochrome cyanin RC and magnesium and aluminium. PubMed. [Link]

• Review and Update of Methods for Metals Analysis in Foods. Food Safety Magazine. [Link]

• MANUAL OF METHODS OF ANALYSIS OF FOODS METALS. Food Safety and Standards Authority of India. [Link]

• Surfactant Induced Eriochrome Cyanine R-Metal Ion Interac- tions: Complexation and Analytical Studies. ResearchGate. [Link]

• Method validation on iron determination by spectrophotometric method in aqueous medium. ResearchGate. [Link]

• Validation Methods of Analysis Heavy Metals Level Lead (Pb) and Cadmium (Cd) with Oxidator Variations by Atomic Absorption Spectrofotometry In Herbal Medicine. ResearchGate. [Link]

• Validation Of The Cadmium Analysis Method (Cd) by Atomic Absorption Spectrophotometry in Traditional Scrub. ResearchGate. [Link]

• Validation of the Atomic Absorption Spectroscopy (AAS) for Heavy Metal Analysis and Geochemical Exploration of Sediment Samples from the Sebangan River. Scientific & Academic Publishing. [Link]

• Elemental Analysis Manual For Food and Related Products. U.S. Food and Drug Administration. [Link]

• Studies in Chelating Behavior Of Eriochrome Cyanine – R With UO (VI) And Y(III) in Presence Of Micelle Forming Surfactants. International Journal of Scientific & Engineering Research. [Link]

• Selective and sensitive spectrophotometric method for determination of sub-micro-molar amounts of aluminium ion. PubMed. [Link]

• Manual of Methods of Analysis-Trace Elements. Food Safety and Standards Authority of India. [Link]

• Selective Extraction of Zirconium from Various Samples and Subsequent Spectrophotometric Determination With Eriochrome Cyanine R Reagent. ACS. [Link]

Sources

• 1. fssai.gov.in [fssai.gov.in]
• 2. food-safety.com [food-safety.com]
• 3. mt.com [mt.com]
• 4. researchgate.net [researchgate.net]
• 5. Spectrophotometric investigation of the reaction of eriochrome cyanin RC and magnesium and aluminium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. NEMI Method Summary - 3500-Al B [nemi.gov]
• 7. idosi.org [idosi.org]
• 8. fda.gov [fda.gov]
• 9. fssai.gov.in [fssai.gov.in]
• 10. Selective and sensitive spectrophotometric method for determination of sub-micro-molar amounts of aluminium ion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Validation of the Atomic Absorption Spectroscopy (AAS) for Heavy Metal Analysis and Geochemical Exploration of Sediment Samples from the Sebangan River [article.sapub.org]
• 15. scientificlabs.co.uk [scientificlabs.co.uk]
• 16. stats.uomosul.edu.iq [stats.uomosul.edu.iq]

Technical Notes & Optimization

Technical Support Center: Eriochrome Cyanine R (ECR) Method for Aluminum Determination

Welcome to the technical support guide for the Eriochrome Cyanine R (ECR) spectrophotometric method for aluminum analysis. This center is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into overcoming common challenges, particularly interference removal. As Senior Application Scientists, we aim to explain not just the procedural steps but the fundamental chemistry behind them, ensuring your results are both accurate and reproducible.

Section 1: Troubleshooting Guide (Problem-Oriented)

This section addresses the most frequent issues encountered during the ECR assay.

Q: Why are my absorbance readings inconsistent or non-reproducible?

Inconsistent results are often traced back to unstable reaction conditions or improper sample handling. The color development in the ECR method is highly sensitive to several factors.[1]

• Root Cause 1: pH Fluctuation. The formation of the aluminum-ECR complex is critically dependent on a stable pH of 6.0.[1] Deviations outside this narrow window alter the dye's protonation state and the aluminum speciation, leading to erratic absorbance values.

  • Solution: Always use a calibrated pH meter to verify the final reaction pH. Ensure your buffer solution is fresh and has sufficient capacity to handle any inherent acidity or alkalinity in your sample.[1]

• Root Cause 2: Temperature Variation. The rate of complex formation and its stability are temperature-dependent.[1] Performing assays on a benchtop with fluctuating ambient temperatures can introduce variability.

  • Solution: Conduct the incubation step in a temperature-controlled water bath, typically between 20°C and 25°C.[2] Ensure all reagents and samples are equilibrated to this temperature before mixing.

• Root Cause 3: Reading Time. The Al-ECR complex color can fade over time. Reading the absorbance too early or too late will lead to inconsistent results.

  • Solution: Standardize the reaction time. Allow the color to develop for a consistent period (typically 5-15 minutes, but verify with your specific protocol) and measure the absorbance promptly.[2]

• Root Cause 4: Contamination. Aluminum is an abundant element. Contamination from glassware, dust, or filter paper can artificially inflate results.

  • Solution: Use plastic containers whenever possible and pre-rinse all glassware with acid (e.g., 20% HCl) followed by deionized water.[2][3] When filtering, use a 0.45-µm membrane filter and avoid glass wool or paper filters, which can adsorb soluble aluminum.[1]

Q: My blank absorbance is unacceptably high. What are the common causes and solutions?

A high blank absorbance indicates that a substance in your reagent mixture is absorbing light at the analytical wavelength (typically 535 nm)[1][4].

• Root Cause 1: Reagent Contamination. The most common culprit is aluminum contamination in the reagents themselves, particularly the water used for dilutions or the buffer salts.

  • Solution: Use high-purity, deionized water for all reagent preparations. Test a "reagent blank" by running the procedure with deionized water in place of the sample.[5] If the blank is still high, prepare fresh reagents one by one to identify the source of contamination.

• Root Cause 2: "Dirty" Cuvettes. Residue or smudges on the cuvette used for the blank measurement will absorb light and create an artificially high baseline.[6]

  • Solution: Always clean cuvettes thoroughly and handle them only by the frosted sides. Wipe the optical faces with a lint-free cloth before placing them in the spectrophotometer. For maximum precision, use the same cuvette for both the blank and the sample measurement.[6]

• Root Cause 3: Interfering Ions in Sample Matrix. If you are using a sample-specific blank (containing the sample but with a masking agent like EDTA to sequester aluminum), a high reading may indicate the presence of other metal ions that form colored complexes with ECR.[1]

  • Solution: Identify and address the specific interferent. Iron (Fe³⁺) is a common example. Refer to the detailed protocols in Section 2 for its removal.

Q: I suspect interference from other ions in my sample. How can I confirm and address this?

Interference occurs when a substance other than aluminum reacts with the ECR dye or prevents aluminum from doing so. The two main types are positive interference (falsely high results) and negative interference (falsely low results).

• Confirmation: The best way to confirm interference is through a spike-and-recovery experiment.

  • Measure the aluminum concentration in your sample.

  • "Spike" a duplicate of your sample with a known concentration of an aluminum standard.

  • Measure the aluminum concentration in the spiked sample.

  • Calculate the percent recovery: Recovery (%) = ([Spiked Result] - [Unspiked Result]) / [Known Spike Concentration] * 100.

  • A recovery significantly different from 100% (e.g., <90% or >110%) indicates the presence of an interfering substance.

• Addressing Interference: Once confirmed, the specific interferent must be identified and removed or masked. See the protocols in the following section.

Section 2: Interference Management Protocols

This section provides detailed, step-by-step methodologies for managing the most common and problematic interferences.

Q: How do I eliminate interference from Iron (Fe³⁺)?

Iron (III) is a major positive interference because it also forms a colored complex with ECR, leading to an overestimation of the aluminum concentration.[7][8] The standard method to eliminate this is by chemical reduction.

Principle: Ascorbic acid is a reducing agent that converts ferric iron (Fe³⁺) to ferrous iron (Fe²⁺).[9][10] The Fe²⁺ ion does not form a significant colored complex with ECR under the assay conditions, effectively masking the interference.[7][8]

• Reagent Preparation: Prepare a 1% (w/v) ascorbic acid solution by dissolving 1.0 g of ascorbic acid in 100 mL of deionized water. Prepare this solution fresh daily as it can degrade.

• Sample Pre-treatment: To a 25 mL aliquot of your sample, add 1 mL of the 1% ascorbic acid solution.

• pH Adjustment & Mixing: Add the standard acidifying reagent as per your ECR protocol. Mix thoroughly and allow the solution to stand for at least 5 minutes. This ensures the complete reduction of Fe³⁺ to Fe²⁺.

• Proceed with ECR Method: After the reduction step, proceed with the addition of the ECR dye, buffer, and any other reagents as specified in your standard protocol.

• Validation: Run a parallel sample containing a known high concentration of iron without ascorbic acid to confirm that the interference is present and a second one with ascorbic acid to validate its removal.

Workflow for masking iron interference.

Q: What is the standard procedure for removing Fluoride (F⁻) interference?

Fluoride is a severe negative interference because it forms a highly stable and colorless complex with aluminum (AlF₆³⁻), preventing it from reacting with the ECR dye.[1][2][11] This leads to a significant underestimation of the aluminum concentration.

Principle: The most direct way to account for fluoride interference is to calibrate the method in its presence. This involves preparing aluminum standards with fluoride concentrations that match those found in the samples.[12]

• Determine Sample Fluoride: First, accurately measure the fluoride concentration in your samples using a fluoride ion-selective electrode (ISE) or another suitable method.

• Prepare Matched Standards: Prepare your series of aluminum calibration standards (e.g., 0.05, 0.1, 0.15, 0.2 mg/L Al). To each standard, add a volume of sodium fluoride (NaF) stock solution to achieve the same fluoride concentration you measured in your samples.

• Prepare Matched Blank: Prepare a blank solution containing deionized water and the same concentration of fluoride as your samples and standards.

• Construct Calibration Curve: Run the ECR assay on your fluoride-matched standards and blank. Construct the calibration curve using these measurements.

• Analyze Samples: Analyze your unknown samples using the same ECR procedure. The aluminum concentration can now be accurately determined from the fluoride-matched calibration curve.

Sources

• 1. NEMI Method Summary - 3500-Al B [nemi.gov]
• 2. scientificlabs.co.uk [scientificlabs.co.uk]
• 3. emrsolutions.com [emrsolutions.com]
• 4. cdn.hach.com [cdn.hach.com]
• 5. agilent.com [agilent.com]
• 6. hinotek.com [hinotek.com]
• 7. Masking of iron and other interferences during the spectrophotometric analysis of aluminum from soil samples using Alizarin Red S - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. jpacr.ub.ac.id [jpacr.ub.ac.id]
• 10. researchgate.net [researchgate.net]
• 11. Spectrophotometric determination of fluoride in drinking water using aluminium complexes of triphenylmethane dyes [scielo.org.za]
• 12. scribd.com [scribd.com]

Technical Support Center: Optimizing pH for Eriochrome Cyanine R Metal Complex Formation

Welcome to the technical support center for Eriochrome Cyanine R (ECR) applications. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing pH for reliable and reproducible metal analysis. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring you can troubleshoot and perfect your assays.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions about the principles of ECR-metal complex formation and the critical role of pH.

Q1: What is Eriochrome Cyanine R and how does it function as a metal indicator?

Eriochrome Cyanine R (ECR), also known as Solochrome Cyanine R, is a triphenylmethane dye.[1] Its utility in spectrophotometry stems from its ability to form distinctly colored chelate complexes with various metal ions. The formation of this complex leads to a significant shift in the dye's maximum absorbance wavelength (λmax), allowing for the quantitative determination of the metal ion concentration.[2] For instance, a dilute aluminum solution buffered to the correct pH will form a red-to-pink complex with ECR that has a maximum absorbance at 535 nm.[2][3]

Q2: Why is pH the most critical parameter in ECR-metal analysis?

The pH of the solution is paramount because it governs two simultaneous equilibria that directly impact the accuracy of the measurement:

• The Protonation State of ECR: ECR is an acid-base indicator with multiple ionizable protons, meaning its own color and chemical structure change with pH.[1] To ensure that the color change is proportional only to the metal concentration, the pH must be held constant in a range where the ECR molecule is in the correct form to bind the metal ion.

• Metal Ion Hydrolysis: Metal ions, particularly multivalent cations like Al³⁺ and Fe³⁺, will hydrolyze in aqueous solutions to form various hydroxo species (e.g., [Al(OH)]²⁺, [Al(OH)₂]⁺). This process is highly pH-dependent. If the pH is too high, the metal ions may precipitate as metal hydroxides, making them unavailable to react with the ECR dye and leading to erroneously low readings.[4]

Therefore, a specific, stable pH must be maintained to ensure both the ligand (ECR) and the metal ion are in their optimal reactive states for complex formation. For aluminum, this is typically achieved by buffering the solution to a pH of 6.0.[2][3]

Q3: What happens if the pH of my ECR assay is too low or too high?

• If the pH is too low (too acidic): The ECR dye will be heavily protonated. This can inhibit its ability to chelate the metal ion, leading to incomplete complex formation and reduced color development. The result is a significant negative error (lower absorbance than expected). For some complexes, an acidic environment can also render the complex unstable.[5]

• If the pH is too high (too alkaline): The metal ion will begin to hydrolyze and precipitate out of the solution as a metal hydroxide.[4] This reduces the concentration of free metal ions available to bind with ECR, again causing a negative error. Furthermore, at very high pH values (e.g., pH 11-12), the ECR dye itself undergoes a color change from yellow to blue, which would interfere with the measurement of the metal complex.[1]

Q4: How should I choose the correct buffer for my experiment?

The ideal buffer should meet two criteria: it must maintain the pH at the optimal value for the specific metal-ECR complex, and its components must not interfere with the reaction.

• Buffering Capacity: Select a buffer system whose pKa is close to the target pH. For example, an acetate buffer is often suitable for the pH range of 4-6. For aluminum determination, a hexamethylenetetramine buffer is commonly used to maintain the required pH of 6.0.[6][7]

• Non-Interference: Ensure the buffer components do not complex with the target metal ion. Phosphate buffers, for example, should be avoided as polyphosphates can cause negative errors by competing with ECR for the metal ion.[2][3]

Always prepare buffers with high-purity water and reagents, and verify the final pH with a calibrated pH meter.

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during your experiments.

Problem: My calibration curve is not linear or my results have poor reproducibility.

Probable Cause	Troubleshooting Steps & Scientific Rationale
Incorrect or Unstable pH	Action: Verify the pH of each standard and sample after all reagents have been added. Ensure your buffer has sufficient capacity to handle the sample matrix. Rationale: Even small pH deviations between standards can alter the extent of complex formation, leading to non-linearity. Sample acidity or alkalinity can overwhelm a weak buffer, causing inconsistent pH and, therefore, irreproducible results.[2][3]
Insufficient Reagent Mixing/Dissolution	Action: Ensure reagent powders are fully dissolved by inverting the mixing vessel multiple times. Do not shake vigorously, as this can introduce bubbles. Rationale: Undissolved reagent creates a non-homogeneous solution, meaning the concentration of ECR is not consistent throughout the sample, leading to variable results.[6][8]
Temperature Fluctuations	Action: Allow all reagents and samples to equilibrate to a stable room temperature (e.g., 20-25 °C) before mixing and analysis.[8] Rationale: Complex formation is an equilibrium reaction, and its rate and extent are temperature-dependent.[3] Inconsistent temperatures between samples will lead to variable results.
Contaminated Glassware	Action: Wash all glassware with a 1:1 solution of hydrochloric acid, followed by a thorough rinsing with deionized water.[6][9] Rationale: Metal ions, especially aluminum, can adsorb to glass surfaces. Acid washing removes these traces, preventing positive errors from contamination.

Problem: The color of my ECR-metal complex is unstable and fades quickly.

Probable Cause	Troubleshooting Steps & Scientific Rationale
Incorrect pH	Action: Re-verify the pH of the final solution. The stability of many metal complexes is highly dependent on maintaining the optimal pH. Rationale: Outside the optimal pH range, the metal-ECR complex may be kinetically unstable and prone to dissociation over time.[5]
Photodegradation	Action: Store prepared samples in the dark and measure their absorbance promptly after the recommended reaction time. Avoid prolonged exposure to ambient or UV light. Rationale: Many organic dyes, including ECR and its metal complexes, are susceptible to fading upon exposure to light.
Presence of Interfering Ions	Action: Check for the presence of ions like fluoride or polyphosphates. If present, specific pretreatment steps are necessary.[2][3] For iron and manganese interference, add ascorbic acid as a reducing agent.[2] Rationale: Interfering ions can form more stable complexes with the metal ion than ECR does, effectively "stealing" the metal from the ECR complex and causing the color to fade.

Problem: I am seeing high background absorbance in my blank.

Probable Cause	Troubleshooting Steps & Scientific Rationale
Contaminated Reagents or Water	Action: Prepare a reagent blank using high-purity deionized water and fresh reagents. If the blank is still high, test a new source of deionized water. Rationale: The most common cause of a high blank is trace metal contamination in the water or buffer salts used to prepare the reagents.
Improper Blanking Procedure	Action: Ensure your blank contains all reagents except the analyte. For some methods, a true blank is created by adding a strong chelating agent like EDTA to a duplicate sample, which breaks the metal-ECR complex and compensates for sample color and turbidity.[2][3] Rationale: A proper blank must account for the absorbance of the ECR reagent itself at the analytical wavelength, as well as any inherent color or turbidity in the sample matrix.
Dirty or Scratched Cuvettes	Action: Clean cuvettes thoroughly. If using plastic cuvettes, discard any that are visibly scratched. Always handle cuvettes by the frosted sides. Rationale: Fingerprints, smudges, or scratches on the cuvette's optical surface will scatter light, leading to artificially high absorbance readings.[10]

Data & Visualization

Table 1: Optimal pH and Wavelength for Common Metal-ECR Complexes

Metal Ion	Optimal pH	Wavelength (λmax)	Notes
Aluminum (Al³⁺)	6.0[2][3]	535 nm[2][3]	Interference from fluoride and polyphosphates is common.[3]
Beryllium (Be²⁺)	9.2 (Borax buffer)[4]	527 nm[4]	Reaction is slow; requires controlled temperature and time. Tartrate is often added to prevent precipitation of other metals.[4]
Iron (Fe³⁺)	1.5[1][11]	Varies (Red/Blue complexes)	At this low pH, different red and blue complexes can form, making it useful for histological staining but complex for quantification.[1][11]

Diagram 1: The Central Role of pH in ECR Assays

This diagram illustrates how pH simultaneously influences both the ECR reagent and the metal ion, dictating the success of the complex formation.

Causality diagram showing how pH controls reactant states.

Experimental Protocols

Protocol 1: General Spectrophotometric Measurement of Aluminum

This protocol is adapted from standard methods and provides a general workflow.[2][3][6]

• Glassware Preparation: Thoroughly clean all glassware, including sample cells (cuvettes) and mixing cylinders, with 1:1 HCl and rinse copiously with deionized water.

• Sample Preparation: Dispense 20 mL of your sample into a clean 25 mL mixing cylinder. Allow the sample to reach room temperature (20-25 °C).

• Reagent Addition: Add the contents of one ECR Reagent Powder Pillow. Stopper and invert several times to dissolve completely.

• Buffering: After a brief reaction time (e.g., 30 seconds), add the contents of one Hexamethylenetetramine Buffer Reagent Powder Pillow. Stopper and invert until dissolved. A red-orange color will develop if aluminum is present.

• Reaction Time: Start a timer for the required reaction period, typically 5 minutes, to allow for full color development.[6][8]

• Blank Preparation: While the sample is reacting, prepare the blank. Add 10 mL of the reacted solution from the mixing cylinder to a clean cuvette containing one drop of ECR Masking Reagent. Swirl to mix. The solution should turn yellow. This step chemically removes the aluminum from the ECR complex, providing a true sample blank.[6]

• Measurement:

  • Set your spectrophotometer to the correct wavelength (535 nm for aluminum).

  • Use the prepared blank to zero the instrument.

  • Pour the remaining 10 mL of the reacted sample into a second, matched cuvette. Wipe the optical surfaces and place it in the spectrophotometer.

  • Record the absorbance reading.

• Calculation: Determine the aluminum concentration using a calibration curve prepared with known standards that have undergone the same procedure.

Diagram 2: Troubleshooting Workflow for ECR Assays

This flowchart provides a logical path for diagnosing and solving common issues in ECR-based spectrophotometry.

A step-by-step workflow for diagnosing assay problems.

References

• Standard Methods for the Examination of Water and Wastewater, 3500-Al B: Aluminum by Eriochrome Cyanine R Method.
• Umemoto, S. (1956). Spectrophotometric Determination of Beryllium with Eriochrome Cyanine R. Bulletin of the Chemical Society of Japan, 29(8), 845-852.
• Hach Company. (n.d.). Aluminum, ECR Method 8326, Powder Pillows. DOC316.53.01003.
• American Public Health Association. (2001). SM 3500-Al B, Eriochrome Cyanine R Method.
• Lovibond. (2018). Handbook of Methods: Aluminium PP / 50.
• Hejri, O. M., et al. (2013). Determination of Trace Aluminum with Eriochrome Cyanine R after Cloud Point Extraction. International Journal of ChemTech Research, 5(5), 2339-2345.
• Pavan Kumar, G. V. S. R., et al. (2017). Aluminium-Eriochrome Cyanin R, A Novel Chromogen for the Spectrophotometric Determination of Pentoprazole Sodium.
• Kiernan, J. A. (1984). Chromoxane cyanine R. I. Physical and chemical properties of the dye and of some of its iron complexes. Journal of Microscopy, 134(Pt 1), 13-23.
• Kiernan, J. A., & Horobin, R. W. (2016). Hematoxylin shortages: their causes and duration, and other dyes that can replace hemalum in routine hematoxylin and eosin staining. Biotechnic & Histochemistry, 91(1), 1-5.
• Hach Company. (n.d.). Aluminum Reagent Set, Eriochrome Cyanine R (ECR) Method, 20 mL.
• Hach Company. (n.d.). DR/4000 Procedure: Aluminum, ECR.
• Hinotek. (n.d.). Spectrophotometer Troubleshooting: 15 Common Problems & Solutions.

Sources

• 1. Chromoxane cyanine R. I. Physical and chemical properties of the dye and of some of its iron complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scribd.com [scribd.com]
• 3. NEMI Method Summary - 3500-Al B [nemi.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. archives.ijper.org [archives.ijper.org]
• 6. images.hach.com [images.hach.com]
• 7. Aluminum Reagent Set, Eriochrome Cyanine R (ECR) Method, 20 mL - EMR Integrated Solutions [emrsolutions.com]
• 8. scientificlabs.co.uk [scientificlabs.co.uk]
• 9. cdn.hach.com [cdn.hach.com]
• 10. hinotek.com [hinotek.com]
• 11. researchgate.net [researchgate.net]

Eriochrome cyanine R reagent stability and storage conditions

Technical Support Center: Eriochrome Cyanine R (ECR) Reagent

Welcome to the technical support resource for Eriochrome Cyanine R (ECR). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the stability and storage of ECR reagents. Our goal is to equip you with the necessary knowledge to ensure the integrity of your experiments, troubleshoot common issues, and maintain the long-term performance of your ECR stocks and working solutions.

Frequently Asked Questions (FAQs) on ECR Stability & Storage

This section addresses the most common queries regarding the handling and preservation of Eriochrome Cyanine R.

Q1: What are the optimal storage conditions for solid Eriochrome Cyanine R powder?

A: Solid Eriochrome Cyanine R (also known as Mordant Blue 3 or Solochrome Cyanine R) is chemically stable under normal, ambient conditions.[1][2] For optimal long-term stability and to preserve its shelf life, the powder should be stored in a tightly sealed container in a dry, cool, and well-ventilated area.[1][3][4] Recommended storage temperatures are typically between 15°C and 25°C (59°F and 77°F).[5] It is crucial to protect the dye from moisture, direct sunlight, and heat to prevent degradation.[4][5][6]

Q2: What is the expected shelf life of ECR in its solid form?

A: When stored under the recommended conditions, solid ECR is highly stable and has a long shelf life, often up to 60 months (5 years), as specified by manufacturers.[7] Always refer to the expiration date printed on the product's label for the specific lot you are using.[5]

Q3: How does pH affect the stability and color of ECR solutions?

A: Eriochrome Cyanine R is an acid-base indicator, and its color in solution is highly dependent on pH.[8] The dye exhibits five different colors corresponding to its various ionic states.[8] For instance, a very conspicuous color change from yellow to blue occurs at a pH between 11 and 12, corresponding to the ionization of its phenolic hydroxyl group.[8] In acidic conditions (around pH 1-2), which are often used for staining procedures involving iron complexes, the solution may appear red.[9] Therefore, unexpected color changes in your ECR solution may indicate a shift in pH rather than chemical degradation of the dye itself.

Q4: What is the stability of ECR working solutions, particularly when complexed with metal ions?

A: The stability of ECR working solutions is excellent, often superior to that of traditional hematoxylin variants, especially when used as a synthetic substitute in histology.[5][10] When ECR forms complexes with metal ions like iron (Fe³⁺) or aluminum (Al³⁺), it creates intensely colored and stable complexes that are central to its function in staining and spectrophotometry.[5][10][11][12] For example, the aluminum-ECR complex forms an instantaneous, stable, clear reddish-purple solution used in spectrophotometric analysis.[12] The stability of these complexes is influenced by factors such as pH, reaction time, and temperature.[13] Once prepared, these working solutions should be stored according to validated laboratory protocols, often at room temperature or refrigerated, depending on the specific formulation.

Troubleshooting Guide: Common Issues with ECR Reagents

This section provides a systematic approach to diagnosing and resolving common problems encountered during the use of Eriochrome Cyanine R.

Problem: My ECR solution has unexpectedly changed color.

• Potential Cause 1: pH Shift. As a pH-sensitive dye, the most common reason for a color change is an alteration in the solution's pH.[8] Contamination with acidic or basic substances, or improper buffering, can cause a visible shift.

• Corrective Action: Verify the pH of your solution using a calibrated pH meter. Adjust the pH to the required level for your protocol using appropriate acids or bases (e.g., HCl or NaOH). If the pH has shifted significantly without a known cause, it is best to prepare a fresh solution.

• Potential Cause 2: Metal Ion Contamination. ECR readily forms complexes with various metal ions.[11][14] Contamination from glassware, water, or other reagents can introduce interfering ions, leading to the formation of unintended colored complexes.

• Corrective Action: Ensure all glassware is scrupulously cleaned, preferably acid-washed, and rinsed thoroughly with deionized or distilled water.[15] Use high-purity water and analytical grade reagents in your preparations to minimize metal contamination.[12]

Problem: I am observing a precipitate in my ECR solution.

• Potential Cause 1: Poor Solubility or Supersaturation. ECR has finite solubility in aqueous solutions. If the concentration is too high or if the temperature of the solution decreases significantly, the dye may precipitate out.

• Corrective Action: Gently warm the solution while stirring to see if the precipitate redissolves. If preparing a new solution, ensure the ECR powder is completely dissolved before bringing it to the final volume. Filtration may be necessary for some preparations, although it is often not required if prepared correctly.[5]

• Potential Cause 2: Formation of Insoluble Salts. The interaction of ECR with certain ions in the buffer or sample can lead to the formation of insoluble precipitates.[16] This is particularly relevant in complex biological media.

• Corrective Action: Review the composition of your buffers and media. In some applications, such as the spectrophotometric determination of aluminum, a blank is prepared using EDTA to complex the aluminum and prevent color formation, demonstrating the reactivity of the system.[13] If precipitation is a recurring issue, consider modifying the buffer system or filtering the final working solution.

Problem: My assay is showing low sensitivity or inconsistent results.

• Potential Cause 1: Reagent Degradation. Although stable, prolonged exposure to harsh conditions (e.g., strong light, extreme temperatures, moisture) can lead to the degradation of the ECR molecule, reducing its effectiveness.[4][5]

• Corrective Action: Always store ECR powder and solutions as recommended.[3][5] Prepare fresh working solutions regularly from a properly stored stock. If degradation is suspected, it is best to discard the old reagent and use a new, unopened container of ECR.

• Potential Cause 2: Incorrect Reagent Concentration or pH. The performance of ECR-based assays is critically dependent on the precise concentration of the dye and the pH of the reaction.[13][17] Minor deviations can lead to significant variations in signal intensity and reproducibility.

• Corrective Action: Meticulously follow the protocol for preparing the ECR working solution. Verify the final concentration and pH. For highly sensitive assays, perform a standard curve with each experiment to validate the performance of the reagent and instrument.[15]

Data Summary & Protocols

Table 1: Storage and Stability Summary

Reagent Form	Container	Temperature	Light/Moisture Conditions	Typical Shelf Life
Solid Powder	Tightly sealed original packaging[3][5]	15°C to 25°C[5]	Protect from moisture, heat, and direct sunlight[4][5]	Up to 60 months[7]
Working Solution	Tightly closed container	Varies by protocol (Room Temp or 4°C)	Protect from light	Varies; fresh preparation is often recommended

Experimental Protocol: Preparation of a Ferric ECR Staining Solution

This protocol is adapted for histological applications as a hematoxylin substitute and demonstrates the preparation of a stable working reagent.[5]

Materials:

• Eriochrome Cyanine R powder (C.I. 43820)

• Ferric ammonium sulfate, dodecahydrate (FeNH₄(SO₄)₂·12H₂O)

• Concentrated Hydrochloric Acid (HCl)

• Distilled or deionized water

• 1000 mL volumetric flask and appropriate glassware

Procedure:

• Prepare Acidified Water: In a 1000 mL volumetric flask, carefully add 10 mL of concentrated HCl to approximately 900 mL of distilled water. Stir well to mix. Caution: Always add acid to water.

• Dissolve Ferric Salt: To the acidified water, add 0.5 g of Ferric ammonium sulfate. Stir until the salt is completely dissolved.

• Dissolve ECR Dye: Add 1.0 g of Eriochrome Cyanine R powder to the solution.

• Finalize Solution: Continue stirring until the ECR powder is fully dissolved. Add distilled water to bring the final volume to 1000 mL.

• Storage: The solution is now ready to use; filtration is typically not necessary.[5] Store in a tightly closed bottle at room temperature, protected from light. This solution demonstrates superior stability compared to many hematoxylin variants.[5][10]

Visual Workflow: Troubleshooting ECR Reagent Issues

The following diagram illustrates a logical workflow for diagnosing and resolving common problems with Eriochrome Cyanine R reagents.

Caption: Troubleshooting workflow for common Eriochrome Cyanine R issues.

References

• Biognost. SAFETY DATA SHEET: ERIOCHROME CYANINE R, C.I. 43820.

• Fisher Scientific. SAFETY DATA SHEET: Eriochrome cyanine R.

• Loba Chemie. ERIOCHROME CYANINE R AR - Safety Data Sheet.

• Biognost. ERIOCHROME CYANINE R, powder dye, C.I. 43820 - Instructions for Use.

• Lillie, R. D., Pizzolato, P., & Donaldson, P. T. (1976). Chromoxane cyanine R. I. Physical and chemical properties of the dye and of some of its iron complexes. Acta Histochemica, 55(1), 123–130.

• Loba Chemie. ERIOCHROME CYANINE R - Product Information.

• Sigma-Aldrich. Eriochrome® Cyanine R - Safety Data Sheet.

• Suvchem Laboratory Chemicals. ERIOCHROME CYANINE R (C.I. NO. 43820) (REAGENT FOR ALUMINIUM) - Safety Data Sheet.

• Chem-Impex. Eriochrome Cyanine R - Product Information.

• Sastry, C. S. P., Sreedhar, K., & Reddy, M. N. (2012). Aluminium-Eriochrome Cyanin R, A Novel Chromogen for the Spectrophotometric Determination of Pentoprazole Sodium. Indian Journal of Pharmaceutical Education and Research, 46(2), 150-155.

• American Public Health Association. Standard Methods: 3500-Al B: Aluminum by Eriochrome Cyanine R Method.

• Dawn Scientific. Eriochrome Cyanine R - Product Information.

• Biognost. Eriochrome Cyanine R, C.I. 43820 - Product Page.

• Lillie, R. D., Pizzolato, P., & Donaldson, P. T. (1976). Chromoxane cyanine R. II. Staining of animal tissues by the dye and its iron complexes. Acta Histochemica, 55(1), 131–143.

• Hejri, Z., et al. (2012). Determination of Trace Aluminum with Eriochrome Cyanine R after Cloud Point Extraction. World Applied Sciences Journal, 16(1), 20-24.

• StainsFile. Kiernan's Eriochrome Cyanin for Myelin.

• Dapson, R. W., & Frank, M. (2019). Certification procedures used by the Biological Stain Commission for eriochrome cyanine R (C.I. 43820, Mordant blue 3). Biotechnic & Histochemistry, 94(1), 1-6.

• Suvarna, S. K., et al. (2015). Use of eriochrome cyanine R in routine histology and histopathology: Is it time to say goodbye to hematoxylin? Journal of Histotechnology, 38(3), 89-99.

• Al-Qaradawi, S., et al. (2017). Determination of trace aluminum with Eriochrom Cyanine R after Cloud Point Extraction. Journal of the Association of Arab Universities for Basic and Applied Sciences, 24, 1-6.

• Dapson, R. W., & Fagan, C. (2019). Use of eriochrome cyanine R for routine histology and histopathology: An improved dichromatic staining procedure. Biotechnic & Histochemistry, 94(7), 485-492.

• Hach. Aluminum, ECR Method - Method 8012.

• Afkhami, A., & Madrakian, T. (2014). Effect of Eriochrome cyanine R concentration. Journal of the Iranian Chemical Society, 11(4), 1123-1130.

• Cyagen. Troubleshooting Precipitation in Cell Culture: Causes and Solutions.

• Dapson, R. W., & Fagan, C. (2015). Use of eriochrome cyanine R in routine histology and histopathology: is it time to say goodbye to hematoxylin? Biotechnic & Histochemistry, 90(5), 335-345.

Sources

• 1. fishersci.co.uk [fishersci.co.uk]
• 2. westliberty.edu [westliberty.edu]
• 3. biognost.com [biognost.com]
• 4. lobachemie.com [lobachemie.com]
• 5. biognost.com [biognost.com]
• 6. suvchemlaboratorychemicals.com [suvchemlaboratorychemicals.com]
• 7. 3564-18-9 CAS | ERIOCHROME CYANINE R | Complexometric Indicators | Article No. 03680 [lobachemie.com]
• 8. Chromoxane cyanine R. I. Physical and chemical properties of the dye and of some of its iron complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Chromoxane cyanine R. II. Staining of animal tissues by the dye and its iron complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Eriochrome Cyanine R, C.I. 43820 - Biognost [biognost.com]
• 11. chemimpex.com [chemimpex.com]
• 12. archives.ijper.org [archives.ijper.org]
• 13. NEMI Method Summary - 3500-Al B [nemi.gov]
• 14. dawnscientific.com [dawnscientific.com]
• 15. emrsolutions.com [emrsolutions.com]
• 16. Troubleshooting Precipitation in Cell Culture: Causes and Solutions [procellsystem.com]
• 17. researchgate.net [researchgate.net]

How to avoid precipitation in Eriochrome cyanine R solutions

Welcome to the Technical Support Center for Eriochrome Cyanine R (ECR). This guide is designed for researchers, scientists, and drug development professionals who utilize ECR in their analytical and histological workflows. Precipitation of ECR is a common yet frustrating issue that can compromise experimental results. This document provides in-depth troubleshooting guides and robust protocols to ensure the stability and efficacy of your ECR solutions.

Frequently Asked Questions (FAQs)

Q1: What is Eriochrome Cyanine R and what are its primary applications?

Eriochrome Cyanine R (C.I. 43820), also known as Mordant Blue 3, is an anionic sulphonaphthalene mordant dye.[1] It is widely used as a spectrophotometric reagent for the determination of metal ions, most notably aluminum, where it forms a red to pink complex.[2][3][4] Additionally, in histology, ECR is used in combination with a metal mordant (typically iron) as a synthetic substitute for hematoxylin to stain cell nuclei blue.[1][5]

Q2: What are the most common causes of Eriochrome Cyanine R precipitation?

Precipitation in ECR solutions is primarily caused by three factors:

• Incorrect pH: ECR's solubility is highly dependent on pH. Solutions that are too neutral or alkaline can cause the dye to become less soluble and precipitate.

• Improper Storage: Exposure to light, extreme temperatures, and moisture can degrade the dye, leading to the formation of insoluble particulates.[6]

• Contamination: The presence of interfering ions, microbial growth, or impurities in the water used for preparation can act as nucleation sites for precipitation.

Q3: What is the optimal pH for maintaining a stable ECR solution?

For most applications, ECR solutions should be maintained under acidic conditions. For instance, in the spectrophotometric determination of aluminum, the solution is buffered to a pH of 6.0 for the reaction, but the stock dye solution itself is often prepared in a more acidic environment (pH ~2.9) to ensure stability.[4] Histological staining protocols frequently involve preparing the ECR solution with sulfuric or hydrochloric acid to achieve a very low pH, sometimes around 1.5.[7][8]

Q4: How should I store my ECR powder and prepared solutions?

• Powder: The solid ECR dye should be kept in a tightly closed container in a cool, dry, and well-ventilated place, away from direct sunlight and moisture.[1][9][10] Recommended storage temperatures are typically between 15°C and 25°C.[1]

• Solutions: Prepared ECR solutions should be stored in tightly sealed, light-protecting bottles (e.g., amber glass).[11] While some acidic histological solutions are reported to be stable for years, it is best practice to store them in a cool, dark place.[5]

Troubleshooting Guide: Precipitate Formation

This section addresses specific scenarios you may encounter during your experiments.

Scenario 1: My freshly prepared ECR solution is cloudy or has immediate precipitation.

• Question: I just made a new batch of ECR solution following a standard protocol, but it's already cloudy. What happened?

• Answer: This issue almost always points to a problem in the preparation process itself. Let's break down the likely causes:

  • Water Quality: Were you using high-purity, distilled, or deionized water? Tap water contains minerals and ions that can complex with ECR and cause it to precipitate.

  • Order of Reagent Addition: The order is critical. For many protocols, especially in histology, the ECR powder should be dissolved in acidified water, not added directly to neutral water.[7][11] Adding the acid first ensures the pH is low enough to facilitate complete dissolution.

  • Incomplete Dissolution: Ensure the dye is fully dissolved before adding other reagents (like iron alum). Use a magnetic stirrer and allow sufficient time for dissolution. Gentle warming can sometimes help, but avoid boiling as it may degrade the dye.

  • Incorrect pH Adjustment: If your protocol requires a final pH adjustment, ensure it was done correctly. A pH meter calibrated with fresh standards is essential. For some preparations, the pH is adjusted from ~9 down to ~2.9 with acetic acid.[4]

Scenario 2: My ECR solution was clear initially but developed a precipitate over time.

• Question: My stock solution looked great for a week, but now there's a layer of sediment at the bottom. Why?

• Answer: This suggests a stability issue related to storage or gradual degradation.

  • Light Exposure: ECR is sensitive to light. If the solution was stored in a clear container on a lab bench, photodegradation could have occurred, leading to insoluble byproducts. Always use amber bottles or protect clear bottles from light.[11]

  • Temperature Fluctuations: Storing the solution in a location with significant temperature swings (e.g., near a window or heating vent) can affect solubility and promote precipitation. A stable, cool environment is best.

  • Microbial Contamination: If the solution was prepared with non-sterile water or left open to the air, bacteria or fungi can grow, creating particulate matter. Filtering the solution through a 0.22 µm filter into a sterile container can prevent this.

  • Evaporation: If the container is not tightly sealed, solvent evaporation can increase the concentration of the dye beyond its solubility limit, causing it to crash out of solution.

Scenario 3: Precipitation occurs only after I add the ECR solution to my sample.

• Question: The ECR stock is perfectly clear, but a precipitate forms as soon as I mix it with my sample for analysis. Is my ECR solution bad?

• Answer: In this case, the problem is likely a sample matrix effect, not the ECR solution itself.

  • Sample pH: The most common culprit is the pH of your sample. ECR's color development and stability are highly pH-dependent.[2] If your sample is alkaline or poorly buffered, it can raise the local pH upon mixing, causing the ECR to precipitate. Ensure your sample is pre-adjusted to the pH required by the method.

  • High Ionic Strength: Samples with very high salt concentrations can reduce the solubility of the dye through a "salting out" effect.

  • Interfering Ions: Certain ions in the sample can interfere. For example, in aluminum determination, high concentrations of fluoride and polyphosphates can cause negative errors, and other metals can form competing complexes.[2][4] While this doesn't always cause precipitation, it can lead to inaccurate results and sometimes instability.

Scenario 4: Can I rescue a precipitated ECR solution?

• Question: Can I just shake the bottle to redissolve the precipitate and use the solution?

• Answer: It is generally not recommended. Shaking might temporarily resuspend the particles, but it does not address the underlying chemical issue. The effective concentration of the dissolved dye will be lower than intended, leading to inaccurate and non-reproducible results. For minor cloudiness, filtration may be an option.[11] However, if significant precipitation has occurred, it is best to discard the solution and prepare a fresh batch, paying close attention to the troubleshooting steps above.

Visual Troubleshooting and Workflow

To systematically diagnose precipitation issues, follow this workflow.

Caption: Troubleshooting flowchart for ECR precipitation.

The chemical stability of Eriochrome Cyanine R is critically dependent on pH, which influences the protonation state of its sulfonic acid and carboxylic acid groups.

Caption: Effect of pH on ECR molecular state and solubility.

Validated Protocols

Protocol 1: Preparation of Stable ECR Solution for Histology (Modified from Llewellyn)

This protocol creates a robust, acidic ECR-iron solution suitable for nuclear staining.[1]

Reagents & Materials:

• Eriochrome Cyanine R powder (C.I. 43820)

• Ferric ammonium sulfate, dodecahydrate (FeNH₄(SO₄)₂·12H₂O)

• Concentrated Hydrochloric Acid (HCl)

• High-purity distilled or deionized water

• 500 mL volumetric flask

• Magnetic stirrer and stir bar

• Amber glass storage bottle

Step-by-Step Procedure:

• Add approximately 450 mL of distilled water to the 500 mL volumetric flask.

• Carefully and slowly, add 5.0 mL of concentrated HCl to the water while stirring. Caution: Always add acid to water.

• Add 0.25 g of Ferric ammonium sulfate to the acidified water.

• Stir until the ferric salt is completely dissolved. The solution should be clear.

• Slowly add 0.5 g of Eriochrome Cyanine R powder to the solution while continuously stirring.

• Continue stirring until the dye is completely dissolved. This may take some time. The solution will appear as a deep red/purple color.

• Once dissolved, add distilled water to bring the final volume to 500 mL.

• Mix thoroughly. Filtration is typically not necessary if high-quality reagents are used.

• Transfer the final solution to a clearly labeled amber glass bottle for storage.

Protocol 2: Preparation of ECR Reagent for Spectrophotometric Aluminum Determination

This protocol is adapted from standard methods for water analysis.[4]

Reagents & Materials:

• Eriochrome Cyanine R powder (C.I. 43820)

• Acetic Acid, glacial

• High-purity distilled or deionized water

• 100 mL volumetric flask

• pH meter

• Magnetic stirrer and stir bar

• Amber glass storage bottle

Step-by-Step Procedure:

• Weigh 300 mg of Eriochrome Cyanine R and transfer it to the 100 mL volumetric flask.

• Add approximately 50 mL of distilled water. The initial pH of this solution will be around 9.

• Place the flask on a magnetic stirrer and begin stirring.

• While monitoring with a calibrated pH meter, slowly add 1:1 acetic acid dropwise to the solution.

• Continue adding acid until the pH of the solution is adjusted to approximately 2.9. This will require around 3 mL of the 1:1 acetic acid solution.

• Once the pH is stable at 2.9, continue stirring until all dye is fully dissolved.

• Add distilled water to bring the final volume to 100 mL.

• Mix thoroughly and transfer to an amber glass bottle for storage.

Summary of Key Parameters

Parameter	Recommendation for Powder Storage	Recommendation for Solution Preparation	Recommendation for Solution Storage
Temperature	15-25°C[1]	Room Temperature (20-25°C)[12]	Cool, stable temperature
Light	Protect from direct sunlight[6]	Standard lab lighting is acceptable	Store in amber bottles or in the dark[11]
pH	N/A	Strongly Acidic (pH 1.5 - 2.9)[4][8]	Maintain acidic pH of preparation
Container	Tightly closed original package[1][9]	Clean glassware (acid-washed recommended)[12]	Tightly sealed amber glass bottle[11]
Water Quality	Dry environment[10]	High-purity distilled or deionized water	N/A

References

• Biognost. (2022, December 21). SAFETY DATA SHEET: ERIOCHROME CYANINE R, C.I. 43820. [Link]

• Huang, J. Eriochrome(Solochrome) Cyanine(EC). University of Kansas Medical Center. [Link]

• Loba Chemie. (n.d.). ERIOCHROME CYANINE R AR - Safety Data Sheet. [Link]

• Pavan, K., et al. (2017). Aluminium-Eriochrome Cyanin R, A Novel Chromogen for the Spectrophotometric Determination of Pentoprazole Sodium. Indian Journal of Pharmaceutical Education and Research, 51(3), 438-443. [Link]

• Biognost. (n.d.). ERIOCHROME CYANINE R, powder dye, C.I. 43820 - Instructions for use. [Link]

• Suvchem Laboratory Chemicals. (n.d.). ERIOCHROME CYANINE R (C.I. NO. 43820) (REAGENT FOR ALUMINIUM) - Safety Data Sheet. [Link]

• Bio-protocol. (n.d.). Eriochrome Cyanine Staining. [Link]

• StainsFile. (n.d.). Kiernan's Eriochrome Cyanin for Nuclei. [Link]

• StainsFile. (n.d.). Kiernan's Eriochrome Cyanin for Myelin. [Link]

• NEMI. (n.d.). Standard Methods: 3500-Al B: Aluminum by Eriochrome Cyanine R Method. [Link]

• ResearchGate. (n.d.). Effect of Eriochrome cyanine R concentration. [Link]

• Ghasemi, J., & Maarefat, S. (2008). Determination of Trace Aluminum with Eriochrome Cyanine R after Cloud Point Extraction. Journal of the Brazilian Chemical Society, 19(6), 1152-1157. [Link]

• Hach. (n.d.). DR/4000 PROCEDURE ALUMINUM, Eriochrome Cyanine R Method. [Link]

• Scribd. (n.d.). SM 3500 Al B. Eriochrome Cyanine R Method. [Link]

• Hach. (n.d.). Aluminum, Eriochrome Cyanine R Method, Method 8326. [Link]

• Dapson, R., Horobin, R. W., & Kiernan, J. A. (2009). Hematoxylin shortages: their causes and duration, and other dyes that can replace hemalum in routine hematoxylin and eosin staining. Biotechnic & Histochemistry, 84(2), 55-63. [Link]

Sources

• 1. biognost.com [biognost.com]
• 2. NEMI Method Summary - 3500-Al B [nemi.gov]
• 3. cdn.hach.com [cdn.hach.com]
• 4. scribd.com [scribd.com]
• 5. stainsfile.com [stainsfile.com]
• 6. lobachemie.com [lobachemie.com]
• 7. 4.4. Eriochrome Cyanine Staining [bio-protocol.org]
• 8. researchgate.net [researchgate.net]
• 9. biognost.com [biognost.com]
• 10. fishersci.co.uk [fishersci.co.uk]
• 11. kumc.edu [kumc.edu]
• 12. emrsolutions.com [emrsolutions.com]

Improving sensitivity of Eriochrome cyanine R spectrophotometric method

Welcome to the technical support guide for the Eriochrome Cyanine R (ECR) spectrophotometric method. This resource is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot common challenges, ultimately enhancing the sensitivity and reliability of your results. My insights are drawn from extensive field experience and established scientific principles to ensure you have a self-validating system for your experiments.

Section 1: Frequently Asked Questions (FAQs)

Here, we address the most common queries encountered when using the ECR method, particularly for the determination of metal ions like aluminum.

Q1: My calibration curve has a low R² value and is not linear. What are the likely causes?

A1: A non-linear or poorly correlated calibration curve is often a primary indicator of instability in the experimental conditions. Several factors can contribute to this issue:

• pH Fluctuation: The formation of the metal-ECR complex is highly pH-dependent. For aluminum, the optimal pH is typically around 6.0.[1] Even minor deviations can alter the complex's stoichiometry and molar absorptivity, leading to inconsistent absorbance readings. Ensure your buffer system is robust and that the final pH of each standard and sample is consistent.

• Inconsistent Reaction Time: The color development of the Al-ECR complex requires a specific amount of time to reach equilibrium.[1][2] It is critical to standardize the time between the addition of the final reagent and the spectrophotometric measurement for all samples and standards. Color is generally stable for 3 to 4 hours after an initial equilibration period.[2][3]

• Temperature Variations: The reaction is sensitive to temperature.[1] Performing experiments at a consistent room temperature is crucial. Avoid placing your reaction tubes near drafts or heat sources. In some cases, a water bath can be used to maintain a stable temperature.[2]

• Reagent Quality and Age: ECR solutions can degrade over time, especially when exposed to light.[4] It's advisable to use freshly prepared solutions or store stock solutions in dark, tightly sealed containers.[4][5] The quality of the ECR dye itself can vary between suppliers, which may affect results.[6]

Q2: I'm observing low sensitivity and weak color development, even at higher analyte concentrations. How can I improve this?

A2: Low sensitivity is a common challenge that can often be overcome by optimizing the reaction chemistry. The primary strategy for significant sensitivity enhancement is the incorporation of a surfactant.

• Mechanism of Surfactant Enhancement: Surfactants, such as Cetyltrimethylammonium Bromide (CTAB) or Triton X-100, can dramatically improve the ECR method.[3][7][8] They form micelles in the aqueous solution, which interact with the dye and the metal-dye complex. This interaction can lead to a bathochromic shift (a shift to a longer wavelength) and an increase in the molar absorptivity of the complex, resulting in a more intense color.[3][9] This ternary complex (Metal-ECR-Surfactant) is often more stable and exhibits a higher signal-to-noise ratio.

• Choice of Surfactant: Cationic surfactants like CTAB have been shown to be particularly effective.[3][7][10] The positive charge of the surfactant can interact with the anionic sulfonate groups of the ECR dye, facilitating a more favorable conformation for metal binding.

• Reagent Concentration: Ensure that the ECR concentration is in sufficient excess relative to the metal ion concentration to drive the complex formation reaction to completion.[2]

A detailed protocol for using surfactants to enhance sensitivity is provided in the Troubleshooting Guide (Section 2).

Q3: My results are showing high variability between replicates. What should I check?

A3: High variability, or poor precision, often points to procedural inconsistencies or contamination.

• Glassware Contamination: Aluminum is an abundant element, and contamination from glassware is a common source of error. All glassware should be thoroughly cleaned and rinsed with acid (e.g., 6.0 N HCl) followed by deionized water before use.[11][12]

• Pipetting Errors: Ensure that pipettes are properly calibrated and that pipetting techniques are consistent, especially for small volumes.

• Incomplete Reagent Dissolution: Some powdered reagents used in the ECR method can be slow to dissolve.[11] Ensure all reagents are fully dissolved before proceeding to the next step, as undissolved particles can scatter light and interfere with absorbance measurements.

• Sample Matrix Effects: If you are working with complex samples (e.g., wastewater, biological fluids), interfering substances can cause variability. A blank correction using EDTA, which complexes the aluminum to prevent it from reacting with the ECR, can help compensate for background color and turbidity.[1]

Section 2: Troubleshooting Guide for Sensitivity Enhancement

This section provides a more in-depth, step-by-step approach to resolving specific issues, with a focus on improving the sensitivity of the ECR method.

Issue 1: Persistently Low Molar Absorptivity and High Limit of Detection (LOD)

This is the most common and critical issue. The solution involves the formation of a ternary complex with a surfactant.

Causality:

The standard binary complex between a metal ion (e.g., Al³⁺) and ECR may have a molar absorptivity that is insufficient for trace-level analysis. Surfactants modify the microenvironment around the ECR molecule, often within micelles. This new environment alters the electronic structure of the chromophore, leading to a significant increase in molar absorptivity (ε). Studies have shown that the molar absorptivity for Al³⁺ can be increased from approximately 6.5 x 10⁴ L mol⁻¹ cm⁻¹ to 1.19 x 10⁵ L mol⁻¹ cm⁻¹ in the presence of a surfactant like N,N-dodecyltrimethylammonium bromide (DTAB).[8]

Workflow for Sensitivity Enhancement using a Surfactant

The following diagram illustrates the workflow for incorporating a surfactant into the ECR method.

References

• 1. NEMI Method Summary - 3500-Al B [nemi.gov]
• 2. asianpubs.org [asianpubs.org]
• 3. oaji.net [oaji.net]
• 4. kumc.edu [kumc.edu]
• 5. biognost.com [biognost.com]
• 6. pubs.usgs.gov [pubs.usgs.gov]
• 7. Selective and sensitive spectrophotometric method for determination of sub-micro-molar amounts of aluminium ion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. idosi.org [idosi.org]
• 11. emrsolutions.com [emrsolutions.com]
• 12. images.hach.com [images.hach.com]

Troubleshooting unexpected color changes with Eriochrome cyanine R

<_ 2_0_2_6>## Technical Support Center: Eriochrome Cyanine R

Welcome to the technical support center for Eriochrome cyanine R (ECR). This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot the common challenges associated with this versatile dye. My aim is to provide you with not just procedural steps, but the underlying scientific reasoning to empower you to make informed decisions in your experiments.

Troubleshooting Guide: Unexpected Color Changes

Eriochrome cyanine R is a valuable dye, primarily used as a metal-complexing agent and pH indicator.[1] Its color is highly sensitive to its chemical environment, which is key to its function but can also be a source of unexpected results. The most common application you'll likely encounter is the spectrophotometric determination of aluminum in aqueous solutions, where ECR forms a red to pink complex with aluminum at a buffered pH of 6.0, with a maximum absorbance at 535 nm.[2][3]

Scenario 1: My blank/ECR-only solution is not the expected color.

Question: I've prepared my ECR solution, but it's showing a reddish or purplish tint instead of the expected yellow-orange at an acidic pH. What's going on?

Underlying Causes & Solutions:

• Incorrect pH: ECR is a pH indicator with multiple color transition ranges.[4] It's crucial to ensure your solution is at the correct pH for the desired color. For instance, in the widely used method for aluminum determination, the ECR dye solution itself is adjusted to a pH of about 2.9.[3]

  • Actionable Advice: Always verify the pH of your final ECR working solution with a calibrated pH meter. Adjust as necessary with dilute acid (e.g., acetic acid or sulfuric acid) or base.[3]

• Metal Contamination: The glassware or water used may be contaminated with metal ions that ECR can chelate, leading to a premature color change.[5][6]

  • Actionable Advice: Use high-purity deionized water and ensure all glassware is scrupulously cleaned. A final rinse with a dilute acid solution (e.g., 1:1 hydrochloric acid) followed by thorough rinsing with deionized water is recommended to remove any residual metal contaminants.[7]

• Dye Degradation: Although ECR stock solutions are quite stable, improper storage or age can lead to degradation.[3][8]

  • Actionable Advice: Store your ECR powder in a tightly closed container in a dry, well-ventilated place at room temperature, protected from light.[8][9][10] Working solutions are also stable for several months, but it's good practice to prepare them fresh if you suspect an issue.[3]

Scenario 2: The color of my sample solution is unstable or fades quickly.

Question: After adding ECR to my sample containing the analyte (e.g., aluminum), the color develops but then fades, or the absorbance reading is not stable. Why is this happening?

Underlying Causes & Solutions:

• pH Fluctuation: The stability of the metal-ECR complex is highly pH-dependent.[3][11] If the sample is not adequately buffered, its initial pH can shift the equilibrium of the reaction, causing the complex to dissociate and the color to fade.

  • Actionable Advice: Ensure your buffering system is robust enough to maintain the optimal pH (typically around 6.0 for aluminum determination) after the addition of all reagents and the sample itself.[2][3] A sodium acetate buffer is commonly used for this purpose.[3]

• Presence of Interfering Ions: Certain ions can interfere with the formation of the metal-ECR complex, leading to inaccurate and unstable readings.

  • Fluoride and Polyphosphates: These are known to cause negative interference by forming stable complexes with aluminum, preventing it from reacting with the ECR.[2]

  • Iron and Manganese: These can also form colored complexes with ECR, leading to positive interference.[3]

  • Actionable Advice:

    • For iron and manganese interference, add ascorbic acid to the sample before the dye to reduce these ions to a non-interfering state.[3]

    • Specific procedures exist to mitigate fluoride and polyphosphate interference, which may involve distillation or other pretreatment steps outlined in standard methods.[2]

• Incorrect Reagent Concentration: The stoichiometry of the metal-ECR complex is critical for a stable color. An incorrect concentration of either the dye or the metal ion can lead to incomplete complex formation and instability.

  • Actionable Advice: Double-check the preparation of your standard and working solutions. Use calibrated volumetric flasks and pipettes for accurate measurements.

Scenario 3: My endpoint color is incorrect or indistinct.

Question: In my titration or colorimetric assay, the final color is not the expected vibrant red or pink, but rather a muted, brownish, or purplish hue. What could be the reason?

Underlying Causes & Solutions:

• High Concentrations of Interfering Metals: While masking agents can handle low levels of interfering ions, high concentrations can overwhelm the system. For example, high levels of iron can still impart a color even in the presence of ascorbic acid.[7]

  • Actionable Advice: If you suspect high levels of interfering metals, you may need to perform a sample digestion or use a separation technique like ion exchange or precipitation prior to the ECR analysis.

• Sample Turbidity or Intrinsic Color: The inherent color or turbidity of the sample can obscure the color of the metal-ECR complex.

  • Actionable Advice: A common and effective way to correct for this is to prepare a sample blank. This is done by adding a complexing agent like EDTA to a separate aliquot of the sample to sequester the target metal ion before adding the ECR dye.[2][3] The absorbance of this blank is then subtracted from the sample absorbance.

• Improper Reaction Time and Temperature: The formation of the Al-ECR complex is influenced by reaction time and temperature.[2][11]

  • Actionable Advice: Follow the recommended reaction time (e.g., a 5-minute reaction period is often suggested) and ensure that your samples and standards are at the same temperature (typically 20–25 °C) for consistent results.[7]

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH range for using Eriochrome cyanine R?

The optimal pH depends on the specific application. For the determination of aluminum, the solution is typically buffered to a pH of 6.0.[2][3] However, ECR itself exhibits different colors at various pH ranges: yellow-orange below pH 1.0, red between pH 2.0 and 6.0, yellow between pH 7.0 and 11.0, and blue above pH 12.0.[4]

pH Range	Visual Color of ECR
< 1.0	Yellow-Orange
2.0 - 6.0	Red
7.0 - 11.0	Yellow
> 12.0	Blue

Q2: How should I prepare and store Eriochrome cyanine R stock and working solutions?

• Stock Solution: To prepare a stock solution, you can dissolve the ECR powder in deionized water. It's often recommended to adjust the pH of this stock solution to around 2.9 with acetic acid.[3] These stock solutions are very stable and can be stored for at least a year.[3]

• Working Solution: The working solution is typically a 1:10 dilution of the stock solution in deionized water. Working solutions are stable for at least 6 months.[3]

• Storage: Both stock and working solutions should be stored in well-sealed containers, protected from light, at room temperature.[8][9][10]

Q3: What is the mechanism of the color change when ECR binds to a metal like aluminum?

Eriochrome cyanine R is a multidentate ligand, meaning it can bind to a metal ion at multiple points.[11] When it chelates with a metal ion like Al³⁺, it forms a stable complex. This complexation alters the electronic structure of the dye molecule, causing a shift in its maximum absorbance wavelength (λmax).[12] For the Al-ECR complex, this results in the characteristic red-to-pink color with a λmax around 535 nm, which is distinct from the absorbance spectrum of the free dye at that pH.[2][3][12]

Q4: Can I use ECR for determining metals other than aluminum?

Yes, ECR can form colored complexes with other metal ions, including iron, copper, and others.[5][6][13] This is why these metals can act as interferences in aluminum analysis. If you intend to use ECR for other metals, you will need to develop a specific method that accounts for the optimal pH, potential interferences, and unique spectral properties of that particular metal-ECR complex.

Visualizing the Process

To better understand the troubleshooting workflow, consider the following decision-making process:

Caption: A troubleshooting workflow for unexpected color changes with Eriochrome Cyanine R.

References

• Standard Methods: 3500-Al B: Aluminum by Eriochrome Cyanine R Method. (n.d.).
• Aluminum - EMR Integrated Solutions. (n.d.).
• Determination of trace aluminum with Eriochrom Cyanine R after Cloud Point Extraction. (2017). ResearchGate.
• SM 3500 Al. (n.d.). Scribd.
• Eriochrome Cyanine R CAS. (n.d.). United States Biological.
• DR/4000 PROCEDURE ALUMINUM. (n.d.). Hach.
• Eriochrome® Cyanine R - Safety Data Sheet. (n.d.).
• Determination of Trace Aluminum with Eriochrome Cyanine R after Cloud Point Extraction. (n.d.).
• ERIOCHROME CYANINE R AR. (n.d.). Loba Chemie.
• SAFETY DATA SHEET According to Regulation (EC) No. 1907/2006 amended by Regulation (EU) No. 2020/878. (2022). Biognost.
• Aluminium-Eriochrome Cyanin R, A Novel Chromogen for the Spectrophotometric Determination of Pentoprazole Sodium. (n.d.). Indian Journal of Pharmaceutical Education and Research.
• Spectra of eriochrome cyanine R (blue) and Al-ECR complexes (green)... (n.d.). ResearchGate.
• ERIOCHROME CYANINE R, powder dye, C.I. 43820. (n.d.). Biognost.
• CAS 3564-18-9: Eriochrome Cyanine R. (n.d.). CymitQuimica.
• Eriochrome Cyanine R, C.I. 43820. (n.d.). Biognost.
• Eriochrome cyanine R and its complexes with iron (III) at pH 1.5. (n.d.). ResearchGate.
• Eriochrome Cyanine R. (n.d.). Dawn Scientific.
• 3564-18-9 CAS | ERIOCHROME CYANINE R | Complexometric Indicators | Article No. 03680. (n.d.). Loba Chemie.
• Eriochrome(Solochrome) Cyanine(EC). (n.d.).
• Eriochrome cyanine R (C. I. 43820), 10 g. (n.d.). Carl ROTH.
• (PDF) Use of eriochrome cyanine R in routine histology and histopathology: Is it time to say goodbye to hematoxylin? (2010). ResearchGate.

Sources

• 1. dawnscientific.com [dawnscientific.com]
• 2. NEMI Method Summary - 3500-Al B [nemi.gov]
• 3. scribd.com [scribd.com]
• 4. usbio.net [usbio.net]
• 5. biognost.com [biognost.com]
• 6. Eriochrome Cyanine R, C.I. 43820 - Biognost [biognost.com]
• 7. emrsolutions.com [emrsolutions.com]
• 8. westliberty.edu [westliberty.edu]
• 9. lobachemie.com [lobachemie.com]
• 10. kumc.edu [kumc.edu]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Minimizing background absorbance in Eriochrome cyanine R assays

Welcome to the technical support center for Eriochrome Cyanine R (ECR) assays. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues encountered during experimentation, with a primary focus on minimizing background absorbance. As a Senior Application Scientist, my goal is to provide you with not only procedural steps but also the underlying scientific principles to empower you to optimize your assays effectively.

Frequently Asked Questions (FAQs)

Here are answers to some of the most common questions regarding high background absorbance in ECR assays.

1. Why is my reagent blank absorbance unusually high?

High absorbance in your reagent blank is typically due to one or more of the following factors: suboptimal pH of the reaction mixture, degradation of the ECR dye, contamination of the water or reagents used, or the presence of interfering ions. Each of these factors can lead to a colored solution even in the absence of the target analyte.

2. What is the optimal pH for an ECR assay, and why is it so critical?

The optimal pH for ECR assays is generally around 6.0 for the determination of aluminum.[1] At this pH, the ECR dye forms a distinct red-to-pink complex with aluminum, which has a maximum absorbance at approximately 535 nm.[1] Deviations from this pH can cause the dye itself to change color, leading to high background absorbance.

3. Can the ECR reagent degrade, and how would I know?

Yes, ECR reagent can degrade over time, especially when exposed to light, air, or moisture.[2] Degradation can result in a change in the dye's color and a loss of sensitivity. A visual inspection of the stock solution for any color change or precipitation can be an initial indicator. It is recommended to prepare fresh ECR solutions regularly and store the powder in a tightly closed container in a dry, dark place.[2][3]

4. What are the most common interfering substances in an ECR assay?

Common interfering substances include fluoride and polyphosphates, which can cause negative errors by complexing with the target analyte.[1] Alkalinity can also interfere but can be addressed by acidification.[1] Additionally, other metal ions can form complexes with ECR, leading to false positive signals or high background.[3][4]

5. How can I correct for turbidity or existing color in my sample?

To compensate for existing color and turbidity in a sample, a sample blank can be prepared. In this blank, the analyte (e.g., aluminum) is complexed with a strong chelating agent like EDTA before the addition of the ECR dye.[1] This prevents the formation of the colored ECR-analyte complex, and the absorbance of this blank can be subtracted from the sample reading.

In-Depth Troubleshooting Guide

This section provides a more detailed approach to diagnosing and resolving issues related to high background absorbance in your ECR assays.

Problem: High and Unstable Background Absorbance

High and fluctuating background absorbance can mask the true signal from your analyte, leading to inaccurate and unreliable results. Below is a systematic approach to identifying and eliminating the source of the problem.

Caption: Troubleshooting workflow for high background absorbance.

Suboptimal pH

Causality: The ECR dye is a pH indicator, and its absorbance spectrum is highly dependent on the pH of the solution.[3][4] If the pH is not correctly buffered to the optimal range for complex formation (e.g., ~6.0 for aluminum), the dye itself will contribute to high absorbance at the detection wavelength.[1]

Solution/Protocol:

• pH Verification: Directly measure the pH of your final reaction mixture (including all reagents except the analyte) using a calibrated pH meter. Do not rely solely on the theoretical pH of the buffer.

• Buffer Optimization: If the pH is outside the optimal range (e.g., ± 0.2 pH units), adjust the buffer concentration or the pH of the buffer stock solution. An acetate buffer is commonly used for ECR assays.

• Sample pH: Be aware that acidic or alkaline samples can alter the final pH of the reaction. Consider pre-adjusting the sample pH or increasing the buffering capacity of your reaction mixture.

Reagent Degradation or Impurity

Causality: The quality of your reagents is paramount for accurate experimental results.[5][6]

• ECR Dye: The ECR dye powder is hygroscopic and can degrade upon exposure to air and moisture.[2] The dye in solution is susceptible to photodegradation. Degraded dye can have a different absorbance spectrum, leading to a higher blank reading.

• Other Reagents: Impurities in other reagents, such as metal contaminants in buffers, can react with the ECR dye and increase background absorbance.[6][7]

Solution/Protocol:

• ECR Stock Solution:

  • Store ECR powder in a desiccator, in a tightly sealed container, and protected from light.[2][3]

  • Prepare fresh ECR stock solutions frequently. A good practice is to prepare a new solution weekly and store it in a dark bottle in the refrigerator.

  • Allow refrigerated solutions to come to room temperature before use to avoid condensation.

• Reagent Purity: Use analytical grade reagents and high-purity water (e.g., Type I deionized water) for all solutions.[5][7]

Water Contamination

Causality: The water used to prepare reagents and samples is a common source of contamination. Tap water, and even aged deionized water, can contain metal ions (e.g., Al³⁺, Fe³⁺, Cu²⁺) that can complex with ECR, leading to high background absorbance.[3][8]

Solution/Protocol:

• Use High-Purity Water: Always use freshly prepared, high-purity (18.2 MΩ·cm) deionized water for all reagent preparations and dilutions.

• Test Your Water: As a diagnostic step, you can run a reagent blank using your standard laboratory water and another using a fresh, trusted source of high-purity water to see if the background absorbance decreases.

• Proper Labware Cleaning: Ensure all glassware and plasticware are thoroughly cleaned and rinsed with high-purity water. It is good practice to acid-wash labware and then rinse extensively with deionized water.[1]

Presence of Interfering Substances

Causality: Certain ions can interfere with the ECR assay either by complexing with the target analyte or by interacting with the ECR dye itself.

• Competing Ions: As mentioned, fluoride and polyphosphates can bind to the target analyte (e.g., aluminum), preventing it from reacting with the ECR dye and leading to lower-than-expected results.[1]

• Color-forming Ions: Other metal ions present in the sample can form colored complexes with ECR, which will increase the overall absorbance.[3][4]

Solution/Protocol:

• Masking Agents: For specific interfering ions, masking agents can be employed. For example, ascorbic acid can be used to reduce Fe³⁺ to Fe²⁺, which has a much lower interference.

• Sample Pre-treatment: In cases of severe interference, sample pre-treatment steps like ion-exchange chromatography may be necessary to remove the interfering ions.

• Use of a Sample Blank: As described in the FAQs, a sample blank with EDTA can help to correct for interferences from other metal ions.[1]

Data Summary: Assay Condition Parameters

Parameter	Optimal Condition	Potential Problem Condition	Consequence of Problem Condition
pH	~6.0 (for aluminum)[1]	< 5.5 or > 6.5	Increased background absorbance due to dye color change.
ECR Reagent	Freshly prepared, stored in the dark.	Old, exposed to light/air.	Degraded dye leads to high, unstable background.
Water Quality	High-purity, deionized (Type I).	Contaminated with metal ions.	False positive signal from contaminating metals.
Temperature	Consistent, e.g., 20-25°C.[9]	Fluctuating or elevated.	Affects reaction kinetics and complex stability.
Reaction Time	Optimized and consistent (e.g., 5 min).[9]	Too short or too long.	Incomplete reaction or signal instability.

Principle of the Eriochrome Cyanine R Assay

The ECR assay is a colorimetric method based on the formation of a colored complex between the ECR dye and a metal ion, most commonly aluminum.

Caption: Principle of the ECR colorimetric assay.

In a buffered solution at an optimal pH, the ECR dye exists in a specific protonation state with a characteristic color.[3][4] When the target analyte is introduced, it displaces protons from the dye molecule to form a stable, colored complex. The intensity of the color, measured by absorbance, is directly proportional to the concentration of the analyte.

By understanding these principles and following the troubleshooting steps outlined above, you can effectively minimize background absorbance and ensure the accuracy and reliability of your Eriochrome Cyanine R assay data.

References

• Standard Methods: 3500-Al B: Aluminum by Eriochrome Cyanine R Method. (n.d.). Retrieved from [Link]

• ERIOCHROME CYANINE R, powder dye, C.I. 43820 - Biognost. (n.d.). Retrieved from [Link]

• ERIOCHROME CYANINE R AR - Loba Chemie. (n.d.). Retrieved from [Link]

• Effect of Eriochrome cyanine R concentration. Experimental condition... - ResearchGate. (n.d.). Retrieved from [Link]

• Optimized pH-Responsive Cyanine Fluorochromes for Detection of Acidic Environments - The Royal Society of Chemistry. (n.d.). Retrieved from [Link]

• (PDF) Use of eriochrome cyanine R in routine histology and histopathology: Is it time to say goodbye to hematoxylin? - ResearchGate. (n.d.). Retrieved from [Link]

• Determination of Trace Aluminum with Eriochrome Cyanine R after Cloud Point Extraction. (n.d.). Retrieved from [Link]

• Use of eriochrome cyanine R in routine histology and histopathology: is it time to say goodbye to hematoxylin? - PubMed. (n.d.). Retrieved from [Link]

• Determination of trace aluminum with Eriochrom Cyanine R after Cloud Point Extraction. (n.d.). Retrieved from [Link]

• Investigation and analytical application of the reactions of eriochrome cyanine R with fluvoxamine and fluoxetine - PubMed. (n.d.). Retrieved from [Link]

• Possible mechanisms of ECR reaction on metal surfaces in aqueous systems. (n.d.). Retrieved from [Link]

• Measurement of Oxygen Consumption Rate (OCR) and Extracellular Acidification Rate (ECAR) in Culture Cells for Assessment of the Energy Metabolism - PMC - NIH. (n.d.). Retrieved from [Link]

• Aluminium-Eriochrome Cyanin R, A Novel Chromogen for the Spectrophotometric Determination of Pentoprazole Sodium - Indian Journal of Pharmaceutical Education and Research. (n.d.). Retrieved from [Link]

• The Importance of High-Quality Reagents in Accurate Experimental Results. (n.d.). Retrieved from [Link]

• Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf - NIH. (n.d.). Retrieved from [Link]

• Possible reaction mechanisms for the ECR in aqueous electrolytes. - ResearchGate. (n.d.). Retrieved from [Link]

• Half electrochemical thermodynamic reactions of the main ECR... | Download Scientific Diagram - ResearchGate. (n.d.). Retrieved from [Link]

• a) A proposed reaction mechanism for CO production via ECR. Ni yellow,... - ResearchGate. (n.d.). Retrieved from [Link]

• Certification procedures used by the Biological Stain Commission for eriochrome cyanine R (C.I. 43820, Mordant blue 3) - PubMed. (n.d.). Retrieved from [Link]

• Interference with Fluorescence and Absorbance - Assay Guidance Manual - NCBI Bookshelf. (n.d.). Retrieved from [Link]

• Certification procedures used by the Biological Stain Commission for eriochrome cyanine R (C.I. 43820, Mordant blue 3) | Request PDF - ResearchGate. (n.d.). Retrieved from [Link]

• The Importance of Purity in LC-MS Grade Reagents - Birch Biotech. (n.d.). Retrieved from [Link]

• Optimization of five qPCR protocols toward the detection and the quantification of antimicrobial resistance genes in environmental samples - NIH. (n.d.). Retrieved from [Link]

• Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC - PubMed Central. (n.d.). Retrieved from [Link]

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Addressing matrix effects in real sample analysis with Eriochrome cyanine R

Technical Support Center: Eriochrome Cyanine R Analysis

A Senior Application Scientist's Guide to Overcoming Matrix Effects in Real Sample Analysis

Welcome to the Technical Support Center for Eriochrome Cyanine R (ECR) based assays. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of matrix effects in real sample analysis. As Senior Application Scientists, we understand that transitioning from pristine standards to complex biological or environmental samples can be challenging. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to ensure the accuracy and reliability of your ECR-based spectrophotometric analyses.

Understanding the Fundamentals: ECR and Matrix Effects

Eriochrome cyanine R is a versatile dye that forms a colored complex with various metal ions, most notably aluminum, allowing for their spectrophotometric quantification.[1][2] The intensity of the color is directly proportional to the concentration of the analyte, forming the basis of the quantitative analysis. However, the chemical environment of the sample, known as the sample matrix, can significantly influence the accuracy of these measurements.

What are Matrix Effects?

Matrix effects are the combined influence of all components in a sample, other than the analyte of interest, on the analytical signal.[3] These effects can either suppress or enhance the signal, leading to an underestimation or overestimation of the analyte concentration, respectively. In ECR-based assays, matrix effects can arise from a variety of sources, including interfering ions, pH fluctuations, and the presence of organic matter.

Frequently Asked Questions (FAQs)

This section addresses common questions encountered when using Eriochrome Cyanine R for sample analysis.

Q1: What is the principle behind the Eriochrome Cyanine R (ECR) method for aluminum determination?

A1: The ECR method is a colorimetric technique where ECR dye reacts with aluminum ions in a buffered solution (typically at a pH of 6.0) to form a stable, red-to-pink colored complex.[2][4][5] The intensity of this complex, which exhibits maximum absorbance at approximately 535 nm, is directly proportional to the concentration of aluminum in the sample.[1][4][6] To compensate for background color and turbidity in the sample, a blank is often prepared by adding EDTA to a separate aliquot of the sample to chelate the aluminum and prevent it from reacting with the ECR dye.[4][5]

Q2: My calibration curve is linear with standards, but my sample results seem inaccurate. What could be the cause?

A2: This is a classic sign of matrix effects. While your standards are prepared in a clean matrix (e.g., deionized water), your real samples contain various other components that can interfere with the ECR-aluminum reaction. These interferences can be broadly categorized as spectral (absorbing at the same wavelength) or chemical (reacting with the analyte or reagent). It is crucial to identify the potential interferences in your specific sample type and apply appropriate mitigation strategies.

Q3: What are the most common interfering substances in the ECR method for aluminum?

A3: The most frequently encountered interferences are:

• Fluoride and Polyphosphates: These ions form stable complexes with aluminum, preventing it from reacting with ECR, leading to negative errors (lower results).[4][5][7]

• Iron and Manganese: These metals can also form colored complexes with ECR, leading to positive interference (higher results).[2]

• Alkalinity: High alkalinity can affect the pH of the reaction, which is critical for color development.[4][5]

• Sulfate: High concentrations of sulfate can also interfere with the reaction.[4][5]

Q4: How can I prepare my samples to minimize matrix effects?

A4: Proper sample preparation is the first line of defense against matrix effects. Key steps include:

• Sample Collection: Collect samples in clean, acid-rinsed plastic bottles to avoid contamination and adsorption of aluminum onto glass surfaces.[4][5]

• Filtration: For the determination of soluble aluminum, filter the sample through a 0.45-µm membrane filter.[4][5] It is important to discard the initial portion of the filtrate as it may contain contaminants from the filter itself.

• pH Adjustment: Ensure the sample pH is within the optimal range for the ECR reaction (typically pH 2.9-4.9 before analysis).[6]

• Digestion: For samples containing polyphosphates, an acid digestion step is necessary to break them down into non-interfering orthophosphates.[6][8]

Troubleshooting Guide: A Problem-Solution Approach

This section provides a systematic approach to troubleshooting common issues encountered during ECR analysis.

Observed Problem	Potential Cause(s)	Troubleshooting Steps & Solutions
Low Analyte Recovery / Falsely Low Results	Fluoride or Polyphosphate Interference: These ions complex with aluminum, making it unavailable to react with ECR.	For Fluoride: Create a calibration curve where standards are spiked with a similar concentration of fluoride as expected in the samples.[5] Alternatively, use a correction chart if the fluoride concentration is known.[6] For Polyphosphates: Perform an acid digestion to hydrolyze polyphosphates to orthophosphates, which do not interfere at typical concentrations.[2][6][8]
High Analyte Recovery / Falsely High Results	Iron and/or Manganese Interference: These metals also form colored complexes with ECR.	Use a Masking Agent: Add ascorbic acid to the sample before the ECR reagent. Ascorbic acid reduces Fe(III) to Fe(II), which does not interfere with the reaction.[2] This also effectively masks manganese.[2]
Inconsistent or Non-Reproducible Results	pH Fluctuation: The ECR-aluminum complex formation is highly pH-dependent.[4][5] Temperature Variation: Reaction kinetics are temperature-sensitive. Reagent Instability: Improperly prepared or stored reagents can lead to variability.	pH Control: Ensure the buffer solution is correctly prepared and maintains the reaction pH at the optimal level (around 6.0).[4][5] Temperature Control: Allow all samples and reagents to reach a consistent room temperature before analysis.[6] Reagent Preparation: Prepare fresh working solutions of ECR and other reagents as specified in the method. Store stock solutions appropriately.[2]
High Background Absorbance in Blank	Contaminated Reagents or Glassware: Impurities in the water or on the glassware can contribute to the background signal.	Use High-Purity Water: Prepare all reagents and dilutions with deionized or distilled water. Acid-Wash Glassware: Thoroughly clean all glassware with a suitable acid (e.g., 1:1 HCl) and rinse with high-purity water.[6]

Advanced Mitigation Strategies for Complex Matrices

For highly complex matrices where the above troubleshooting steps are insufficient, more advanced techniques may be required.

The Standard Addition Method

The method of standard additions is a powerful technique to correct for proportional matrix effects, where the signal is consistently suppressed or enhanced by a certain percentage.[9][10]

Principle: In this method, the sample is split into several aliquots. One aliquot is measured as is, and known amounts of the analyte standard are "spiked" into the other aliquots. The absorbance is then plotted against the concentration of the added standard. The absolute value of the x-intercept of the extrapolated line gives the concentration of the analyte in the original sample.

Experimental Workflow:

Caption: Workflow for the method of standard additions.

Matrix-Matched Calibration

This technique is particularly useful when a representative "blank" matrix (a sample of the same matrix type that is free of the analyte) is available.[3]

Principle: Instead of preparing calibration standards in a pure solvent, they are prepared in the blank matrix.[3] This ensures that the standards and the samples experience the same matrix effects, leading to a more accurate calibration curve for that specific matrix.

Experimental Workflow:

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• 10. chem.libretexts.org [chem.libretexts.org]

Enhancing the stability of Eriochrome cyanine R working solutions

Technical Support Center: Eriochrome Cyanine R Solutions

Welcome to the technical support guide for Eriochrome Cyanine R (ECR). This resource is designed for researchers, scientists, and drug development professionals to address common challenges associated with the stability of ECR working solutions. As a versatile anionic dye used in applications ranging from the spectrophotometric determination of metal ions to histological staining, the integrity of the ECR working solution is paramount for reproducible and accurate results.[1][2] This guide provides in-depth, experience-driven advice in a direct question-and-answer format to help you troubleshoot and enhance the stability of your ECR preparations.

Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during the preparation and use of ECR solutions. The answers are based on the fundamental chemistry of the dye and established laboratory practices.

Q1: My freshly prepared ECR working solution is a different color than expected, or its color changed significantly overnight. What is the cause?

A: An unexpected color or a rapid color shift in your ECR solution is typically indicative of an incorrect pH, photodegradation, or chemical contamination.

• Causality (pH): Eriochrome Cyanine R is a pH indicator.[1] Its molecular structure, and thus its absorption spectrum, is highly sensitive to the hydrogen ion concentration of the solution. For instance, in the standardized method for aluminum detection, the ECR complex develops its characteristic color at a buffered pH of 6.0.[3] Any deviation from the required pH of your specific protocol will result in a significant color change. Changes in pH from acidic to alkaline can alter the dye's structure, demonstrated by a shift in its maximum wavelength.[4]

• Causality (Photodegradation): Cyanine-based dyes are known to be chemically unstable and susceptible to degradation by light.[5] Exposure to ambient laboratory light, especially for prolonged periods, can break down the dye molecule, leading to a loss of color or a shift to a pale yellow. It is a standard and critical practice to protect ECR solutions from light by storing them in amber bottles or by wrapping the container in aluminum foil.[6][7]

• Causality (Contamination): Contamination from glassware, stir bars, or the water source with interfering ions can also cause color changes.

Q2: What is the optimal pH for my ECR working solution, and how do I ensure it remains constant?

A: The optimal pH is entirely application-dependent. For spectrophotometric determination of aluminum, the reaction is buffered to pH 6.0 to form the colored complex.[3] For histological applications, such as myelin or nuclear staining, the solution is typically prepared under strongly acidic conditions using sulfuric or hydrochloric acid.[1][7][8]

To maintain a constant pH, especially for sensitive spectrophotometric assays, the use of a buffer system (e.g., acetate buffer) is non-negotiable. For acidic staining solutions, the high concentration of strong acid acts as its own pH stabilizer. Always verify the final pH of the solution with a calibrated pH meter after preparation.

Q3: Is it acceptable to use tap water or bottled mineral water to prepare ECR solutions to save on reagent-grade water?

A: This is strongly discouraged and is a common source of experimental failure. ECR's primary function is to form stable, colored complexes with metal ions.[2] Tap water contains a variable mixture of dissolved minerals and metal ions, including calcium, magnesium, and potentially aluminum or iron, which will complex with the dye and interfere with your assay.[2] Furthermore, the inherent alkalinity of tap water can buffer the solution at an incorrect pH, preventing proper color development.[3]

Rule of Thumb: Always use high-purity, distilled, or deionized water for the preparation of all reagents, including the ECR solution, buffers, and standards.[9]

Q4: What are the correct storage conditions for both the ECR powder and its working solutions?

A: Proper storage is critical for extending the shelf life of your reagents.

• ECR Powder: The solid dye should be stored in a tightly sealed original container at room temperature (15-25°C).[1] It is crucial to keep it in a dry location, away from direct sunlight and moisture.[1][10]

• ECR Working Solutions: Once prepared, the solution must be protected from light.[6][7] Store it in a tightly capped amber glass bottle. If an amber bottle is unavailable, a clear glass bottle wrapped thoroughly in aluminum foil is a suitable alternative. Some staining solutions, when prepared correctly with acid and iron alum, are remarkably stable and can be kept for up to six months.[7] Kiernan notes that some acidic ECR solutions for nuclear staining are stable for years.[11]

Q5: I'm observing a fine precipitate or cloudiness in my ECR solution. What is causing this, and how can I resolve it?

A: Precipitation can arise from several factors:

• Improper Dissolution: ECR powder may not dissolve readily. The order of reagent addition is often critical. For many histological preparations, the protocol specifies adding concentrated acid to the dye powder before adding water to aid in dissolution.[6][7]

• Contamination: Using glassware that has not been properly rinsed or using low-quality water can introduce ions that form insoluble complexes with the dye.

• Saturation: If the concentration of the dye or other reagents is too high for the given solvent conditions, they may precipitate out.

Solution: Always follow the protocol's specified order of addition. Ensure each component is fully dissolved before adding the next. If a precipitate appears in a freshly made solution, it may be necessary to filter it.[6][7] However, this may indicate an underlying problem with the preparation that could affect performance. It is often better to remake the solution, paying careful attention to technique and glassware cleanliness.

Q6: My assay involves aluminum determination, and my results are consistently low. What common substances might be interfering?

A: For aluminum determination using the ECR method, several ions are known to cause significant negative interference.

• Fluoride and Polyphosphates: These are the most significant interferents, forming highly stable complexes with aluminum that prevent it from reacting with the ECR dye.[3] Standard methods provide procedures for removing this interference, typically involving acidification and boiling.

• Alkalinity: Even small amounts of alkalinity can interfere with the reaction, which is why samples are typically acidified.[3]

It is essential to review your sample matrix for the presence of these substances and apply the appropriate corrective procedures as outlined in standard analytical methods.

Troubleshooting Guide: At-a-Glance

This table provides a quick reference for common problems and their solutions.

Observation	Probable Cause(s)	Recommended Corrective Action
Incorrect Initial Color or Color Instability	1. Incorrect pH2. Photodegradation3. Water/Glassware Contamination	1. Remake solution using a calibrated pH meter and appropriate buffer.2. Store solution in an amber bottle or protect from light.3. Use only distilled/deionized water and acid-washed glassware.
Low Sensitivity / Weak Signal	1. Degraded ECR solution2. Presence of interfering ions (e.g., fluoride)3. Incorrect pH	1. Prepare a fresh working solution.2. Consult standard methods to remove interferences from the sample matrix.[3]3. Verify and adjust the pH of the final reaction mixture.
Precipitate or Cloudiness in Solution	1. Improper dissolution sequence2. Contamination3. Solution is old or has been stored improperly	1. Remake solution, ensuring the correct order of reagent addition.2. Use high-purity water and meticulously clean glassware.3. Discard and prepare a fresh solution. Consider filtering if the precipitate is minor.[7]
Poor Reproducibility (High CV%)	1. Unstable working solution2. Temperature fluctuations during reaction3. Inconsistent reaction times	1. Address all factors for solution stability (pH, light, storage).2. Allow all reagents and samples to come to room temperature before use.3. Use a precise timer for all incubation steps.

Experimental Protocol: Preparation of a Stabilized ECR-Iron Solution for Histology

This protocol, adapted from established histological methods, is designed to produce a stable ECR solution for staining myelin or nuclei.[6][7][8] The inclusion of acid and an iron mordant is key to its stability and staining efficacy.

Materials:

• Eriochrome Cyanine R powder (C.I. 43820)

• Concentrated Sulfuric Acid (H₂SO₄)

• Ferric Ammonium Sulfate (Iron Alum, FeNH₄(SO₄)₂·12H₂O)

• High-purity distilled or deionized water

• 500 mL volumetric flask

• 500 mL amber glass storage bottle

• Glass beakers and magnetic stirrer

Procedure:

• Prepare 10% Iron Alum Solution: In a glass beaker, dissolve 10 g of Ferric Ammonium Sulfate in 90 mL of distilled water. Mix until fully dissolved. This solution should also be protected from light.[7]

• Initial Dye Preparation: In the clean 500 mL volumetric flask, carefully weigh 1.0 g of Eriochrome Cyanine R powder.

• Acidification (Critical Step): In a fume hood, carefully and slowly add 2.5 mL of concentrated sulfuric acid directly to the ECR powder in the flask.[8] Swirl the flask gently; the dye will turn a dark, muddy color. This step is crucial for the subsequent dissolution.

• Dissolution: Slowly add approximately 400 mL of distilled water to the flask. Stir using a magnetic stirrer until the dye is completely dissolved. The solution should become a clear, deeply colored liquid.

• Addition of Mordant: Add 50 mL of the prepared 10% Iron Alum solution to the ECR solution. [based on 4% final concentration from 0.2g dye in ~100mL total volume][7]

• Final Volume Adjustment: Bring the total volume to the 500 mL mark with distilled water.

• Mixing and Storage: Cap the flask and invert several times to ensure the solution is homogeneous. Transfer the final solution to a labeled 500 mL amber glass bottle for storage. The solution is stable for several months when stored correctly.[7]

Visual Troubleshooting Workflow

The following diagram outlines a logical workflow for diagnosing and resolving issues with ECR working solutions.

Caption: Troubleshooting workflow for ECR solution instability.

References

• Eriochrome(Solochrome) Cyanine(EC). (n.d.). University of Kansas Medical Center. Retrieved from [Link]

• ERIOCHROME CYANINE R, powder dye, C.I. 43820. (n.d.). Biognost. Retrieved from [Link]

• Pavan Kumar, G. V. S. R., et al. (2017). Aluminium-Eriochrome Cyanin R, A Novel Chromogen for the Spectrophotometric Determination of Pentoprazole Sodium. Indian Journal of Pharmaceutical Education and Research, 51(2s), S262-S268. Retrieved from [Link]

• Poprzan, J., & Wójciak-Kosior, M. (2000). Spectrophotometric studies and application of imipramine-eriochrome cyanine R system for determination of imipramine in pharmaceuticals. Journal of Pharmaceutical and Biomedical Analysis, 23(2-3), 383-386. Retrieved from [Link]

• Eriochrome Cyanine Staining. (2017). Bio-protocol. Retrieved from [Link]

• Kiernan's Eriochrome Cyanin for Myelin. (n.d.). StainsFile. Retrieved from [Link]

• Kiernan's Eriochrome Cyanin for Nuclei. (n.d.). StainsFile. Retrieved from [Link]

• Standard Methods: 3500-Al B: Aluminum by Eriochrome Cyanine R Method. (n.d.). Standard Methods for the Examination of Water and Wastewater. Retrieved from [Link]

• Suvarna, S. K., et al. (2019). Use of eriochrome cyanine R in routine histology and histopathology: Is it time to say goodbye to hematoxylin? Journal of Histotechnology, 42(2), 70-81. Retrieved from [Link]

• Dadfarnia, S., et al. (2007). Determination of trace aluminum with Eriochrom Cyanine R after Cloud Point Extraction. Microchimica Acta, 157(1-2), 107-112. Retrieved from [Link]

• ERIOCHROME CYANINE R AR Safety Data Sheet. (2020). Loba Chemie. Retrieved from [Link]

• ERIOCHROME CYANINE R (C.I. NO. 43820) (REAGENT FOR ALUMINIUM) Safety Data Sheet. (n.d.). Suvchem Laboratory Chemicals. Retrieved from [Link]

• The chemical structure of eriochrome cyanine R (ECR). (2021). ResearchGate. Retrieved from [Link]

• Aluminum, Eriochrome Cyanine R Method. (2018). Hach. Retrieved from [Link]

• Cyanine. (n.d.). In Wikipedia. Retrieved from [Link]

• Correlation of the pH with the degradation of Eriochrome Black T. (2022). ResearchGate. Retrieved from [Link]

• Effect of pH on Eriochrome black T adsorption. (2021). ResearchGate. Retrieved from [Link]

• Effect of pH on the degradation of eriochrome black T. (2016). ResearchGate. Retrieved from [Link]

• Ramirez, A. S., et al. (2023). Photocatalytic Degradation of Methyl Orange, Eriochrome Black T, and Methylene Blue by Silica–Titania Fibers. Applied Sciences, 13(21), 12084. Retrieved from [Link]

• Pradeeba, S. J., & Sampath, K. (2019). The effect of pH on the photocatalytic degradation of cationic and anionic dyes using polyazomethine/ZnO and polyazomethine/TiO2 nanocomposites. Gigvvy Science, 1(1), 1-10. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to Nuclear Staining: Eriochrome Cyanine R vs. Hematoxylin

In the landscape of histological staining, the precise and reliable visualization of the cell nucleus is paramount. For over a century, Hematoxylin, a natural dye, has been the undisputed gold standard, forming the bedrock of routine diagnostics in the form of the Hematoxylin and Eosin (H&E) stain.[1] However, its reliance on a natural source, the logwood tree, has led to periodic shortages and price volatility, prompting the search for a robust synthetic alternative.[2] This guide provides an in-depth comparison of Hematoxylin and its leading synthetic challenger, Eriochrome Cyanine R, for nuclear staining, offering a technical resource for researchers, scientists, and drug development professionals to make informed decisions for their specific applications.

The Chemistry of Nuclear Recognition: Mechanisms of Action

The ability of both dyes to selectively target the nucleus is a function of electrostatic interactions, facilitated by a metal mordant. While the outcome is similar—a blue-stained nucleus—the underlying chemistry and components differ significantly.

Hematoxylin: The Classic Natural Dye

Hematoxylin itself is not a direct stain.[3] Extracted from the heartwood of the Haematoxylum campechianum tree, it must first be oxidized to hematein .[4] This hematein is then complexed with a metal mordant, most commonly an aluminum salt (alum), to form a positively charged dye-lake known as "hemalum".[5][6]

The staining mechanism is a classic acid-base interaction. The nucleus is rich in the phosphate groups of DNA, which are negatively charged (anionic) at the pH of staining. The cationic hemalum complex is electrostatically attracted to these anionic sites, binding tightly to the nuclear chromatin.[4] An essential final step in most hematoxylin protocols is "bluing," where a brief rinse in a weakly alkaline solution (like Scott's tap water substitute) converts the initial reddish-purple dye complex into the stable, sharp, blue-purple color characteristic of a finished H&E stain.[1]

Eriochrome Cyanine R: The Versatile Synthetic Alternative

Eriochrome Cyanine R (ECR), also known as Solochrome Cyanine R or Mordant Blue 3, is a synthetic anionic dye from the sulphonaphthalene family.[7] Like hematoxylin, it requires a metal mordant to function as a nuclear stain, but in this case, ferric iron (Fe³⁺) is used. The resulting iron-ECR (Fe-ECR) complex is anionic.[8]

The Fe-ECR solution contains a mixture of different dye-metal complexes, some red and some blue, with their formation being highly dependent on the pH and the iron-to-dye ratio.[9][10] In the highly acidic conditions (typically pH 1.0-2.0) used for staining, the anionic complexes selectively bind to nuclear components, resulting in a crisp blue coloration that is visually similar to hematoxylin.[11][10] This staining is remarkably resistant to subsequent acidic counterstains, a feature it shares with iron-based hematoxylin formulations.[12][13]

Head-to-Head: Performance Characteristics

The choice between ECR and hematoxylin often comes down to practical considerations of performance, reliability, and cost.

Feature	Hematoxylin	Eriochrome Cyanine R (Fe-ECR)	Rationale & Key Insights
Source	Natural (Logwood Tree)	Synthetic	Hematoxylin's natural origin makes it susceptible to supply chain disruptions and batch-to-batch variability.[2] ECR's synthetic production ensures consistent supply and quality.[11][14]
Nuclear Color	Blue to violet-purple	Blue	Both provide excellent nuclear detail. Fe-ECR, when paired with eosin, can produce results nearly indistinguishable from a standard H&E.[12][13]
Specificity	High for nuclei	High for nuclei; can also stain myelin	The Fe-ECR method's outcome is highly dependent on the differentiation step. Acid differentiation yields a nuclear stain, while alkaline differentiation produces a selective myelin stain.[11][12]
Stability/Shelf-Life	Variable; prone to oxidation and precipitation. Stabilizers are often required.[1]	Excellent; working solutions are stable for years.[2][7][15]	The long-term stability of Fe-ECR solutions reduces the need for frequent preparation and filtering, improving workflow efficiency.
Protocol Speed	Longer, multi-step process (staining, differentiation, bluing).	Faster, more streamlined protocols are available (some <5 minutes).[9][14]	The Fe-ECR dichromatic method combines staining and initial differentiation, simplifying the overall process.[9]
pH Sensitivity	Highly pH-dependent. Requires acidic conditions for selectivity and an alkaline "bluing" step for final color.[1][16]	Staining is optimal within a narrow, highly acidic range (pH 1.0-2.0). Differentiation is controlled by pH shifts.[11][10]	Precise pH control is critical for reproducibility with both stains. ECR's reliance on a simple acid differentiation followed by a water wash offers fine control.[12]
Cost & Availability	Higher cost, subject to shortages.	Generally less expensive and more reliably available.[12][14]	For high-throughput labs, the cost savings and reliable sourcing of ECR are significant advantages.
Acid Resistance	Alum-hematoxylin is not resistant to acid counterstains. Iron-hematoxylin is acid-resistant.	Highly resistant to acidic solutions and counterstains.[12][13]	This makes Fe-ECR an excellent nuclear counterstain for techniques that employ acidic dyes, such as the van Gieson and Alcian blue methods.[8][12]
IHC Compatibility	Widely used and validated as a counterstain in immunohistochemistry.[17]	Potentially too acidic for some IHC/immunofluorescence methods, which may damage the antigen-antibody complex.[12][13]	Hematoxylin remains the preferred choice for many IHC applications due to its gentler pH and extensive validation.

Experimental Protocols & Methodologies

The following protocols provide a validated, step-by-step guide to performing nuclear staining with both hematoxylin and ECR. The rationale behind each step is explained to ensure a self-validating system.

Protocol 1: Standard Regressive Hematoxylin & Eosin (H&E) Stain

This method involves over-staining the tissue with a potent hematoxylin solution and then selectively removing the excess dye with a weak acid differentiator.

• Deparaffinization and Rehydration:

  • Immerse slides in Xylene (2 changes, 5-10 min each) to remove paraffin wax.

  • Transfer through absolute ethanol (2 changes, 2-5 min each), then 95% and 70% ethanol (2 min each) to rehydrate the tissue.[18][19]

  • Rinse in distilled water.

  • Causality: Wax is hydrophobic and must be removed for aqueous stains to penetrate the tissue. The graded ethanol series prevents tissue distortion from rapid rehydration.

• Nuclear Staining (Hematoxylin):

  • Immerse in a filtered hematoxylin solution (e.g., Harris or Mayer's) for 5-8 minutes.[18][19]

  • Wash in running tap water for 1-5 minutes to remove excess hematoxylin.[19]

  • Causality: This step over-stains both nuclear and some cytoplasmic elements.

• Differentiation:

  • Briefly dip slides in 1% Acid Alcohol (1% HCl in 70% ethanol) for a few seconds (e.g., 1-3 dips).[18]

  • Immediately wash in running tap water.

  • Causality: The acid breaks the dye-mordant-tissue link. This step is critical for selectivity, as the dye is removed more rapidly from the cytoplasm than from the tightly-bound nuclear chromatin. Check microscopically to ensure only nuclei remain stained.

• Bluing:

  • Immerse in a weakly alkaline solution (e.g., 0.2% ammonia water or Scott’s Tap Water Substitute) for 30-60 seconds, or until nuclei turn a crisp blue.[18]

  • Wash in running tap water for 5 minutes.[18]

  • Causality: The alkaline pH shifts the dye complex's color from purple-red to a stable blue, increasing its vibrancy and permanence.

• Counterstaining (Eosin):

  • Immerse in Eosin Y solution for 1-2 minutes.[18]

  • Causality: Eosin is an anionic dye that stains basic (cationic) tissue components like cytoplasm and collagen pink/red.

• Dehydration, Clearing, and Mounting:

  • Dehydrate through 95% ethanol and absolute ethanol (2 changes each, 2 min each).[18]

  • Clear in Xylene (2 changes, 5 min each).[18]

  • Mount with a xylene-based mounting medium.[20]

  • Causality: Water must be removed before mounting with a non-aqueous medium to ensure optical clarity.

Caption: Hematoxylin & Eosin (H&E) Staining Workflow.

Protocol 2: Improved Iron-Eriochrome Cyanine R (Fe-ECR) Dichromatic Stain

This modified progressive method provides excellent nuclear staining with a simplified differentiation step.[9]

• Deparaffinization and Rehydration:

  • Follow the same procedure as in Protocol 1 (Step 1) to bring sections to distilled water.

• Nuclear Staining (Fe-ECR):

  • Prepare the Fe-ECR staining solution (see reference for formulation).[9]

  • Immerse slides in the Fe-ECR solution for 3-5 minutes. The sections will appear over-stained blue.[9]

  • Wash in distilled water to remove excess stain.[9]

  • Causality: The highly acidic Fe-ECR solution binds strongly to both basophilic and some acidophilic tissue components.

• Controlled Differentiation:

  • Immerse sections in an HCl differentiation solution (pH 0.95) for 15-30 seconds, until the tissue color changes from blue to a light red or pink.[9]

  • Wash sections in distilled water until they regain a purplish color, similar to a standard H&E stain.[9]

  • Causality: The precise pH shift provides exquisite control over differentiation. The acid wash removes the less stable blue complexes from acidophilic components, while the subsequent water wash (at a higher pH) allows the stable blue nuclear stain to re-emerge distinctly.

• Counterstaining (Eosin):

  • Immerse in Eosin Y solution for 1-2 minutes.

• Dehydration, Clearing, and Mounting:

  • Rapidly dehydrate in absolute ethanol, then clear in xylene and mount.[9]

  • Causality: As with H&E, complete dehydration is essential for proper clearing and mounting.

Caption: Iron-Eriochrome Cyanine R (Fe-ECR) Staining Workflow.

Conclusion and Recommendations

Hematoxylin remains the time-honored standard for nuclear staining in diagnostic pathology, primarily due to the vast repository of historical and educational materials based on its specific tinctorial patterns.[1] For routine diagnostics where consistency with this historical data is paramount, it remains the stain of choice.

However, Eriochrome Cyanine R has proven to be more than just a substitute; it is a high-performing, reliable, and cost-effective alternative.[21] Its key advantages include:

• Superior Stability and Shelf-Life: Reducing reagent waste and preparation time.[2][7]

• Reliable Availability: As a synthetic dye, it is immune to the shortages that plague hematoxylin.[11][14]

• Speed and Simplicity: Protocols can be significantly faster and easier to control.[9]

• Acid Resistance: It is an excellent choice for special staining procedures that require a robust nuclear counterstain.[12][13]

For general research, high-throughput histology, and as a nuclear counterstain in many special stains, Eriochrome Cyanine R offers compelling technical and economic benefits. While its acidity may be a limiting factor for some delicate immunohistochemistry applications[12][13], its performance as a hematoxylin substitute for routine histological analysis is outstanding. The decision to adopt ECR should be based on an evaluation of a laboratory's specific needs for throughput, cost-effectiveness, and the importance of absolute continuity with historical H&E staining patterns.

References

• H&E Staining Overview: A Guide to Best Practices. Leica Biosystems.

• Use of eriochrome cyanine R for routine histology and histopathology: an improved dichromatic staining procedure. PubMed.

• Standard Operating Procedure for Hematoxylin and Eosin (H&E) Staining. The Mycetoma Research Center.

• Use of eriochrome cyanine R for routine histology and histopathology: an improved dichromatic staining procedure. Taylor & Francis Online.

• HEMATOXYLIN & EOSIN (H & E) STAIN PROTOCOL. Washington University School of Medicine.

• H&E Staining Method and Protocol - Harris. IHC WORLD.

• Hematoxylin and Eosin Stain (H&E). University of Rochester Medical Center.

• ERIOCHROME CYANINE R, powder dye, C.I. 43820. Biognost.

• Use of eriochrome cyanine R for routine histology and histopathology: An improved dichromatic staining procedure. ResearchGate.

• Use of eriochrome cyanine R in routine histology and histopathology: is it time to say goodbye to hematoxylin? PubMed.

• Eriochrome Cyanine R, C.I. 43820. Biognost.

• Eriochrome(Solochrome) Cyanine(EC). Kansas Intellectual and Developmental Disabilities Research Center.

• H&E stain. Wikipedia.

• An Intro to Hematoxylin: Staining Protocol, Hematein Formation. Leica Biosystems.

• Hematoxylin Nuclear Stain Reports Oxidative Stress Via Near-Infrared Emission. National Institutes of Health (NIH).

• Hematoxylin and Eosin Staining: A Really Easy Introduction. Bitesize Bio.

• Use of eriochrome cyanine R in routine histology and histopathology: Is it time to say goodbye to hematoxylin? ResearchGate.

• Hematoxylin. Azer Scientific.

• Counterstains in Immunohistochemistry: Principles, Options, and Troubleshooting. BenchSci.

• Hematoxylin Counterstain. Leica Biosystems.

• Eriochrome cyanine R: a substitute for hematoxylin. University of Western Ontario.

• Eriochrome Cyanine R. Dawn Scientific.

• IHC stain selection guide. Abcam.

• Hematoxylin. Vector Labs.

• Certification procedures used by the Biological Stain Commission for eriochrome cyanine R (C.I. 43820, Mordant blue 3). ResearchGate.

• Kiernan's Eriochrome Cyanin for Nuclei. StainsFile.

• Optimizing Re-staining Techniques for the Restoration of Faded Hematoxylin and Eosin–stained Histopathology Slides: A Comparative Study. National Institutes of Health (NIH).

• Chromoxane cyanine R. I. Physical and chemical properties of the dye and of some of its iron complexes. PubMed.

• Effect of pH on hematoxylin and eosin staining of rats intestinal tissue. IIUM Repository.

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• 1. Hematoxylin & Eosin (H&E) Staining Intro: Procedures & More [leicabiosystems.com]
• 2. nyhisto.com [nyhisto.com]
• 3. bitesizebio.com [bitesizebio.com]
• 4. An Intro to Hematoxylin: Staining Protocol, Hematein Formation [leicabiosystems.com]
• 5. H&E stain - Wikipedia [en.wikipedia.org]
• 6. Hematoxylin Nuclear Stain Reports Oxidative Stress Via Near-Infrared Emission - PMC [pmc.ncbi.nlm.nih.gov]
• 7. biognost.com [biognost.com]
• 8. researchgate.net [researchgate.net]
• 9. tandfonline.com [tandfonline.com]
• 10. Chromoxane cyanine R. I. Physical and chemical properties of the dye and of some of its iron complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Use of eriochrome cyanine R in routine histology and histopathology: is it time to say goodbye to hematoxylin? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Use of eriochrome cyanine R for routine histology and histopathology: an improved dichromatic staining procedure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. stainsfile.com [stainsfile.com]
• 16. Effect of pH on hematoxylin and eosin staining of rats intestinal tissue - IIUM Repository (IRep) [irep.iium.edu.my]
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• 18. mycetoma.edu.sd [mycetoma.edu.sd]
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• 21. Eriochrome Cyanine R, C.I. 43820 - Biognost [biognost.com]

A Senior Application Scientist's Guide to Aluminum Indicators: Eriochrome Cyanine R vs. The Field

For researchers, scientists, and professionals in drug development, the precise quantification of aluminum is a critical analytical task. The choice of a suitable indicator for spectrophotometric analysis is paramount to achieving accurate and reliable results. This guide provides an in-depth comparison of Eriochrome Cyanine R (ECR) with other prevalent indicators for aluminum determination, namely Chrome Azurol S, Pyrocatechol Violet, and Xylenol Orange. Grounded in scientific principles and supported by experimental data, this document aims to empower you to make an informed decision for your specific analytical needs.

The Foundation: Understanding Metal Indicators for Aluminum

Spectrophotometric determination of aluminum relies on the formation of a colored complex between the aluminum ion (Al³⁺) and a chromogenic organic ligand, commonly referred to as a metal indicator. The intensity of the color produced is directly proportional to the concentration of aluminum in the solution, a relationship governed by the Beer-Lambert Law. The ideal indicator for this purpose should exhibit high sensitivity (a high molar absorptivity), selectivity towards aluminum, and form a stable complex with a distinct and intense color change. The choice of indicator is often dictated by the sample matrix, the presence of interfering ions, and the desired pH range for the analysis.

A Deep Dive into Eriochrome Cyanine R (ECR)

Eriochrome Cyanine R is a triphenylmethane dye that has long been a staple in the colorimetric determination of aluminum.

Mechanism of Action: In a buffered solution, typically around pH 6.0, the ECR molecule acts as a ligand, coordinating with the Al³⁺ ion. This complexation involves the hydroxyl and carboxyl groups on the dye's structure, leading to the formation of a stable, reddish-pink chelate. This newly formed Al-ECR complex exhibits a maximum absorbance at approximately 535 nm, a significant shift from the absorbance maximum of the free dye, which allows for selective measurement.[1]

Key Performance Characteristics:

• Optimal pH: 6.0[1]

• Maximum Absorbance (λmax): 535 nm[1]

• Molar Absorptivity: Reported values vary, with some studies indicating values as high as 6.5 x 10⁴ L mol⁻¹ cm⁻¹ at 533 nm, demonstrating good sensitivity.[2]

Causality in Experimental Design: The choice of a pH 6.0 buffer is critical. At this pH, the carboxyl and hydroxyl groups of ECR are sufficiently deprotonated to facilitate efficient chelation with Al³⁺. Lower pH values would lead to protonation of the ligand, reducing its complexing ability, while higher pH values could lead to the precipitation of aluminum hydroxide, thus interfering with the measurement.

The Contenders: A Comparative Analysis

While ECR is a reliable choice, several other indicators offer competitive, and in some cases, superior performance characteristics. This section provides a head-to-head comparison of ECR with Chrome Azurol S, Pyrocatechol Violet, and Xylenol Orange.

Chrome Azurol S (CAS)

Chrome Azurol S, another triphenylmethane dye, is a highly sensitive reagent for aluminum.

Mechanism of Action: CAS forms a blue-colored ternary complex with aluminum in the presence of a cationic surfactant like cetyltrimethylammonium bromide (CTAB). The surfactant enhances the molar absorptivity and shifts the absorption maximum to a longer wavelength, a phenomenon known as micellar catalysis. The complex formation occurs at a slightly acidic pH.

Key Performance Characteristics:

• Optimal pH: Approximately 5.8

• Maximum Absorbance (λmax): Around 620 nm (in the presence of a surfactant)

• Molar Absorptivity: Can reach values as high as 1.3 x 10⁵ L mol⁻¹ cm⁻¹, indicating very high sensitivity.

Pyrocatechol Violet (PCV)

Pyrocatechol Violet is a sulfonphthalein dye that forms a stable blue-colored complex with aluminum.

Mechanism of Action: PCV chelates with aluminum through its catechol functional group (two adjacent hydroxyl groups on a benzene ring). The reaction is typically carried out in a slightly acidic to neutral medium.

Key Performance Characteristics:

• Optimal pH: 6.1-6.2

• Maximum Absorbance (λmax): Approximately 580-585 nm[3]

• Molar Absorptivity: Reported values are in the range of 8.9 x 10⁴ L mol⁻¹ cm⁻¹ at 587 nm, indicating high sensitivity.

Xylenol Orange (XO)

Xylenol Orange is a complexometric indicator that also finds application in the spectrophotometric determination of aluminum.

Mechanism of Action: XO forms a red-colored complex with aluminum in an acidic medium. The molecule contains multiple iminodiacetate groups that participate in the chelation of the metal ion.

Key Performance Characteristics:

• Optimal pH: Approximately 3.0-3.4[4]

• Maximum Absorbance (λmax): Around 550-555 nm[4]

• Molar Absorptivity: Values around 2.11 x 10⁴ L mol⁻¹ cm⁻¹ have been reported, suggesting a lower sensitivity compared to the other indicators.[5]

Quantitative Performance at a Glance

To facilitate a direct comparison, the key analytical parameters of the four indicators are summarized in the table below. It is important to note that these values are reported under their respective optimal conditions and may vary slightly depending on the specific experimental setup.

Indicator	Optimal pH	λmax (nm)	Molar Absorptivity (L mol⁻¹ cm⁻¹)	Key Advantages	Common Interferences
Eriochrome Cyanine R	6.0	535	~6.5 x 10⁴	Good sensitivity, well-established method.	Fluoride, phosphate, iron, manganese.[1]
Chrome Azurol S	~5.8	~620	~1.3 x 10⁵	Very high sensitivity.	Iron, copper, beryllium.
Pyrocatechol Violet	6.1-6.2	580-585	~8.9 x 10⁴	High sensitivity, stable complex.	Iron, fluoride, phosphate.
Xylenol Orange	3.0-3.4	550-555	~2.1 x 10⁴	Good for acidic conditions, can mask iron with EDTA.	Many divalent and trivalent cations.

Experimental Workflows: A Visual Guide

The following diagrams, generated using Graphviz, illustrate the logical flow of the experimental protocols for determining aluminum concentration using Eriochrome Cyanine R and a representative alternative, Chrome Azurol S.

Caption: Experimental workflow for aluminum determination using Eriochrome Cyanine R.

Caption: Experimental workflow for aluminum determination using Chrome Azurol S.

Detailed Experimental Protocols

To ensure the reproducibility and validity of your results, the following detailed protocols are provided.

Protocol 1: Aluminum Determination with Eriochrome Cyanine R

1. Reagent Preparation:

• Standard Aluminum Solution (100 mg/L): Dissolve 0.1000 g of high-purity aluminum wire in a minimal amount of concentrated HCl and dilute to 1000 mL with deionized water.
• Eriochrome Cyanine R Solution (0.1% w/v): Dissolve 0.1 g of ECR in 100 mL of deionized water.
• Acetate Buffer (pH 6.0): Prepare by mixing appropriate volumes of 0.1 M acetic acid and 0.1 M sodium acetate.
• Ascorbic Acid Solution (1% w/v): Dissolve 1 g of ascorbic acid in 100 mL of deionized water. Prepare fresh daily.
• EDTA Solution (0.01 M): Dissolve 0.3722 g of disodium EDTA dihydrate in 100 mL of deionized water.

2. Calibration Curve:

• Prepare a series of aluminum standards (e.g., 0.05, 0.1, 0.2, 0.4, 0.6 mg/L) by diluting the standard aluminum solution.
• For each standard, pipette 10 mL into a 50 mL volumetric flask.
• Add 1 mL of ascorbic acid solution and mix.
• Add 5 mL of acetate buffer and mix.
• Add 2 mL of ECR solution, dilute to the mark with deionized water, and mix well.
• Allow the color to develop for 15 minutes.
• Measure the absorbance at 535 nm against a reagent blank prepared in the same manner without aluminum.
• Plot a graph of absorbance versus aluminum concentration.

3. Sample Analysis:

• Take an appropriate volume of the sample (to fall within the calibration range) in a 50 mL volumetric flask.
• Follow the same procedure as for the calibration curve (steps 2c-2f).
• For a sample blank to correct for color and turbidity, take an identical sample aliquot and add 1 mL of EDTA solution before the addition of ECR.
• Measure the absorbance of the sample and the sample blank.
• Determine the aluminum concentration from the calibration curve after subtracting the absorbance of the sample blank.

Protocol 2: Aluminum Determination with Chrome Azurol S

1. Reagent Preparation:

• Standard Aluminum Solution (100 mg/L): As described in Protocol 1.
• Chrome Azurol S Solution (0.05% w/v): Dissolve 0.05 g of CAS in 100 mL of deionized water.
• Acetate Buffer (pH 5.8): Prepare by mixing appropriate volumes of 0.1 M acetic acid and 0.1 M sodium acetate.
• Cetyltrimethylammonium Bromide (CTAB) Solution (0.1% w/v): Dissolve 0.1 g of CTAB in 100 mL of deionized water.

2. Calibration Curve:

• Prepare a series of aluminum standards (e.g., 0.02, 0.05, 0.1, 0.2, 0.3 mg/L).
• For each standard, pipette 10 mL into a 50 mL volumetric flask.
• Add 5 mL of acetate buffer and 2 mL of CTAB solution, and mix.
• Add 2 mL of CAS solution, dilute to the mark with deionized water, and mix well.
• Allow the color to develop for 20 minutes.
• Measure the absorbance at approximately 620 nm against a reagent blank.
• Plot a graph of absorbance versus aluminum concentration.

3. Sample Analysis:

• Take an appropriate volume of the sample in a 50 mL volumetric flask.
• Follow the same procedure as for the calibration curve (steps 2c-2f).
• Measure the absorbance and determine the aluminum concentration from the calibration curve.

Concluding Remarks and Expert Recommendations

The choice between Eriochrome Cyanine R and its alternatives for aluminum determination is contingent upon the specific requirements of the analysis.

• Eriochrome Cyanine R remains a robust and reliable choice for general laboratory use, offering good sensitivity and a well-documented procedure. It is a cost-effective option suitable for a wide range of applications.

• Chrome Azurol S , particularly in the presence of a surfactant, is the indicator of choice when the highest sensitivity is required, for instance, in the analysis of trace levels of aluminum. However, careful control of the surfactant concentration is necessary for reproducible results.

• Pyrocatechol Violet offers a good balance of high sensitivity and the formation of a stable complex, making it a strong contender for routine analysis.

• Xylenol Orange is most advantageous when working in more acidic conditions, and its utility is enhanced by the ability to mask iron interference with EDTA. Its lower sensitivity, however, may be a limiting factor for trace analysis.

Ultimately, the Senior Application Scientist advises a thorough consideration of the sample matrix, potential interferences, and the required detection limits. For critical applications, it is recommended to validate the chosen method with certified reference materials to ensure the accuracy and reliability of the analytical data.

References

• Indian Journal of Pharmaceutical Education and Research. (2017). Aluminium-Eriochrome Cyanin R, A Novel Chromogen for the Spectrophotometric Determination of Pentoprazole Sodium. [Link]

• Asian Journal of Chemistry. (2013). Selective Spectrophotometric Determination of Aluminium with Xylenol Orange in Acidic Media Using Partial Least Square Method. [Link]

• Standard Methods for the Examination of Water and Wastewater. 3500-Al B. Aluminum by Eriochrome Cyanine R Method. [Link]

• Journal of the Chemical Society, Dalton Transactions. (1995). Aluminium(III)–pyrocatechol violet equilibria: a potentiometric study. [Link]

• Bulletin of the Chemical Society of Japan. (1962). Spectrophotometric Determination of Aluminum with Xylenol Orange. [Link]

• World Journal of Pharmacy and Pharmaceutical Sciences. (2017). Determination of Trace Aluminum with Eriochrome Cyanine R after Cloud Point Extraction. [Link]

• Journal of Analytical Chemistry. (1985). Complexation of aluminum, gallium, and indium with pyrocatechol violet. [Link]

Sources

• 1. NEMI Method Summary - 3500-Al B [nemi.gov]
• 2. idosi.org [idosi.org]
• 3. Complexation of aluminum, gallium, and indium with pyrocatechol violet (Journal Article) | OSTI.GOV [osti.gov]
• 4. asianpubs.org [asianpubs.org]
• 5. Complex formation of metal ions with xylenol orange (Journal Article) | OSTI.GOV [osti.gov]

A Senior Application Scientist's Guide to the Validation of the Eriochrome Cyanine R Method for Water Analysis

Introduction: The Role of ECR in Aluminum Analysis

The Eriochrome Cyanine R (ECR) method is a well-established colorimetric technique for determining the concentration of aluminum in water samples.[1][2][3] This method is particularly valuable for its simplicity and cost-effectiveness, making it a staple in many environmental and industrial laboratories.[1][4] The underlying principle involves the reaction of soluble aluminum with ECR dye in a buffered solution at a pH of 6.0.[1][3] This reaction forms a distinct red to pink complex, the color intensity of which is directly proportional to the aluminum concentration and can be measured spectrophotometrically at a maximum absorbance of 535 nm.[1][3][5]

Accurate quantification of aluminum in water is critical for various applications, from monitoring drinking water quality to controlling clarification processes in industrial water treatment.[2] This guide provides a comprehensive framework for validating the ECR method, ensuring it meets the rigorous standards of scientific integrity and regulatory compliance.

Comparative Analysis: ECR vs. Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)

While the ECR method is widely used, it is essential to understand its performance characteristics in relation to more advanced techniques like Inductively Coupled Plasma-Mass Spectrometry (ICP-MS). ICP-MS is a highly sensitive multi-element analytical technology capable of detecting trace elements in the sub-parts-per-trillion range.[6]

Feature	Eriochrome Cyanine R (ECR) Method	Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)
Principle	Colorimetric; formation of a colored complex with aluminum.[1][3]	Ionization of the sample in argon plasma followed by mass separation.
Instrumentation	Spectrophotometer or filter photometer.	ICP-MS instrument.
Sensitivity (LOD)	Approximately 6 µg/L (0.006 mg/L).[1] In some optimized conditions, as low as 0.0020 mg/L.[7]	Sub-µg/L (ppt) range.[6]
Applicable Range	Typically 20 - 300 µg/L (0.02 - 0.3 mg/L).[1]	Wide linear range, from sub-µg/L to mg/L.
Interferences	Fluoride, polyphosphates, iron, and manganese can interfere.[1][3] Ascorbic acid is used to eliminate iron and manganese interference.[3]	Isobaric and polyatomic interferences can occur but are often managed with collision/reaction cells.
Sample Throughput	Moderate; requires individual sample preparation and reaction time.	High; autosamplers enable unattended analysis of many samples.
Cost	Relatively low initial and operational costs.[1]	High initial instrument cost and significant operational expenses.
Ease of Use	Simple and straightforward procedure.[1]	Requires a skilled operator and complex data interpretation.

Expert Insight: The choice between ECR and ICP-MS is application-driven. For routine monitoring where extreme sensitivity is not required and cost is a factor, the ECR method provides a reliable and economical solution. However, for research applications or regulatory monitoring requiring ultra-trace level detection and multi-element analysis, ICP-MS is the superior choice.

The Chemistry of the ERIochrome Cyanine R Method

The ECR method relies on a well-defined chemical reaction. In a buffered solution at a pH of 6.0, Eriochrome Cyanine R dye reacts with aluminum ions to form a stable, colored complex.[1][3] The intensity of this color, measured at 535 nm, is proportional to the concentration of aluminum in the sample.[1][3][5]

To ensure accuracy, a blank is prepared for each sample by adding EDTA.[1][3] EDTA is a strong chelating agent that complexes with the aluminum, preventing it from reacting with the ECR dye. This blank corrects for any inherent color or turbidity in the water sample.[1]

Caption: Reaction mechanism of the Eriochrome Cyanine R method for aluminum detection.

Comprehensive Method Validation Protocol

Method validation is a critical process to ensure that an analytical procedure is suitable for its intended purpose.[8][9] The following protocol outlines the key parameters to be evaluated for the ECR method, in line with established guidelines.[10][11]

Experimental Workflow for Validation

Caption: A typical workflow for the validation of an analytical method.

Step-by-Step Validation Procedures

A. Linearity and Range

Linearity demonstrates the method's ability to produce results that are directly proportional to the concentration of the analyte within a given range.[8]

• Prepare Standards: Prepare a series of at least five aluminum standard solutions with concentrations spanning the expected working range (e.g., 0.02, 0.05, 0.1, 0.2, and 0.3 mg/L).[8]

• Analysis: Analyze each standard in triplicate according to the ECR method procedure.

• Data Evaluation: Plot a calibration curve of absorbance versus concentration. Perform a linear regression analysis and determine the correlation coefficient (r) and the coefficient of determination (R²).

• Acceptance Criteria: The correlation coefficient (r) should be ≥ 0.995.[10]

B. Limit of Detection (LOD) and Limit of Quantitation (LOQ)

The LOD is the lowest concentration of an analyte that can be reliably detected, while the LOQ is the lowest concentration that can be quantitatively determined with acceptable precision and accuracy.[8][9]

• Method 1 (Based on the Standard Deviation of the Blank):

  • Analyze a blank sample (reagent water) at least ten times.

  • Calculate the standard deviation (SD) of the blank responses.

  • LOD = 3.3 x SD / slope of the calibration curve

  • LOQ = 10 x SD / slope of the calibration curve

• Method 2 (Signal-to-Noise Ratio):

  • Determine the concentration that yields a signal-to-noise ratio of approximately 3:1 for LOD and 10:1 for LOQ.[9]

C. Accuracy (Spike Recovery)

Accuracy assesses the closeness of the measured value to the true value.[10] This is often determined by spiking a real water sample with a known concentration of aluminum.

• Sample Preparation: Take a representative water sample.

• Spiking: Spike the sample at three different concentration levels (low, medium, and high) within the linear range.

• Analysis: Analyze the unspiked and spiked samples in triplicate.

• Calculation:

  • % Recovery = [(Concentration in spiked sample - Concentration in unspiked sample) / Spiked concentration] x 100

• Acceptance Criteria: The mean recovery should be within a pre-defined range, typically 80-120%.

D. Precision

Precision measures the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample.[10]

• Repeatability (Intra-assay precision):

  • Analyze a single sample at a medium concentration level at least six times on the same day, by the same analyst, and with the same instrument.

  • Calculate the relative standard deviation (RSD).

• Intermediate Precision (Inter-assay precision):

  • Repeat the analysis on different days, with different analysts, or with different instruments.

  • Calculate the RSD.

• Acceptance Criteria: The RSD should typically be ≤ 15%.

E. Specificity (Interference Study)

Specificity is the ability to assess unequivocally the analyte in the presence of components that may be expected to be present.[10]

• Interferent Selection: Identify potential interfering substances commonly found in the water samples to be analyzed (e.g., fluoride, polyphosphates, iron, manganese).[1][3]

• Procedure: Spike a standard aluminum solution with varying concentrations of the potential interferents.

• Analysis: Analyze the spiked samples and compare the results to the unspiked standard.

• Evaluation: Determine the concentration at which each substance interferes with the assay. Note that for some interferences, such as fluoride, correction curves or specific treatment steps can be applied.[1][5]

Data Interpretation and Troubleshooting

Parameter	Potential Issue	Recommended Action
Linearity	Poor correlation coefficient (r < 0.995)	- Check the preparation of standard solutions for accuracy.- Ensure the spectrophotometer is properly calibrated.- Verify that the absorbance readings are within the linear range of the instrument.
Accuracy	Low or high recovery	- Investigate potential matrix effects in the sample.- Ensure complete dissolution of the spike.- Check for interferences in the sample matrix.
Precision	High RSD	- Review the analytical procedure for consistency.- Ensure proper mixing of reagents and samples.- Check the stability of the instrument.
Specificity	Interference observed	- Implement procedures to remove or mitigate the interference, such as adding ascorbic acid for iron and manganese.[3]- For fluoride interference, use a correction chart or add a known amount of fluoride to the standards.[1][5]

Conclusion

The Eriochrome Cyanine R method, when properly validated, provides a reliable and cost-effective means for the determination of aluminum in water. This guide has detailed a comprehensive validation protocol, covering linearity, LOD/LOQ, accuracy, precision, and specificity. By adhering to these procedures and understanding the method's comparative performance, researchers and analysts can ensure the generation of high-quality, defensible data for their water analysis needs.

References

• Standard Methods for the Examination of Water and Wastewater. 3500-Al B: Aluminum by Eriochrome Cyanine R Method. [Link]

• Hach. Aluminum, Eriochrome Cyanine R Method. [Link]

• Hejri, O. M., et al. (2011). Determination of Trace Aluminum with Eriochrome Cyanine R after Cloud Point Extraction. American-Eurasian J. Agric. & Environ. Sci., 11(4), 559-564.

• ResearchGate. Determination of trace aluminum with Eriochrom Cyanine R after Cloud Point Extraction. [Link]

• Iseyemi, O., et al. (2018). Validation of a Spectrophotometric Procedure for Determining Nitrate in Water Samples. Communications in Soil Science and Plant Analysis, 49(18), 2275-2284.

• RxMarine. How to determine aluminum content of a sample. [Link]

• Scribd. SM 3500 Al. [Link]

• Indian Journal of Pharmaceutical Education and Research. Aluminium-Eriochrome Cyanin R, A Novel Chromogen for the Spectrophotometric Determination of Pentoprazole Sodium. [Link]

• Federal Register. Clean Water Act Methods Update Rule for the Analysis of Effluent. [Link]

• ResearchGate. Method development for determination of water content from various materials by spectrophotometry and it's validation. [Link]

• Standard Methods. Standard Methods for the Examination of Water and Wastewater. [Link]

• ResearchGate. Method validation parameters (calibration range, linearity, LOD, LOQ,...). [Link]

• Altabrisa Group. Key ICH Method Validation Parameters to Know. [Link]

• EMR Integrated Solutions. Aluminum. [Link]

• Hach. DR/4000 PROCEDURE ALUMINUM. [Link]

• ResearchGate. Quantitation of aluminium content in waters and soft drinks by spectrophotometry using eriochrome cyanine R. [Link]

• Drawell. Spectrophotometer Calibration and Validation: Ensuring Accuracy in Spectrophotometric Measurements. [Link]

• ResearchGate. Studies on the Role of Cell Walls under Aluminum Stress in Rice. [Link]

• APHA. Standard Methods for the Examination of Water and Wastewater. [Link]

• EPA. Methods for the Determination of Chemical Contaminants in Drinking Water Training Manual. [Link]

• Sper Scientific. Using a Spectrophotometer for Water Analysis. [Link]

• PubMed. Standard methods for the examination of water and waste water. [Link]

• Journal of Pharmaceutical Research and Reports. A Comprehensive Guide for Analytical Method Validation. [Link]

• ResearchGate. (PDF) Validation of Analytical Methods. [Link]

• HunterLab. Measuring Water Quality with Spectrophotometry. [Link]

• IntechOpen. Validation of Analytical Methods. [Link]

• Sartorius. Analyzing Drinking Water by ICP-MS for Heavy Metal Detection. [Link]

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A Comparative Guide to the Cross-Reactivity of Eriochrome Cyanine R with Metal Ions

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides an in-depth analysis of the cross-reactivity of Eriochrome Cyanine R (ECR), a triphenylmethane dye, with various metal ions. While widely recognized for its application in the spectrophotometric determination of aluminum, ECR's utility is nuanced by its interactions with other cations. Understanding this cross-reactivity is paramount for developing robust and selective analytical methods. This document moves beyond a simple recitation of facts to offer a comparative analysis grounded in experimental data, providing the causal context for methodological choices.

Introduction: The Versatility and Challenge of Eriochrome Cyanine R

Eriochrome Cyanine R is a water-soluble dye that forms distinctly colored complexes with a variety of metal ions in aqueous solutions.[1] This property has cemented its role as a valuable chromogenic reagent in analytical chemistry, particularly for the quantification of aluminum in water and other matrices.[2] The formation of the Al-ECR complex is characterized by a shift in the maximum absorbance to approximately 535 nm at an optimal pH of 6.0, allowing for sensitive spectrophotometric measurement.[2]

However, the very characteristic that makes ECR a useful reagent—its ability to form complexes with metal ions—is also the source of its primary limitation: a lack of absolute specificity. A range of metal ions can form colored complexes with ECR, potentially leading to significant interference and inaccurate quantification of the target analyte. This guide will systematically explore these cross-reactivities to provide researchers with the necessary insights to mitigate these interferences and enhance the selectivity of their ECR-based assays.

Comparative Analysis of Metal Ion-ECR Complexation

The interaction of Eriochrome Cyanine R with different metal ions is highly dependent on factors such as pH, the ionic radius and charge of the metal, and the presence of ancillary complexing agents or surfactants. The following table summarizes the known spectrophotometric characteristics of ECR complexes with various metal ions, providing a basis for comparison and for the development of selective analytical methods.

Metal Ion	Optimal pH	λmax (nm)	Molar Absorptivity (ε) (L·mol⁻¹·cm⁻¹)	Stoichiometry (Metal:ECR)	Notes
Aluminum (Al³⁺)	6.0	535	~6.5 x 10⁴[3]	1:3	The primary and most well-characterized reaction.
Iron (Fe³⁺)	5.8 - 6.5	613	1.73 x 10⁵	1:2 (in ternary complex)	Forms a highly colored ternary complex.[1]
Beryllium (Be²⁺)	9.5 - 10.5	510-525	-	-	Significant interference in Al³⁺ determination.
Copper (Cu²⁺)	6.0 - 7.0	~600	-	-	Forms a colored complex.
Zirconium (Zr⁴⁺)	~6.2	564	2.0 x 10⁴	1:2	Forms a stable complex.
Thorium (Th⁴⁺)	4.0	607	-	-	Forms a distinct complex at a lower pH than Al³⁺.[4]
Uranium (UO₂²⁺)	-	-	-	-	Known to form complexes with ECR.
Lanthanides (Ln³⁺)	~6.0	~606	-	1:3 (in ternary complex)	Studied in the presence of surfactants.[5]
Magnesium (Mg²⁺)	11.5	-	-	-	Determination in silicates has been reported.[6]

Note: The values presented are compiled from various sources and may have been determined under different experimental conditions (e.g., presence of surfactants, different buffer systems). Direct comparison should be made with caution.

The Underlying Chemistry: Factors Governing Selectivity

The selectivity of Eriochrome Cyanine R is primarily governed by the stability of the metal-ligand complex formed, which is intrinsically linked to the pH of the medium. The dye molecule possesses multiple potential coordination sites, and the protonation state of these sites, which is pH-dependent, dictates the availability of binding sites for different metal ions.

For instance, the optimal pH for the formation of the aluminum-ECR complex is around 6.0.[2] At this pH, the phenolic hydroxyl and carboxyl groups of ECR are sufficiently deprotonated to form a stable chelate with Al³⁺. In contrast, thorium forms a complex with ECR at a more acidic pH of 4.0, suggesting a different coordination environment or a higher affinity of Th⁴⁺ for the ligand under these conditions.[4] By carefully controlling the pH, it is possible to selectively determine one metal ion in the presence of another.

The following diagram illustrates the principle of pH-dependent competitive binding of metal ions to Eriochrome Cyanine R.

Caption: Experimental workflow for assessing cross-reactivity.

Detailed Steps:

• Preparation of Standard Curve:

  • Prepare a series of standard solutions of the target metal ion at varying concentrations.

  • To each standard, add the ECR solution and the appropriate buffer to maintain the optimal pH for complex formation.

  • Allow sufficient time for color development as determined by preliminary kinetic studies.

  • Measure the absorbance of each standard at the predetermined λmax against a reagent blank.

  • Plot a calibration curve of absorbance versus concentration.

• Interference Study:

  • Prepare a set of solutions containing a fixed concentration of the target metal ion.

  • To each of these solutions, add a potential interfering metal ion at various concentrations (e.g., 1x, 10x, 100x the concentration of the target ion).

  • Add the ECR solution and buffer, and allow for color development.

  • Measure the absorbance at the λmax of the target metal-ECR complex.

  • Causality Check: A significant deviation in absorbance from the standard containing only the target metal ion indicates interference.

• Validation with Masking Agents:

  • If interference is observed, repeat the interference study (step 2) with the addition of a suitable masking agent prior to the addition of ECR.

  • Trustworthiness: The effectiveness of the masking agent is confirmed if the absorbance of the solution containing the target ion and the masked interfering ion is comparable to that of the standard containing only the target ion.

Mitigating Interferences: The Role of Masking Agents

In complex matrices where multiple interfering ions are present, the use of masking agents is crucial for achieving selectivity. Masking agents are compounds that form stable, colorless complexes with interfering ions, preventing them from reacting with ECR.

Common Masking Agents and Their Applications:

Masking Agent	Target Interfering Ion(s)	Mechanism of Action
Ascorbic Acid	Fe³⁺, Mn⁴⁺	Reduces the interfering ions to lower oxidation states (Fe²⁺, Mn²⁺) that form less stable or colorless complexes with ECR.
EDTA	Many divalent and trivalent cations	Forms strong, colorless chelates with a wide range of metal ions. Its use requires careful pH control to ensure selective masking.
Fluoride (F⁻)	Al³⁺, Fe³⁺	Forms stable, colorless fluoro-complexes. Can be used to mask aluminum when determining other metals.
Thioglycolic Acid	Cu²⁺, Fe³⁺	Forms stable, colorless complexes with these ions.

The choice of masking agent and its concentration must be carefully optimized to ensure that it effectively masks the interfering ion without affecting the complexation of the target analyte with ECR.

Conclusion: A Tool for Informed Method Development

Eriochrome Cyanine R remains a valuable and accessible reagent for the spectrophotometric determination of metal ions. Its utility, however, is contingent upon a thorough understanding of its cross-reactivity profile. This guide has provided a comparative framework for evaluating the interactions of ECR with various metal ions, emphasizing the chemical principles that underpin selectivity. By employing the systematic experimental approach outlined and leveraging the strategic use of masking agents, researchers can develop robust and reliable analytical methods that harness the full potential of this versatile chromogenic reagent.

References

• Shiri, S., Delpisheh, A., Haeri, A., Poornajaf, A., Khezeli, T., & Badkiu, N. (2011). Floatation-Spectrophotometric Determination of Thorium, Using Complex Formation with Eriochrome Cyanine R. Analytical Chemistry Insights, 6, ACI.S5949. [Link]

• Starczewska, B., Puzanowska-Tarasiewicz, H., & Baranowska, K. (2000). Investigation and analytical application of the reactions of eriochrome cyanine R with fluvoxamine and fluoxetine. Journal of Pharmaceutical and Biomedical Analysis, 23(2-3), 477-481. [Link]

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• Kumar, G. V. S. R. P. (2017). Aluminium-Eriochrome Cyanin R, A Novel Chromogen for the Spectrophotometric Determination of Pentoprazole Sodium. Indian Journal of Pharmaceutical Education and Research, 51(2s), s1-s5. [Link]

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• U.S. Geological Survey. (n.d.). Determination of thorium and uranium in ultrapure lead by inductively coupled plasma mass spectrometry. [Link]

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• Geological Survey of Canada. (n.d.). Uranium, thorium, and potassium analyses using pXRF spectrometry. [Link]

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A Comparative Guide to the Development and Validation of the Eriochrome Cyanine R Method for Novel Analytes

For researchers, scientists, and drug development professionals, the establishment of robust and reliable analytical methods is a cornerstone of scientific integrity. This guide provides an in-depth exploration of the development and validation of the Eriochrome Cyanine R (ECR) spectrophotometric method for the quantification of novel analytes. Moving beyond a simple recitation of protocols, we will delve into the rationale behind experimental choices, ensuring a thorough understanding of the method's principles and its adaptation to new applications. This document is designed to be a practical, authoritative resource, grounded in established scientific principles and regulatory expectations.

The Eriochrome Cyanine R Method: A Versatile Tool in Spectrophotometry

Eriochrome Cyanine R is a triphenylmethane dye that has long been a staple in analytical chemistry, particularly for the determination of aluminum in various matrices.[1][2] The fundamental principle of the ECR method lies in its ability to form stable, colored complexes with metal ions.[3][4] The intensity of the resulting color is directly proportional to the concentration of the analyte, allowing for quantitative analysis via spectrophotometry.[3]

The versatility of ECR and other chromogenic reagents stems from their chemical structure, which facilitates the formation of coordination complexes with a variety of metal ions.[3][5] This guide will focus on leveraging this characteristic to develop and validate the ECR method for analytes beyond its traditional applications.

The Journey of Method Development: From Concept to Protocol

Adapting the ECR method for a new analyte is a systematic process of optimization and characterization. It requires a deep understanding of the chemical interactions between the analyte and the chromogenic reagent.

Analyte Selection: Identifying Candidates for the ECR Method

The primary consideration for selecting a new analyte for the ECR method is its ability to form a stable complex with the dye. ECR is known to form complexes with several metal ions, making it a promising candidate for the analysis of various metallic species in pharmaceutical formulations, environmental samples, and biological matrices.[1][2] The ideal analyte will exhibit a strong affinity for ECR, resulting in a significant and measurable change in the absorption spectrum.

The Core of the Method: Understanding the Chemistry

The reaction between an analyte and ECR is a complexation reaction. In the case of aluminum, ECR forms a reddish-pink complex that absorbs maximally at a specific wavelength, typically around 535 nm.[6] For a new analyte, the goal is to identify the formation of a new, stable complex with a distinct absorption maximum.

The following diagram illustrates the general workflow for developing the ECR method for a new analyte:

Caption: Workflow for ECR Method Development.

Experimental Protocol: A Step-by-Step Guide to Method Development

The following is a generalized protocol for the development of the ECR method for a new, hypothetical metallic analyte, "Metalion (M)":

Objective: To determine the optimal conditions for the formation of a stable Metalion-ECR complex and establish a quantitative analytical method.

Materials:

• Metalion (M) standard solution (e.g., 1000 µg/mL)

• Eriochrome Cyanine R solution (e.g., 0.1% w/v)

• Buffer solutions of varying pH (e.g., acetate, phosphate)

• UV-Vis Spectrophotometer

• Volumetric flasks and pipettes

Procedure:

• Wavelength of Maximum Absorbance (λmax) Determination:

  • Prepare a solution containing a known concentration of Metalion (M) and an excess of the ECR solution at a buffered pH.

  • Scan the absorbance of the solution across the visible spectrum (e.g., 400-700 nm) to identify the λmax of the M-ECR complex. This wavelength will be used for all subsequent measurements.

• Optimization of Reaction Conditions:

  • Effect of pH: Prepare a series of solutions with a fixed concentration of M and ECR at different pH values. Measure the absorbance at the predetermined λmax to identify the pH at which the complex formation is maximal and stable.

  • Effect of ECR Concentration: Vary the concentration of the ECR solution while keeping the concentration of M and the optimal pH constant. This will determine the reagent concentration necessary to ensure complete complexation of the analyte.

  • Effect of Time and Temperature: Monitor the absorbance of the M-ECR complex over time at different temperatures to determine the reaction time required to achieve a stable absorbance reading and the optimal temperature for the reaction.

Method Validation: Ensuring Scientific Rigor and Trustworthiness

Once the method is developed, it must be validated to ensure it is suitable for its intended purpose. The validation process should be guided by the principles outlined in the International Council for Harmonisation (ICH) Q2(R1) guidelines.[7][8]

The following diagram illustrates the key validation parameters:

Caption: Key Validation Parameters.

Experimental Protocol: Validation of the Newly Developed ECR Method

Objective: To validate the developed ECR method for the quantification of Metalion (M) according to ICH Q2(R1) guidelines.

Parameters to be Evaluated:

• Specificity: The ability of the method to measure the analyte of interest in the presence of other components. This can be assessed by analyzing samples spiked with potential interfering substances.[7]

• Linearity: The ability of the method to produce results that are directly proportional to the concentration of the analyte. A series of solutions with varying concentrations of M are prepared and their absorbances are measured. The data is then plotted to generate a calibration curve.[9]

• Range: The concentration interval over which the method is precise, accurate, and linear.

• Accuracy: The closeness of the test results to the true value. This is typically determined by recovery studies, where a known amount of the analyte is added to a sample and the recovery is calculated.[7]

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).[9]

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.

Data Presentation: Summarizing Validation Results

The results of the validation studies should be presented in a clear and concise manner, typically in tabular format.

Table 1: Summary of Validation Parameters for the Metalion (M)-ECR Method

Validation Parameter	Acceptance Criteria	Experimental Results
Specificity	No interference from excipients	Method is specific
Linearity (R²)	R² ≥ 0.995	0.999
Range	e.g., 1-10 µg/mL	1-10 µg/mL
Accuracy (% Recovery)	98.0% - 102.0%	99.5% ± 1.2%
Precision (%RSD)	Repeatability: ≤ 2% Intermediate: ≤ 3%	Repeatability: 0.8% Intermediate: 1.5%
LOD	Reportable	0.1 µg/mL
LOQ	Reportable	0.3 µg/mL
Robustness	No significant effect on results	Method is robust

A Comparative Perspective: The ECR Method vs. Alternatives

While the ECR method offers a simple, cost-effective, and often sensitive approach, it is crucial to consider alternative analytical techniques. The choice of method will depend on the specific analytical challenge, including the required sensitivity, sample matrix, and available instrumentation.

Table 2: Comparison of the ECR Method with Alternative Techniques for Metal Ion Analysis

Analytical Technique	Principle	Advantages	Disadvantages
Eriochrome Cyanine R (ECR) Spectrophotometry	Colorimetric complex formation	Simple, rapid, cost-effective, good sensitivity.[3]	Potential for interferences, may require masking agents.[6]
Atomic Absorption Spectroscopy (AAS)	Absorption of light by free atoms	High sensitivity and specificity.	Requires specialized equipment, potential for chemical interferences.
Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)	Ionization in plasma followed by mass analysis	Extremely high sensitivity, multi-element analysis.	High instrument cost, complex operation.
Ion Chromatography (IC)	Separation based on ion-exchange	Can determine multiple ions simultaneously, good for speciation.	Can be time-consuming, requires specialized columns.[10]

Conclusion: A Framework for Confident Method Development

The development and validation of an analytical method for a new analyte is a rigorous process that demands a thorough understanding of the underlying chemistry and adherence to established validation principles. The Eriochrome Cyanine R method, with its inherent versatility, offers a powerful tool for the quantification of a wide range of analytes. By following the systematic approach outlined in this guide, researchers can confidently develop and validate robust and reliable ECR-based methods, ensuring the integrity and accuracy of their analytical data. This guide serves as a foundational framework, empowering scientists to expand the applications of this classic spectrophotometric technique to new and exciting analytical challenges.

References

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• Colorimetric detection of heavy metal ions with various chromogenic materials: Strategies and applications. (2022).
• ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). (2005). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use.
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• Computational analysis of eriochrome cyanine R binding and interactions in YopH active site. (n.d.).
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A Senior Application Scientist's Guide to Inter-laboratory Comparison of Eriochrome Cyanine R Results

Introduction: The Quest for Consistency in Aluminum Quantification

Eriochrome Cyanine R (ECR), a triphenylmethane dye, is a cornerstone of analytical chemistry, particularly for the spectrophotometric determination of aluminum in aqueous samples.[1][2] The method's prevalence in environmental monitoring, clinical diagnostics, and industrial quality control is due to its simplicity, cost-effectiveness, and suitability for estimating aluminum with basic instrumentation.[1] It relies on the principle that ECR forms a distinct red-to-pink complex with aluminum ions at a buffered pH of 6.0, with the resulting color intensity being proportional to the aluminum concentration.[1][3]

This guide provides a comprehensive framework for conducting a robust inter-laboratory comparison of the ECR method. It is designed for researchers, laboratory managers, and quality assurance professionals seeking to validate and harmonize aluminum quantification. By establishing a standardized protocol and a clear methodology for data analysis, laboratories can identify sources of variability, improve analytical performance, and ensure the generation of reliable and reproducible data.

The Chemical Principle: A Tripartite Interaction

The ECR method is a colorimetric assay based on the formation of a stable metal-dye complex. The causality of the reaction is a straightforward coordination chemistry principle.

• Step 1: Reagent State: In solution, Eriochrome Cyanine R dye exists in a pale yellow form.[4]

• Step 2: Complex Formation: When introduced to a sample containing aluminum ions (Al³⁺) under weakly acidic conditions (pH 6.0), the dye acts as a ligand, chelating the aluminum. This coordination results in the formation of a new chemical entity, an [Al(ECR)] complex.

• Step 3: Chromatic Shift: The formation of this complex alters the electronic structure of the dye molecule, causing a significant shift in its light absorption properties. The solution transitions to a red or pink hue, with a maximum absorbance peak at approximately 535 nm.[1][3] The intensity of this color is directly proportional to the concentration of the aluminum in the sample, forming the basis for quantitative analysis via Beer's Law.

To ensure that the measurement is specific to the aluminum-ECR complex, a blank is prepared. In this blank, Ethylenediaminetetraacetic acid (EDTA), a powerful chelating agent, is added to a separate aliquot of the sample. EDTA preferentially binds with the aluminum, preventing it from reacting with the ECR dye. This EDTA-treated sample is then used to zero the spectrophotometer, effectively nullifying the absorbance contributions from background turbidity, inherent sample color, and the ECR reagent itself.[1]

Caption: The reaction pathway for aluminum detection using Eriochrome Cyanine R.

Critical Experimental Parameters & Interferences

The trustworthiness of the ECR method hinges on the stringent control of several key parameters. Failure to manage these variables is the primary source of inter-laboratory discrepancies.

• pH Control: The formation of the Al-ECR complex is highly pH-dependent. The standard method specifies a buffered pH of 6.0.[1] Deviations from this value will alter the ionic state of the dye and the aluminum, leading to incomplete complex formation and erroneous results. Alkalinity in the sample must be neutralized by acidification prior to buffering.[1]

• Reaction Time and Temperature: The reaction requires a specific amount of time to reach completion. Protocols often specify precise incubation periods (e.g., a 5-minute reaction time) after reagent addition.[3][5] Temperature fluctuations can alter the rate of reaction and the stability of the complex, so samples and standards should be analyzed at a consistent temperature, typically 20–25 °C.[3][5]

• Reagent Quality and Purity: The concentration and purity of the ECR dye are critical. It is recommended that all participating laboratories use ECR from the same manufacturing lot to eliminate variability in dye content, which can range from 40% to 52%.[2] All other chemicals, including buffer components and acids, should be of analytical grade.[4]

• Common Interferences:

  • Fluoride and Polyphosphates: These are the most significant sources of interference, causing negative errors by forming stable complexes with aluminum that prevent it from reacting with ECR.[1][6] The standard method provides correction curves for known fluoride concentrations and a sulfuric acid digestion procedure to hydrolyze polyphosphates.[1][6]

  • Iron: While a potential interferent, its effect can be minimized by the addition of a masking agent, which is often included in commercial reagent formulations.[7]

  • Color and Turbidity: These are compensated for by using the EDTA-blanking technique described previously.[1]

A Standardized Protocol for Inter-Laboratory Comparison

To achieve meaningful comparative data, all participating laboratories must adhere to a single, harmonized protocol. The following procedure is synthesized from the Standard Methods for the Examination of Water and Wastewater, 3500-Al B and common commercial test methodologies.[1][3]

Laboratory and Glassware Preparation

• Dedicated Glassware: All glassware (flasks, pipettes, cylinders) must be dedicated to aluminum analysis to prevent cross-contamination.

• Acid Wash: Thoroughly clean all glassware with 6.0 N (1:1) hydrochloric acid and then rinse multiple times with deionized water.[3]

• Sample Collection: Collect samples in clean plastic or borosilicate glass bottles that have been pre-washed with acid and rinsed with deionized water.[3] Preserve samples by acidifying to pH <2 with nitric acid if analysis is not immediate.[3]

Reagent Preparation

• Stock Aluminum Solution (100 mg/L): Purchase a certified standard or prepare by dissolving 0.100 g of aluminum metal in 10 mL of concentrated HCl and diluting to 1000 mL with deionized water.

• Standard Aluminum Solution (0.100 mg/L): Pipette 1.00 mL of the 100 mg/L stock solution into a 1000-mL volumetric flask and dilute to the mark with deionized water. Prepare this solution daily.[3]

• Eriochrome Cyanine R Dye Solution: (Follow manufacturer's instructions or Standard Methods 3500-Al B).

• Buffer Reagent (Hexamethylenetetramine): (Follow manufacturer's instructions or Standard Methods 3500-Al B).

• EDTA Solution (0.01 M): Dissolve 3.72 g of Na₂EDTA·2H₂O in deionized water and dilute to 1 L.

Instrument Calibration

• Spectrophotometer Setup: Set the spectrophotometer to a wavelength of 535 nm.

• Calibration Curve: Prepare a series of aluminum standards (e.g., 0, 0.05, 0.10, 0.15, 0.20, 0.25 mg/L) by diluting the 0.100 mg/L standard solution.

• Standard Processing: Process each standard through the full analytical procedure described in section 4.4.

• Plot: Generate a calibration curve by plotting absorbance versus aluminum concentration. The curve must have a correlation coefficient (R²) of ≥ 0.995 to be considered valid.

Analytical Procedure

• Sample Preparation: Adjust the temperature of the sample to 20-25 °C. If preserved, adjust the pH to between 2.9 and 4.9.[3]

• Aliquot for Analysis: Pipette 20 mL of the sample into a 50 mL graduated mixing cylinder.

• Aliquot for Blank: Pipette a second 20 mL of the same sample into a separate 50 mL graduated mixing cylinder. This will be the sample blank.

• Blank Preparation: To the blank cylinder, add 1 drop of EDTA solution and mix well. This complexes the aluminum.

• Reagent Addition (Both Cylinders): a. Add the contents of one ECR Reagent powder pillow (or an equivalent volume of ECR solution). Stopper and invert several times to dissolve completely.[3] b. Start a timer for 30 seconds.[3] c. After 30 seconds, add the contents of one Hexamethylenetetramine Buffer Reagent powder pillow.[3] d. Stopper and invert to mix. A red-orange color will develop if aluminum is present in the "Analysis" cylinder.

• Incubation: Start a timer for exactly 5 minutes.[3]

• Measurement: a. Transfer the contents of the "Blank" cylinder to a cuvette and use it to zero the spectrophotometer. b. Immediately transfer the contents of the "Analysis" cylinder to a matched cuvette and read the absorbance.

• Concentration Determination: Use the measured absorbance and the calibration curve to determine the aluminum concentration in mg/L.

Caption: A harmonized workflow for the inter-laboratory ECR method.

Data Analysis and Performance Evaluation

Once all participating laboratories have analyzed the same set of blind samples, the results must be collated and statistically evaluated. This process is central to a proficiency testing (PT) scheme, which is governed by international standards such as ISO/IEC 17043.[8]

Key Performance Metrics

For each sample analyzed, the following metrics should be calculated from the data set submitted by all labs (n = number of labs):

• Mean (x̄): The average of all reported concentrations.

• Standard Deviation (s): A measure of the dispersion of the data around the mean.

• Relative Standard Deviation (RSD %): Also known as the Coefficient of Variation (CV), this normalizes the standard deviation to the mean (RSD % = (s / x̄) * 100).[9] It is the most common metric for expressing inter-laboratory precision.

• Relative Error (%): A measure of accuracy, calculated as Relative Error % = ((Mean Value - True Value) / True Value) * 100. The "True Value" is the known concentration of the spiked analyte in the synthetic sample.

Example Inter-Laboratory Comparison Data

The following table summarizes historical data from multi-laboratory studies using the ECR method, as documented in Standard Methods.[1] This provides a realistic benchmark for what to expect in a proficiency test.

Sample Description	Number of Labs (n)	True Al Conc. (µg/L)	Mean Result (µg/L)	Relative Standard Deviation (RSD %)	Relative Error (%)
Synthetic Sample 1 (No Interference)	27	520	511	34.4	-1.7
Synthetic Sample 2 (Ba, Be Interference)	35	50	61	38.5	+22.0
Synthetic Sample 3 (Multiple Metal Interferences)	26	500	469	28.8	-6.2
Synthetic Sample 4 (Polyphosphate Interference, with hydrolysis)	16	540	547	44.3	+1.3
Synthetic Sample 5 (Fluoride Interference, with correction)	16	480	446	25.5	-7.1

Interpretation: This data authoritatively demonstrates the method's performance. In a simple matrix (Sample 1), the accuracy is high (1.7% error), but the precision is relatively low (34.4% RSD), indicating inherent methodological variability.[1] When interferences like polyphosphates and fluoride are present and corrective actions are taken, the accuracy remains good, but the RSD can increase, highlighting the challenge of these corrective steps.[1] Laboratories reporting results significantly outside these expected ranges should initiate a root cause analysis.

Conclusion and Recommendations

An inter-laboratory comparison is not merely an assessment but a vital tool for continuous improvement. The Eriochrome Cyanine R method, while robust, is susceptible to significant variability if not executed with meticulous attention to detail. This guide establishes the three pillars of a successful comparison: a deep understanding of the method's chemical principles and limitations, strict adherence to a single, harmonized protocol, and a robust statistical analysis of the resulting data.

By implementing this framework, laboratories can build confidence in their analytical results, demonstrate competence to accreditation bodies, and contribute to a landscape of high-quality, comparable data essential for scientific research and regulatory compliance.

References

• Title: Standard Methods: 3500-Al B: Aluminum by Eriochrome Cyanine R Method Source: NEMI - National Environmental Methods Index URL: [Link]

• Title: Aluminium-Eriochrome Cyanin R, A Novel Chromogen for the Spectrophotometric Determination of Pentoprazole Sodium Source: Indian Journal of Pharmaceutical Education and Research URL: [Link]

• Title: Determination of Trace Aluminum with Eriochrome Cyanine R after Cloud Point Extraction Source: World Applied Sciences Journal URL: [Link]

• Title: Aluminum, ECR Method Source: EMR Integrated Solutions URL: [Link]

• Title: Determination of trace aluminum with Eriochrom Cyanine R after Cloud Point Extraction Source: ResearchGate URL: [Link]

• Title: Certification procedures used by the Biological Stain Commission for eriochrome cyanine R (C.I. 43820, Mordant blue 3) Source: PubMed URL: [Link]

• Title: SM 3500 Al Source: Scribd URL: [Link]

• Title: Proficiency testing Source: Eurachem URL: [Link]

• Title: Standard Methods for the Examination of Water and Wastewater - 1020 QUALITY ASSURANCE Source: Regulations.gov URL: [Link]

• Title: PROFICIENCY TESTING Source: Fapas URL: [Link]

• Title: Standard Methods for the Examination of Water and Wastewater Source: ICDST E-print archive URL: [Link]

• Title: Clean Water Act Methods Update Rule for the Analysis of Effluent Source: Federal Register URL: [Link]

Sources

• 1. NEMI Method Summary - 3500-Al B [nemi.gov]
• 2. Certification procedures used by the Biological Stain Commission for eriochrome cyanine R (C.I. 43820, Mordant blue 3) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. emrsolutions.com [emrsolutions.com]
• 4. archives.ijper.org [archives.ijper.org]
• 5. scientificlabs.co.uk [scientificlabs.co.uk]
• 6. scribd.com [scribd.com]
• 7. Federal Register :: Clean Water Act Methods Update Rule for the Analysis of Effluent [federalregister.gov]
• 8. Eurachem [eurachem.org]
• 9. downloads.regulations.gov [downloads.regulations.gov]

A Senior Application Scientist's Guide to Sensitivity: Eriochrome Cyanine R vs. Chromazurol S

Authored for Researchers, Scientists, and Drug Development Professionals

When quantifying trace metals like aluminum, the choice of chromogenic agent is paramount to achieving the required sensitivity and accuracy. Among the myriad of options, Eriochrome Cyanine R (ECR) and Chromazurol S (CAS) are two of the most established triphenylmethane dyes used in spectrophotometry. While both form colored complexes with metal ions, their performance characteristics, particularly their sensitivity, differ significantly, especially with the strategic use of surfactants. This guide provides an in-depth comparison of their sensitivities, supported by experimental data and validated protocols, to inform your selection process.

Foundational Chemistry and Reaction Mechanisms

Both ECR and CAS are anionic dyes that function as ligands, forming stable complexes with multivalent metal cations, most notably aluminum (Al³⁺). The formation of these complexes induces a significant bathochromic shift (a shift to a longer wavelength) in the dye's maximum absorbance (λmax), which is the basis for quantification.

The true enhancement in sensitivity for both reagents, however, is unlocked through the formation of a ternary complex . This involves the metal ion, the dye, and a surfactant. Cationic surfactants, such as cetyltrimethylammonium bromide (CTAB) or N,N-dodecyltrimethylammonium bromide (DTAB), are particularly effective.

The Causality Behind Surfactant Enhancement: The role of the cationic surfactant is multifaceted. Micelles formed by the surfactant create a hydrophobic microenvironment. The anionic dye-metal complex is electrostatically attracted to the positively charged micelle surface. This interaction does several things:

• Increases Molar Absorptivity: The rigid, organized structure of the micelle stabilizes the complex, leading to a more intense color and a higher molar absorptivity (ε), which is a direct measure of how strongly a chemical species absorbs light at a given wavelength.

• Induces a Greater Bathochromic Shift: The interaction further shifts the λmax, moving it away from the absorbance wavelength of the free dye, thereby reducing blank absorbance and improving the signal-to-noise ratio.

• Solubilizes the Complex: It prevents the precipitation of the dye-metal complex, ensuring a stable and homogenous solution for measurement.

The formation of this ternary complex is a critical experimental choice for maximizing sensitivity.

Caption: Formation of a high-sensitivity ternary complex.

Comparative Analysis of Sensitivity

The sensitivity of a spectrophotometric method is best evaluated by two key parameters: molar absorptivity (ε) and the limit of detection (LOD) . A higher molar absorptivity indicates a greater absorbance change per unit of concentration, while a lower LOD signifies the ability to reliably detect smaller quantities of the analyte.

The following table summarizes key performance metrics for ECR and CAS in the determination of aluminum, compiled from various studies. It is crucial to note that the presence and type of surfactant dramatically alter the performance.

Parameter	Eriochrome Cyanine R (ECR)	Chromazurol S (CAS)	Key Insights
λmax (binary Al³⁺ complex)	~535 nm[1][2][3]	~545 nm	Without surfactants, the absorbance maxima are relatively close.
λmax (ternary complex)	~584-595 nm (with DTAB/CTAB)[4][5]	~620-660 nm (with surfactants)[6][7]	CAS exhibits a more significant bathochromic shift in the presence of surfactants.
Optimal pH	~5.0 - 6.0[1][2][4]	~6.4[8]	Both methods require weakly acidic conditions, necessitating careful pH control with a buffer.
Molar Absorptivity (ε)	6.5 x 10⁴ L·mol⁻¹·cm⁻¹ (binary)[9]	7.93 x 10⁴ L·mol⁻¹·cm⁻¹ (binary)[7]	In binary systems, CAS shows slightly higher molar absorptivity.
Molar Absorptivity (ε) (ternary)	1.19 x 10⁵ L·mol⁻¹·cm⁻¹ (with DTAB)[5][9][10]	Not explicitly found, but methods are described as highly sensitive.	The formation of a ternary complex significantly boosts the molar absorptivity of ECR, making it exceptionally sensitive.[9]
Limit of Detection (LOD)	0.14 - 2.0 ng/mL (ppb)[9][10][11]	~0.6 µg/L (0.6 ng/mL)[12]	Both methods achieve sub-ppb detection limits, with surfactant-enhanced ECR methods demonstrating extremely low LODs.[9][10][12]

Based on available data, Eriochrome Cyanine R, when used with a cationic surfactant like DTAB, exhibits a higher molar absorptivity and achieves exceptionally low detection limits, suggesting superior sensitivity for trace aluminum analysis. [9][10] While CAS is also a highly effective and sensitive reagent, the enhancement provided by surfactants appears to be more pronounced and better documented for ECR in the literature reviewed.

Validated Experimental Protocols

The trustworthiness of any analytical method lies in a robust, repeatable protocol. Below are detailed, step-by-step methodologies for the determination of aluminum using both ECR and CAS. These protocols are synthesized from standard methods and peer-reviewed literature.[1][2][6]

Caption: General workflow for spectrophotometric metal analysis.

This protocol is optimized for trace-level detection by forming a ternary complex.

• 1. Reagent Preparation:

  • Stock Aluminum Solution (100 mg/L): Dissolve 0.1000 g of aluminum metal in 10 mL of concentrated HCl with gentle heating. Dilute to 1000 mL with deionized water.

  • Standard Aluminum Solution (0.5 mg/L): Dilute 0.5 mL of the stock solution to 100 mL with deionized water. Prepare fresh daily.

  • ECR Solution (0.15 mmol/L): Prepare according to the specific study's recommendations, as concentrations can vary.[4]

  • DTAB Surfactant Solution (3 mmol/L): Dissolve the appropriate amount of N,N-dodecyltrimethylammonium bromide in deionized water.[4]

  • Acetate Buffer (pH 5.0): Dissolve 136 g of sodium acetate trihydrate in water, add 40 mL of 1N acetic acid, and dilute to 1 L.[2]

  • Ascorbic Acid Solution (0.1% w/v): Dissolve 0.1 g of ascorbic acid in 100 mL of deionized water. Prepare fresh daily to mask iron interference.[2]

• 2. Calibration Curve Construction:

  • Prepare a series of calibration standards (e.g., 0, 0.01, 0.05, 0.1, 0.2, 0.5 mg/L Al) by pipetting appropriate volumes of the standard aluminum solution into 50 mL volumetric flasks.

  • To each flask, add 1 mL of ascorbic acid solution and mix.

  • Add a precise volume of the ECR solution and the DTAB solution as optimized in the chosen literature method (e.g., as per Siriangkhawut et al.).[4][11]

  • Add 2 mL of the pH 5.0 acetate buffer.

  • Dilute to the 50 mL mark with deionized water and mix thoroughly.

  • Allow the solution to stand for a defined period (e.g., 5-10 minutes) for full color development.

• 3. Sample Measurement:

  • Treat a suitable aliquot of the unknown sample in the same manner as the standards.

  • Set a spectrophotometer to the λmax of the ternary complex (~584 nm).[4]

  • Zero the instrument using the "0 mg/L" standard (reagent blank).

  • Measure the absorbance of each standard and the sample.

  • Plot a calibration curve of absorbance versus aluminum concentration. Determine the concentration of the unknown sample from its absorbance using the curve.

This protocol is based on a standard method without the explicit addition of a sensitivity-enhancing surfactant in the reagent formulation, though commercial reagents often contain proprietary stabilizers and enhancers.[6]

• 1. Reagent Preparation:

  • Stock & Standard Aluminum Solutions: Prepare as described in Protocol 1.

  • CAS Reagent Kit: Utilize a commercial kit (e.g., Hach Method 848) which typically includes a pre-formulated CAS dye solution (Solution A) and a buffer/reagent powder (Reagent B).[6] These reagents are buffered to the appropriate pH.

• 2. Calibration and Measurement Procedure:

  • Pipette 2.0 mL of Solution A into a test vial.[6]

  • Add 3.0 mL of the sample or standard to the test vial.[6]

  • Add one measure of Reagent B powder.[6]

  • Cap the vial and invert repeatedly until the powder is fully dissolved.

  • Allow the reaction to proceed for the specified time (e.g., 25 minutes).[6]

  • Set the spectrophotometer to the appropriate wavelength (~620 nm).[6]

  • Zero the instrument with a reagent blank (using deionized water as the sample).

  • Measure the absorbance of the standards and the sample.

  • Construct a calibration curve and determine the sample concentration.

Interferences and Methodological Considerations

• pH Control: The performance of both dyes is highly pH-dependent.[1][13] The use of a robust buffer system is not optional; it is essential for reproducible results.

• Iron Interference: Iron (Fe³⁺) is a common and significant interference for both methods as it also forms colored complexes. Its effect is typically mitigated by adding a reducing agent like ascorbic acid, which reduces Fe³⁺ to Fe²⁺, preventing it from complexing with the dye.[2]

• Fluoride and Phosphates: Fluoride and polyphosphates can cause negative interference by forming stable complexes with aluminum, making it unavailable to react with the dye.[1] Specific sample pre-treatment steps may be required if these are present in high concentrations.[1]

By understanding the underlying chemistry and carefully controlling experimental variables, researchers can leverage the high sensitivity of either Eriochrome Cyanine R or Chromazurol S for the accurate determination of trace metals. For applications demanding the utmost sensitivity, the formation of a ternary complex with Eriochrome Cyanine R and a cationic surfactant is the superior, field-proven choice.

References

• Determination of trace aluminum with Eriochrom Cyanine R after Cloud Point Extraction. (2011). World Applied Sciences Journal, 15(2), 218-222. [Link]

• Standard Methods for the Examination of Water and Wastewater, 3500-Al B: Aluminum by Eriochrome Cyanine R Method. NEMI. [Link]

• Siriangkhawut, W., Tontrong, S., & Chantiratikul, P. (2013). A Rapid Spectrophotometric Method for Determination of Aluminium in Water and Carbonated Beverage Samples. Research Journal of Pharmaceutical, Biological and Chemical Sciences, 4(3), 1154-1164. [Link]

• SM 3500 Al B. Eriochrome Cyanine R Method. Scribd. [Link]

• Capitán-Vallvey, L. F., Fernández, M. D., & Avidad, R. (1993). Determination of traces of aluminium with chrome azurol S by solid-phase spectrophotometry. Talanta, 40(7), 1059-1066. [Link]

• Shokrollahi, A., Ghaedi, M., Niband, M. S., & Rajabi, H. R. (2008). Selective and sensitive spectrophotometric method for determination of sub-micro-molar amounts of aluminium ion. Journal of Hazardous Materials, 151(2-3), 642-648. [Link]

• Aluminum, Chromazurol S TNTplus Method. Hach. [Link]

• Hejri, O. M., et al. (2011). Determination of Trace Aluminum with Eriochrome Cyanine R after Cloud Point Extraction. World Applied Sciences Journal, 15(2), 218-222. [Link]

• Aluminum, Eriochrome Cyanine R Method. EMR Integrated Solutions. [Link]

• Shokrollahi, A., et al. (2008). Selective and sensitive spectrophotometric method for determination of submicro-molar amounts of aluminum ion. ResearchGate. [Link]

• Spectrophotometric determination of aluminium in polyethylene resin with chrome azurol S. ResearchGate. [Link]

• Hiraide, M., Chen, Z. S., & Kawaguchi, H. (1990). Determination of trace amounts of aluminium in tap water by spectrophotometry after collection on a membrane filter using Chrome Azurol S and Zephiramine. Analyst, 115(10), 1341-1343. [Link]

• Nishida, H., & Nishida, T. (1976). Spectrophotometric study of aluminum-Eriochrome Cyanine R complex. Bunseki Kagaku, 25(11), 751-755. [Link]

• Kumar, G. P., et al. (2017). Aluminium-Eriochrome Cyanin R, A Novel Chromogen for the Spectrophotometric Determination of Pentoprazole Sodium. Indian Journal of Pharmaceutical Education and Research, 51(2s), s215-s221. [Link]

• Dutta, R. K., & Sharma, A. (2011). Spectrophotometric determination of cationic surfactants in aqueous media using chrome azurol S as colour forming agent and 1-butanol as extracting solvent. ResearchGate. [Link]

• Quantitation of aluminium content in waters and soft drinks by spectrophotometry using eriochrome cyanine R. ResearchGate. [Link]

Sources

• 1. NEMI Method Summary - 3500-Al B [nemi.gov]
• 2. scribd.com [scribd.com]
• 3. emrsolutions.com [emrsolutions.com]
• 4. rjpbcs.com [rjpbcs.com]
• 5. idosi.org [idosi.org]
• 6. cdn.hach.com [cdn.hach.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Selective and sensitive spectrophotometric method for determination of sub-micro-molar amounts of aluminium ion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Determination of traces of aluminium with chrome azurol S by solid-phase spectrophotometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Eriochrome Cyanine R: A Superior Alternative to Traditional Staining Methods in Research and Diagnostics

A Senior Application Scientist's In-depth Guide

In the dynamic landscape of biological research and histopathology, the pursuit of staining methods that are not only reliable and reproducible but also efficient and safe is paramount. For decades, Hematoxylin and Eosin (H&E) has been the gold standard for routine histological examination. Similarly, specific metal stains like Aluminon have been workhorses for the detection of particular elements in tissues. However, the limitations of these traditional methods, ranging from technical complexity and reliance on natural dye sources to issues of sensitivity and specificity, have prompted the scientific community to seek superior alternatives. Eriochrome Cyanine R (ECR), a synthetic anionic dye, has emerged as a powerful and versatile contender, offering significant advantages over these conventional techniques.

This guide provides a comprehensive comparison of Eriochrome Cyanine R with traditional staining methods, supported by experimental data and detailed protocols. We will explore the mechanistic underpinnings of ECR's efficacy and demonstrate its utility as both a robust routine histological stain and a sensitive detector of metal ions, particularly aluminum.

The Chemical Advantage: Understanding Eriochrome Cyanine R's Mechanism

Eriochrome Cyanine R, also known as Solochrome Cyanine R or Mordant Blue 3, is an anionic sulphonaphthalene mordant dye.[1][2][3] Its staining capabilities are intrinsically linked to its ability to form intensely colored complexes with metal ions, most notably iron (Fe³⁺) and aluminum (Al³⁺).[4][5][6] When complexed with a mordant like ferric chloride, the iron-ECR (Fe-ECR) mixture can provide selective and robust staining of cell nuclei, mimicking the results of traditional hematoxylin stains.[4][5][7] The dye-metal complex acts as a cationic entity that binds to anionic tissue components, such as the phosphate groups of nucleic acids in the nucleus.

This synthetic nature of ECR offers a significant advantage over hematoxylin, a natural dye extracted from the heartwood of the logwood tree.[8] The production of hematoxylin is subject to variations in natural supply, leading to periodic shortages and inconsistent dye quality. ECR, being synthetically produced, ensures a consistent and reliable supply with standardized dye content, a crucial factor for reproducible staining in both research and clinical settings.[4][9]

ECR as a Superior Routine Histological Stain: A Head-to-Head with H&E

The most widely used staining method in histology is the Hematoxylin and Eosin (H&E) stain, which provides a broad overview of tissue morphology.[8] Hematoxylin, in conjunction with an aluminum mordant (hemalum), stains cell nuclei blue, while eosin counterstains the cytoplasm and connective tissue in varying shades of pink.[8][10] While indispensable, the H&E staining procedure can be time-consuming and the stability of hematoxylin solutions can be a concern.

An iron-ECR mixture, when used with an eosin counterstain, produces results that are nearly indistinguishable from standard H&E staining, with cell nuclei appearing blue and cytoplasm in shades of red.[4][5][7] However, the Fe-ECR method offers several distinct advantages:

• Speed and Simplicity: The entire Fe-ECR staining procedure can be completed in less than 5 minutes, a significant time-saving compared to many H&E protocols.[9][11] The technique is also technically simpler and more precisely controllable.[9][11]

• Enhanced Stability and Shelf-Life: ECR solutions exhibit a longer shelf-life compared to H&E stains, reducing waste and ensuring consistent performance over time.[4][11]

• Cost-Effectiveness and Availability: ECR is generally less expensive and more reliably available than hematoxylin, making it a more economical and sustainable choice for laboratories.[4][5][7][11]

• Greater Polychromasia: A modified dichromatic Fe-ECR staining method can produce a larger range of polychromasia than H&E, allowing for finer differentiation of tissue components.[4][11] For instance, muscle, red blood cells, and epithelial cells can be stained in different shades of red and violet.[4][9][11]

Comparative Data: ECR vs. H&E

Feature	Eriochrome Cyanine R (Fe-ECR)	Hematoxylin and Eosin (H&E)
Staining Time	< 5 minutes[9][11]	15-30 minutes (variable)
Technical Complexity	Simpler, more controllable differentiation[9][11]	Can be technique-dependent
Solution Stability	Longer shelf-life[4][11]	Prone to degradation
Cost	Less expensive[4][5][7]	More expensive
Availability	Reliable synthetic source[4][9]	Subject to natural shortages[12]
Polychromasia	Wider range of colors[4][11]	Standard blue and pink/red

Experimental Workflow: A Visual Comparison

The following diagrams illustrate the streamlined workflow of the Fe-ECR staining method compared to a standard H&E protocol.

Caption: Streamlined Fe-ECR staining workflow.

Caption: Standard H&E staining workflow.

Detailed Protocol: Dichromatic Iron-Eriochrome Cyanine R Staining

This protocol is adapted from a method that provides excellent differentiation of tissue components.[9][11]

• Deparaffinize and Rehydrate: Bring paraffin-embedded tissue sections to distilled water through xylene and graded alcohol series.

• Staining: Immerse slides in the Fe-ECR staining solution for 3-5 minutes.

  • Fe-ECR Staining Solution Preparation: To 450 ml of distilled water, add hydrochloric acid to reach a pH of 1.5. Dissolve 1 g of Eriochrome Cyanine R powder and 1.12 g of ferric chloride. Stir, filter, and adjust the final volume to 500 ml with distilled water, ensuring the pH remains at 1.5.[9]

• Differentiation: Differentiate the sections in an aqueous HCl solution at pH 0.95 until the desired level of staining is achieved. This step is critical for achieving the dichromatic effect.[4][7][11]

• Washing: Wash the slides thoroughly in slightly alkaline tap water for 1 minute.[5][7]

• Counterstaining: Counterstain with a 1% Eosin B solution for 1-2 minutes.

• Dehydration and Mounting: Dehydrate the sections through graded alcohols, clear in xylene, and mount with a resinous mounting medium.

Expected Results: Nuclei will be stained blue, while muscle, red blood cells, and cytoplasm will appear in various shades of red and orange.[4][9][11]

ECR for Sensitive Aluminum Detection: Surpassing Traditional Methods

Aluminum is the third most abundant element in the earth's crust, and while generally considered non-toxic in low doses, its accumulation in the body has been linked to various pathological conditions, including dialysis-associated encephalopathy and certain bone diseases.[13] Histochemical staining is a crucial tool for identifying aluminum deposits in tissue samples.

Traditionally, the Aluminon method has been widely used for this purpose. However, its sensitivity has been a significant concern among researchers and pathologists.[13] Another method, using Acid Solochrome Azurine (ASA) , has shown better sensitivity than Aluminon.[13][14]

Eriochrome Cyanine R has proven to be a highly sensitive and reliable method for the detection of aluminum in various samples, including water and biological tissues.[15][16][17] The reaction of ECR with aluminum produces a distinct orange-red color, the intensity of which is proportional to the aluminum concentration.[15][16]

Key Advantages of ECR in Aluminum Staining:

• Superior Sensitivity: Studies have shown that methods utilizing dyes from the same family as ECR are significantly more sensitive than the Aluminon method for detecting aluminum in bone.[13]

• Quantitative Potential: The colorimetric reaction of ECR with aluminum allows for quantitative analysis using spectrophotometry, providing a more objective measure of aluminum concentration compared to the subjective assessment of staining intensity in other methods.[15][16]

• Specificity and Interference Mitigation: While other ions can interfere with the ECR-aluminum reaction, the protocol can be modified to minimize these effects. For instance, EDTA can be used to complex aluminum in a blank sample to compensate for background color and turbidity.[17]

Comparative Data: Aluminum Staining Methods

Feature	Eriochrome Cyanine R	Aluminon	Acid Solochrome Azurine (ASA)
Sensitivity	High	Limited[13]	More sensitive than Aluminon[13][14]
Quantification	Amenable to spectrophotometry[15][16]	Primarily qualitative	Qualitative/Semi-quantitative
Color Reaction	Orange-red with aluminum[15][16]	Red lake with aluminum	Blue with aluminum
Interferences	Can be mitigated with masking agents[17]	pH-dependent, potential for underestimation[14][18]	Can have non-specific staining

Experimental Workflow: A Logical Comparison

The following diagram illustrates the logical flow of a typical ECR-based aluminum detection experiment, emphasizing the steps for ensuring accuracy and mitigating interferences.

Caption: Logical workflow for ECR-based aluminum detection.

Detailed Protocol: Eriochrome Cyanine R Method for Aluminum in Tissue

This protocol is a generalized procedure for the histochemical detection of aluminum.

• Deparaffinize and Rehydrate: Bring paraffin-embedded tissue sections to distilled water.

• Staining Solution: Prepare the Eriochrome Cyanine R staining solution.

  • ECR Staining Solution Preparation: A typical formulation involves dissolving ECR in a buffered solution (e.g., acetate buffer at pH 6.0). The exact composition may vary depending on the specific application and manufacturer's instructions.

• Staining: Immerse the slides in the ECR staining solution for a defined period (e.g., 10-15 minutes).

• Washing: Rinse the slides gently in distilled water.

• Differentiation (Optional): If overstaining occurs, a brief rinse in a dilute acid solution can be used to differentiate.

• Counterstaining (Optional): A light counterstain, such as Nuclear Fast Red, can be used to visualize cell nuclei.

• Dehydration and Mounting: Dehydrate the sections, clear in xylene, and mount.

Expected Results: Deposits of aluminum will appear as a distinct orange-red color.

Conclusion: A Paradigm Shift in Histological Staining

Eriochrome Cyanine R represents a significant advancement in the field of histological and histochemical staining. Its synthetic nature ensures a reliable and cost-effective supply, while its chemical properties provide for rapid, simple, and highly reproducible staining protocols. As a substitute for hematoxylin in routine histology, ECR offers a more efficient workflow without compromising on the quality of morphological detail. Furthermore, its superior sensitivity in the detection of aluminum makes it an invaluable tool for toxicological and pathological studies.

For researchers, scientists, and drug development professionals seeking to optimize their staining procedures, enhance the reliability of their results, and embrace more sustainable laboratory practices, the adoption of Eriochrome Cyanine R is not merely an alternative but a logical and scientifically sound progression.

References

• Use of eriochrome cyanine R for routine histology and histopathology: An improved dichromatic staining procedure. ResearchGate. [Link]

• Use of eriochrome cyanine R for routine histology and histopathology: an improved dichromatic staining procedure. PubMed. [Link]

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A Critical Evaluation of Eriochrome Cyanine R for Specific Applications

Introduction

Eriochrome Cyanine R (ECR), also known as Solochrome Cyanine R, is an anionic triphenylmethane dye widely utilized in analytical chemistry and histology.[1] Its utility stems from its ability to form intensely colored complexes with various metal ions, most notably trivalent cations like aluminum (Al³⁺) and iron (Fe³⁺).[1][2] This chromogenic property is the basis for its primary application in the spectrophotometric determination of these metals in various matrices, particularly water.[3] Additionally, when complexed with a metal mordant, ECR serves as a synthetic substitute for hematoxylin in histological staining, offering excellent nuclear definition and stability.[1][4]

This guide provides a critical evaluation of ECR's performance in its two principal applications: the spectrophotometric analysis of aluminum and its use as a histological stain. We will compare its efficacy against common alternatives, supported by experimental data and detailed protocols, to offer researchers, scientists, and drug development professionals a comprehensive framework for methodological selection.

Part 1: Spectrophotometric Determination of Aluminum

The determination of aluminum in water is critical for public health and various industrial processes. Aluminum is used in water treatment as a flocculant, but residual levels are regulated.[5] The Eriochrome Cyanine R method is a well-established colorimetric technique for quantifying low concentrations of aluminum with simple instrumentation.[3][5]

Mechanism of Action

The ECR method is based on the formation of a stable, colored complex between the dye and aluminum ions under specific pH conditions. In a buffered solution at a pH of 6.0, ECR reacts with dissolved Al³⁺ to produce a red-to-pink complex.[3] This newly formed complex exhibits a maximum absorbance of light at a wavelength of 535 nm. The intensity of the color, measured by a spectrophotometer, is directly proportional to the concentration of aluminum in the sample.[3] The reaction is sensitive, but its efficiency is dependent on several factors including pH, reaction time, temperature, and the presence of other ions.[3]

Critical Evaluation and Comparison with Alternatives

While the ECR method is cost-effective and straightforward, its susceptibility to interferences and the availability of more advanced techniques necessitate a careful comparison.

Parameter	Eriochrome Cyanine R (ECR)	Pyrocatechol Violet (PCV)	Inductively Coupled Plasma (ICP-MS/OES)
Principle	Colorimetry (Complexation)	Colorimetry (Complexation)	Atomic Emission/Mass Spectrometry
Detection Limit	~20 µg/L (0.020 mg/L)[3]	~3 µg/L (0.003 mg/L)[6]	< 0.1 µg/L (ppt range)[7][8]
Molar Absorptivity	Moderate	High (8.9 x 10⁴ L mol⁻¹ cm⁻¹)[9]	Not Applicable
Optimal pH	6.0[3]	5.5 - 10[9]	Not Applicable (acidified sample)
Common Interferences	Fluoride, polyphosphates, iron, alkalinity[3]	Iron, fluoride, organic ligands[6][10]	Spectral (isobaric) overlaps, matrix effects[8]
Cost per Sample	Low (<$50 reagent set)[3][11]	Low	High (instrument cost)
Throughput	Moderate	Moderate	High (multi-element capability)

Comparison Narrative:

• Eriochrome Cyanine R (ECR): ECR is an excellent choice for routine monitoring in laboratories with limited budgets. Its primary advantages are low cost and the use of basic spectrophotometric equipment.[3][5] However, its major drawback is susceptibility to interferences. Fluoride and polyphosphates cause significant negative errors, requiring specific removal procedures.[3] Furthermore, its relative standard deviation can be high (up to 38.5% in multi-laboratory studies), indicating variability in precision.[3]

• Pyrocatechol Violet (PCV): PCV is another chromogenic agent that often serves as a superior alternative for spectrophotometric aluminum determination. It boasts a significantly higher molar absorptivity, which translates to greater sensitivity and a lower detection limit.[6][9] While still subject to some interferences, the PCV method can be adapted for high sensitivity and is suitable for analyzing micro-amounts of aluminum in water.[9]

• Inductively Coupled Plasma (ICP-MS/OES): For high-throughput labs requiring the utmost sensitivity and multi-element capability, ICP-based methods are the gold standard.[5][12] These techniques are largely free from the chemical interferences that plague colorimetric methods, such as fluoride and phosphate.[5] ICP-MS, in particular, offers exceptionally low detection limits, making it ideal for trace and ultra-trace metal analysis in drinking water.[7][12] The primary barriers to adoption are the high initial capital investment for the instrument and higher operational costs.[13]

Experimental Protocol: Aluminum Determination by ECR

This protocol is adapted from the Standard Methods for the Examination of Water and Wastewater, 3500-Al B.[3]

1. Reagent Preparation:

• Stock Aluminum Solution: Dissolve a precise weight of aluminum metal in HCl to prepare a 500 mg/L stock solution.
• Standard Aluminum Solution: Dilute the stock solution to create a 10 mg/L working standard.
• ECR Dye Solution: Prepare a 0.1% w/v solution of Eriochrome Cyanine R in distilled water.
• Buffer Solution (pH 6.0): Prepare an ammonium acetate-acetic acid buffer.
• Ascorbic Acid Solution: 1% w/v solution to mask iron interference.
• EDTA Solution: 0.01 M solution for blank preparation.

2. Calibration Curve Construction: a. Prepare a series of aluminum standards (e.g., 0, 50, 100, 200, 300 µg/L) by diluting the working standard. b. To 20 mL of each standard, add 1 mL of ascorbic acid solution and mix. c. Add 5 mL of buffer solution and mix. d. Add 2 mL of ECR dye solution, mix, and allow 15 minutes for color development. e. Measure the absorbance of each solution at 535 nm using a spectrophotometer. f. Plot absorbance versus concentration (µg/L) to create the calibration curve.

3. Sample Analysis: a. Take two 20 mL aliquots of the water sample. b. To one aliquot (the "Sample"), follow steps 2b through 2d. c. To the second aliquot (the "Blank"), add 1 mL of EDTA solution before adding the ECR dye. This complexes the aluminum, preventing it from reacting with the dye and thus correcting for sample color and turbidity.[3] d. Measure the absorbance of both the Sample and the Blank at 535 nm. e. Subtract the Blank absorbance from the Sample absorbance to get the corrected absorbance. f. Determine the aluminum concentration from the calibration curve using the corrected absorbance.

Workflow and Decision Logic Visualization

Caption: Workflow for Spectrophotometric Aluminum Determination using ECR.

Caption: Decision Logic for Selecting an Aluminum Analysis Method.

Part 2: Histological Staining

In histology, ECR, when complexed with a ferric (iron) mordant (Fe-ECR), serves as a robust, reliable, and cost-effective synthetic replacement for hematoxylin.[1] Hematoxylin is a natural dye subject to supply shortages, whereas ECR is a synthetic dye that is more reliably available and offers superior solution stability.[1][14]

Mechanism of Action

ECR is an anionic dye that forms at least four different complexes with ferric ions—some red and some blue.[1][14] When applied to tissue sections, these charged complexes bind to tissue components based on their acidity or basicity. Careful differentiation with an acid solution followed by washing allows for a dichromatic staining pattern.[14] Typically, the blue Fe-ECR complexes bind to basophilic structures like cell nuclei, staining them blue, similar to hematoxylin. The red complexes can stain acidophilic components like cytoplasm and muscle, providing a result comparable to the standard Hematoxylin and Eosin (H&E) stain.[14][15]

Critical Evaluation and Comparison with Hematoxylin

The Fe-ECR method provides a staining pattern that is generally similar to H&E, making it a potential substitute.[4]

Feature	Fe-ECR Staining	Hematoxylin & Eosin (H&E) Staining
Nuclear Stain	Iron-ECR Complex	Aluminum-Hematoxylin (Hemalum)
Nuclear Color	Blue[14]	Blue to Purple
Cytoplasmic Color	Various shades of red, magenta, violet[14]	Pink to Red
Muscle/RBCs	Shades of red[15]	Red/Deep Pink
Collagen	Faintly orange[14]	Light Pink
Stability of Staining Solution	High (long shelf-life)[1][15]	Moderate (hematein oxidizes over time)
Procedure Time	Fast (< 5 minutes possible)[15]	Standard (longer differentiation/bluing)
Cost & Availability	Less expensive, reliably available[15]	More expensive, subject to shortages
Versatility	Can be used as a substitute for Van Gieson or trichrome stains[15]	Gold standard for routine diagnostics

Comparison Narrative:

Fe-ECR staining is a compelling alternative to H&E. Its key advantages are technical simplicity, speed, low cost, and the long shelf-life of the staining solution.[15] The dichromatic technique can produce a greater variety of shades, offering rich detail.[14] For instance, epithelial cells can stain deep red, magenta, and violet, while muscle tissue stains in different shades of red.[14]

However, while the results are similar to H&E, they are not identical. For diagnostic purposes where pathologists are trained extensively on the nuances of H&E, Fe-ECR may not be a direct substitute.[15] But for many research applications, or as a replacement for other stains like Van Gieson's when muscle is of interest, it is an excellent and practical choice.[15]

Experimental Protocol: Dichromatic Fe-ECR Staining

This protocol is adapted from a modified dichromatic staining procedure.[14]

1. Reagent Preparation:

• Fe-ECR Working Solution:
• Dissolve 1 g of Eriochrome Cyanine R in 990 mL of distilled water containing 10 mL of concentrated hydrochloric acid.
• Add 0.5 g of Ferric ammonium sulfate (FeNH₄(SO₄)₂·12H₂O) and stir until dissolved. The solution is ready for immediate use.[1]
• HCl Differentiation Solution: A highly controlled acid solution, for example, 1% HCl in 70% ethanol.[4]

2. Staining Procedure: a. Deparaffinize tissue sections and bring them to distilled water. b. Stain in the Fe-ECR working solution for 3-5 minutes.[14] c. Wash in distilled water to remove excess stain.[14] d. Differentiate in the HCl solution for 15-30 seconds, until the sections change color from blue to light red or pink.[14] e. Critical Step: Wash sections in distilled water until they regain a purplish color, similar to a standard H&E but with a slight predominance of red.[14] f. Rapidly dehydrate through graded absolute ethanol. g. Clear in xylene and mount with a permanent mounting medium.[14]

Workflow Visualization

Caption: Experimental Workflow for Dichromatic Fe-ECR Histological Staining.

Conclusion and Recommendations

Eriochrome Cyanine R is a versatile and economically advantageous dye with robust applications in both analytical chemistry and histology.

• For Aluminum Determination: The ECR spectrophotometric method is a viable and cost-effective technique for routine analysis, especially in settings without access to advanced instrumentation. However, analysts must be vigilant about potential interferences from fluoride and polyphosphates. For higher sensitivity and accuracy, particularly in complex water matrices, Pyrocatechol Violet (PCV) is a superior colorimetric alternative. For labs requiring high throughput, multi-element analysis, and the lowest detection limits, ICP-OES or ICP-MS are unequivocally the preferred methods.

• For Histological Staining: The Fe-ECR method is an excellent, reliable, and fast synthetic substitute for hematoxylin. It produces high-quality dichromatic staining suitable for a wide range of research applications and can capably replace more complex trichrome methods. While it may not be a one-to-one replacement for H&E in all clinical diagnostic contexts due to subtle differences in staining patterns, its stability, low cost, and reliable supply chain make it a highly recommended alternative for routine histology and research.

Ultimately, the choice to use ECR should be guided by the specific requirements of the application, including desired sensitivity, sample matrix, budget, and throughput needs.

References

• Standard Methods: 3500-Al B: Aluminum by Eriochrome Cyanine R Method. (n.d.). Standard Methods for the Examination of Water and Wastewater. Retrieved from [Link]

• Stefanović, D., Savić, V., & Stojanović, B. (2015). Use of eriochrome cyanine R for routine histology and histopathology: an improved dichromatic staining procedure. Biotechnic & Histochemistry, 90(6), 461–469. Retrieved from [Link]

• Biognost. (n.d.). ERIOCHROME CYANINE R, powder dye, C.I. 43820. Retrieved from [Link]

• Llewellyn, B. D. (2015). Use of eriochrome cyanine R for routine histology and histopathology: An improved dichromatic staining procedure. ResearchGate. Retrieved from [Link]

• Stefanović, D., Savić, V., & Stojanović, B. (2015). Use of eriochrome cyanine R for routine histology and histopathology: an improved dichromatic staining procedure. PubMed. Retrieved from [Link]

• Kansas Intellectual and Developmental Disabilities Research Center. (n.d.). Eriochrome(Solochrome) Cyanine(EC). University of Kansas Medical Center. Retrieved from [Link]

• American Public Health Association. (n.d.). 3500-Al ALUMINUM. Standard Methods For the Examination of Water and Wastewater. Retrieved from [Link]

• Hach. (n.d.). Hach Aluminum Reagent Set, Eriochrome Cyanine R (ECR) Method, 50 mL, 2443400. Retrieved from [Link]

• Hejri, Z., et al. (2013). Determination of trace aluminum with Eriochrom Cyanine R after Cloud Point Extraction. ResearchGate. Retrieved from [Link]

• Hyršlová, I., & Kříž, J. (1980). Extraction-spectrophotometric determination of aluminium in river water with pyrocatechol violet and a quaternary ammonium salt. Talanta, 27(1), 33–38. Retrieved from [Link]

• Tipping, E., & Ohnstad, F. R. (1984). Relevance of the reaction of aluminium with pyrocatechol violet to speciation and complexation capacity analysis. Analyst, 109(10), 1343-1346. Retrieved from [Link]

• Røyset, O. (1986). Automated Measurement of Aqueous Aluminum by the Pyrocatechol Violet Method. Analytical Chemistry, 58(8), 1887-1889. Retrieved from [Link]

• Kerven, G. L., & Loder, F. W. (1995). Comparison of pyrocatechol violet and aluminon for the determination of 'reactive' aluminium in the presence of organic acids. Communications in Soil Science and Plant Analysis, 26(1-2), 119-133. Retrieved from [Link]

• Shkrobot, V. A., & Bakal, G. F. (1983). Pyrocatechol Violet in new optical methods for determining aluminum. Journal of Analytical Chemistry of the USSR, 38(10), 1435-1439. Retrieved from [Link]

• Google Patents. (n.d.). CN103344627B - Measuring method for content of aluminium in water by utilizing ICP-AES.

• Shimadzu. (2019). Determination of Mineral and Trace Elemental Contents in Drinking Water by Inductively Coupled Plasma Mass Spectrometry. Retrieved from [Link]

• Frankowski, M., et al. (2015). Application of a new HPLC-ICP-MS method for simultaneous determination of Al(3+) and aluminium fluoride complexes. Heliyon, 1(2), e00035. Retrieved from [Link]

• Sartorius. (n.d.). Analyzing Drinking Water by ICP-MS for Heavy Metal Detection. Retrieved from [Link]

• Standing Committee of Analysts. (2018). The Determination of Metals in Raw and Potable waters by Inductively Coupled Plasma Optical Emission Spectrometry (ICP-OES). Retrieved from [Link]

• Pavan Kumar, G. V. S. R., et al. (2017). Aluminium-Eriochrome Cyanin R, A Novel Chromogen for the Spectrophotometric Determination of Pentoprazole Sodium. Indian Journal of Pharmaceutical Education and Research, 51(2s), S247-S252. Retrieved from [Link]

• Llewellyn, B. D. (2015). Use of eriochrome cyanine R in routine histology and histopathology: Is it time to say goodbye to hematoxylin? ResearchGate. Retrieved from [Link]

• Professor Dave Explains. (2021, May 6). Lesson 52 Metal Ion Indicators [Video]. YouTube. Retrieved from [Link]

• Scribd. (n.d.). Use of Eriochrome Cyanine R in Routine Histology and Histopathology: Is It Time To Say Goodbye To Hematoxylin? Retrieved from [Link]

• Popović, G., et al. (2000). Spectrophotometric studies and application of imipramine-eriochrome cyanine R system for determination of imipramine in pharmaceuticals. Journal of Pharmaceutical and Biomedical Analysis, 23(2-3), 383–386. Retrieved from [Link]

• Burca, G. A., et al. (2013). Modified Electrodes Used for Electrochemical Detection of Metal Ions in Environmental Analysis. International Journal of Molecular Sciences, 14(1), 1801–1827. Retrieved from [Link]

• Ghasemi, J., et al. (2010). Floatation-Spectrophotometric Determination of Thorium, Using Complex Formation with Eriochrome Cyanine R. ResearchGate. Retrieved from [Link]

• Hirayama, T., & Nagasawa, H. (2017). Chemical tools for detecting Fe ions. Journal of Clinical Biochemistry and Nutrition, 60(3), 172–181. Retrieved from [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Eriochrome Cyanine R (C.I. 43820)

As a Senior Application Scientist, my primary objective is to empower our partners in research and development with not only high-performance reagents but also the critical knowledge to ensure safety and regulatory compliance throughout the entire product lifecycle. This guide provides a detailed, actionable protocol for the proper disposal of Eriochrome Cyanine R, moving beyond simple steps to explain the scientific and regulatory rationale behind these essential procedures.

Hazard Profile and Safety Rationale

Eriochrome Cyanine R (CAS No. 3564-18-9), a triphenylmethane dye, is an invaluable indicator in various analytical and histological applications.[1][2][3] However, its chemical nature necessitates careful handling and disposal. The compound is classified with the following hazards:

• H315: Causes skin irritation.[4][5][6]

• H319: Causes serious eye irritation.[4][5][6]

• H335: May cause respiratory irritation.[4][5][6]

• H302: Harmful if swallowed.[6]

The core principle of the following disposal protocol is waste containment and isolation . The primary risks stem from direct contact with the solid dye powder, which can easily become airborne and be inhaled, or from contact with solutions.[5][7] Furthermore, as a persistent synthetic dye, its release into the environment is strictly prohibited to prevent aquatic toxicity and ecosystem disruption.[4][8][9] Therefore, all waste streams containing this chemical must be managed as regulated hazardous waste.

Regulatory Imperatives: A Framework for Compliance

Disposal of laboratory chemicals is not merely a matter of best practice; it is a legal requirement. In the United States, the Environmental Protection Agency (EPA) governs this process under the Resource Conservation and Recovery Act (RCRA).[10] Your institution's Environmental Health & Safety (EH&S) department translates these federal mandates into specific, actionable protocols for your facility.

Core Directive: Always consult and adhere to your local institutional and municipal regulations.[6][11] This guide is built upon universal safety principles, but your EH&S office is the final authority for your specific location.

Data and Safety Summary

For immediate reference, the key safety and disposal parameters for Eriochrome Cyanine R are summarized below.

Parameter	Information	Source(s)
Chemical Name	Eriochrome Cyanine R; Mordant Blue 3	[1][4]
CAS Number	3564-18-9	[5][6]
Appearance	Dark brown or reddish-brown solid powder	[5][12]
Primary Hazards	Skin, eye, and respiratory tract irritation	[4][5][6]
Required PPE	Safety glasses/goggles, protective gloves, lab coat	[5][6]
Approved Disposal	Collection as hazardous chemical waste by a licensed contractor	[5][6][13]
Prohibited Disposal	DO NOT dispose of down the drain, in regular trash, or via evaporation	[4][5][14]

Step-by-Step Disposal Protocol for Eriochrome Cyanine R

This protocol ensures that all waste streams containing Eriochrome Cyanine R are handled safely from the point of generation to final disposal.

Step 1: Waste Identification and Segregation

Proper disposal begins with correct identification. All of the following are considered hazardous waste and must be collected:

• Expired or unused solid Eriochrome Cyanine R powder.

• Aqueous solutions containing Eriochrome Cyanine R.

• Contaminated labware (e.g., pipette tips, weighing boats, gloves).[5][13]

• Spill cleanup materials.[14]

Causality: This substance must be segregated from other waste streams. Never mix it with incompatible chemicals (e.g., strong acids or bases) in the same waste container, as this could trigger unknown hazardous reactions.[6][15]

Step 2: Proper Containerization

Select a waste container that is chemically compatible, leak-proof, and has a secure, tight-fitting lid.[16][17]

• For Solids: Use a wide-mouth, sealable container. The original product container is often a suitable choice if it is in good condition.[16]

• For Liquids: Use a sturdy, sealable bottle.

• For Contaminated Sharps: Needles or other sharps must first go into a designated sharps container, which is then placed within the hazardous waste collection.

Causality: A sealed container is mandated by regulation and is critical to prevent the release of dust or vapors, which protects laboratory personnel from respiratory exposure.[5][10]

Step 3: Mandatory and Accurate Labeling

Every waste container must be correctly labeled the moment the first drop of waste is added.[15] The label must include:

• The words "Hazardous Waste ".[10][16]

• The full chemical name: "Eriochrome Cyanine R ". Do not use abbreviations.

• A clear description of the waste (e.g., "Solid Eriochrome Cyanine R," "Aqueous Eriochrome Cyanine R solution," or "Gloves and wipes contaminated with Eriochrome Cyanine R").

• The relevant hazard warnings or pictograms (e.g., irritant).[10]

Causality: Clear labeling prevents accidental mixing of incompatible wastes and ensures that EH&S personnel and waste handlers understand the risks associated with the container's contents.[10][15]

Step 4: Safe Storage in a Satellite Accumulation Area (SAA)

Store the sealed, labeled waste container in a designated Satellite Accumulation Area (SAA).[10][16] This area must be:

• At or near the point of waste generation.

• Under the control of laboratory personnel.

• Equipped with secondary containment (like a tray or tub) to contain spills.[16]

Causality: Storing waste in a designated SAA ensures it remains in a controlled location, minimizing the risk of spills and unauthorized access. Regulations limit the volume of waste (typically up to 55 gallons) that can be stored in an SAA.[10][14]

Step 5: Arranging Final Disposal

Once the waste container is full (or within your institution's specified time limit), arrange for a pickup.

• Submit a chemical waste collection request to your institution's EH&S department.[14]

• Do not allow full containers to accumulate in the lab.[14]

Causality: Final disposal must be handled by a licensed and approved waste disposal company to ensure the chemical is managed and treated in an environmentally sound and legally compliant manner.[4][5][13]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for managing Eriochrome Cyanine R waste.

Caption: Disposal Workflow for Eriochrome Cyanine R Waste

Emergency Procedures for Spills

In the event of a spill of solid Eriochrome Cyanine R powder:

• Evacuate and Secure: Alert personnel in the immediate area and restrict access.

• Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood if the spill is contained there.

• Don PPE: Wear appropriate PPE, including a lab coat, gloves, and safety goggles.[4]

• Contain and Collect: Do not create dust .[4][5] Gently sweep or shovel the spilled material into a suitable container for disposal.[5][7][18]

• Clean: Finish cleaning the surface according to your lab's procedures, ensuring that all cleaning materials (wipes, etc.) are also placed in the hazardous waste container.[7]

• Dispose: Label the container as hazardous waste and manage it according to the protocol above.

By adhering to this comprehensive guide, you ensure the safety of your personnel, maintain compliance with regulations, and uphold your responsibility to environmental stewardship.

References

• Regulation of Laboratory Waste. American Chemical Society. [Link]

• SAFETY DATA SHEET: ERIOCHROME CYANINE R, C.I. 43820. Biognost. [Link]

• Material Safety Data Sheet - Eriochrome Cyanine R AR. Oxford Lab Fine Chem LLP. [Link]

• Laboratory Waste Management: The New Regulations. Medical Laboratory Observer. [Link]

• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University. [Link]

• Safe Chemical Waste Disposal in Labs. Environmental Marketing Services. [Link]

• ERIOCHROME CYANINE R (C.I. NO. 43820) (REAGENT FOR ALUMINIUM) - Safety Data Sheet. Suvchem Laboratory Chemicals. [Link]

• ERIOCHROME CYANINE R AR - Safety Data Sheet. Loba Chemie. [Link]

• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center. [Link]

• ERIOCHROME CYANINE R, powder dye, C.I. 43820 - Instructions for Use. Biognost. [Link]

• Adverse effect of triphenylmethane dyes on environmental health and its detoxification for improved ecosystem. Journal of Emerging Technologies and Innovative Research. [Link]

• Bioremediation and Detoxification of Synthetic Wastewater Containing Triarylmethane Dyes by Aeromonas hydrophila Isolated from Industrial Effluent. National Institutes of Health (NIH). [Link]

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• ERIOCHROME CYANINE R (C.I. NO. 43820) (REAGENT FOR ALUMINIUM). Suvchem. [Link]

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A Senior Application Scientist's Guide to the Safe Handling of Eriochrome Cyanine R (C.I. 43820)

As researchers and scientists, our commitment to discovery is paralleled by our dedication to safety. This guide provides essential, immediate safety and logistical information for handling Eriochrome cyanine R (C.I. 43820), a common indicator in laboratory settings. Beyond mere procedural steps, we will delve into the causality behind these recommendations, fostering a culture of safety that is both knowledgeable and proactive. This document is designed to be a trusted resource, empowering you to work confidently and securely.

Understanding the Hazard Profile of Eriochrome Cyanine R

Eriochrome cyanine R, in its solid, powdered form, presents several potential hazards that necessitate careful handling.[1][2][3] It is crucial to recognize these risks to appreciate the importance of the protective measures outlined in this guide. The primary hazards associated with this compound are:

• Eye Irritation: Direct contact with the eyes can cause serious irritation.[2][3][4]

• Skin Irritation: The compound can cause skin irritation upon contact.[2][3][4]

• Respiratory Irritation: Inhalation of the dust can lead to respiratory irritation.[2][3][4]

• Harmful if Swallowed: Ingestion of Eriochrome cyanine R is harmful.[4]

While some safety data sheets (SDS) may classify it as not meeting GHS hazard criteria in a high percentage of reports, it is best practice to handle all chemicals with a thorough understanding of their potential risks.[5]

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of Personal Protective Equipment (PPE) are non-negotiable when handling Eriochrome cyanine R. The following table summarizes the recommended PPE and the rationale for its use.

PPE Component	Specifications	Rationale
Eye Protection	Safety glasses with side-shields or splash goggles.[1][2]	To prevent eye contact with the powdered dye, which can cause serious irritation.[2][4]
Hand Protection	Nitrile or other suitable chemical-resistant gloves.[1][2]	To prevent skin contact and subsequent irritation.[2][4] Gloves should be inspected before use and disposed of properly after handling the chemical.[2]
Body Protection	A standard laboratory coat.[1]	To protect the skin and personal clothing from accidental spills.
Respiratory Protection	An approved/certified dust respirator.[1]	To prevent the inhalation of airborne dust particles, which can cause respiratory irritation.[2][4] This is particularly important when weighing or transferring the solid material.

Operational Plan: A Step-by-Step Guide to Safe Handling

A systematic approach to handling Eriochrome cyanine R will minimize the risk of exposure and ensure a safe laboratory environment.

Preparation and Weighing

• Work in a Ventilated Area: Always handle the solid powder in a well-ventilated area, such as a chemical fume hood, to minimize the inhalation of dust.[2][4]

• Don Appropriate PPE: Before handling the container, ensure you are wearing all the recommended PPE as detailed in the table above.

• Minimize Dust Generation: When weighing the powder, do so carefully to avoid creating airborne dust. Use a spatula to gently transfer the material.

• Clean Up Spills Immediately: Should a small spill occur, gently sweep or vacuum the material into a suitable, labeled waste container. Moisten the area with water to prevent further dust dispersal. For larger spills, a self-contained breathing apparatus may be necessary.[1]

Solution Preparation

• Add Solid to Liquid: When preparing solutions, always add the solid Eriochrome cyanine R to the solvent slowly while stirring. This helps to control the dissolution process and prevent splashing.

• Handle with Care: Even in solution, it is important to continue wearing appropriate PPE, as splashes can still occur.

The following diagram illustrates the safe handling workflow for Eriochrome cyanine R:

Caption: Safe Handling Workflow for Eriochrome Cyanine R.

Emergency Procedures: Immediate Actions in Case of Exposure

In the event of accidental exposure, prompt and correct action is critical.

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2] Seek medical attention.[1]

• Skin Contact: Remove contaminated clothing and wash the affected skin with plenty of soap and water.[1][2] If irritation persists, seek medical attention.[1]

• Inhalation: Move the affected person to fresh air.[1][2] If they are not breathing, provide artificial respiration.[2] Seek immediate medical attention.[1]

• Ingestion: Do not induce vomiting.[1] Rinse the mouth with water.[2] Seek immediate medical attention.[1]

Disposal Plan: Responsible Management of Chemical Waste

Proper disposal of Eriochrome cyanine R and its containers is a critical aspect of laboratory safety and environmental responsibility. Chemical waste generators must adhere to local, state, and federal regulations.

Waste Categorization

• Solid Waste: Unused or spilled Eriochrome cyanine R powder should be collected in a clearly labeled, sealed container for hazardous waste.

• Liquid Waste: Solutions containing Eriochrome cyanine R should be collected in a designated, labeled hazardous waste container. Do not dispose of these solutions down the drain.[2]

• Contaminated Materials: Any materials used to clean up spills, such as paper towels, as well as contaminated gloves and other disposable PPE, should be placed in a sealed bag and disposed of as hazardous waste.[2]

Disposal Workflow

The following diagram outlines the general workflow for the disposal of Eriochrome cyanine R waste:

Caption: Disposal Workflow for Eriochrome Cyanine R Waste.

By adhering to these guidelines, you contribute to a safer research environment for yourself and your colleagues. This proactive approach to safety is the cornerstone of scientific excellence.

References

• material safety data sheet - eriochrome cyanine r ar. (n.d.).
• ERIOCHROME CYANINE R Safety Data Sheet. (2025, January 1). Dudley Corporation.
• Eriochrome cyanine R (CI 43820) SDS - Merck Millipore. (n.d.). Merck Millipore.
• ERIOCHROME CYANINE R (C.I. NO. 43820) (REAGENT FOR ALUMINIUM) Safety Data Sheet. (n.d.). Suvchem Laboratory Chemicals.
• Eriochrome® Cyanine R - Safety Data Sheet. (n.d.).
• ERIOCHROME CYANINE R AR Safety Data Sheet. (2025, January 27). Loba Chemie.
• SAFETY DATA SHEET - Eriochrome cyanine R. (2023, October 19). Fisher Scientific.
• Solochrome Cyanine R 5g CI43820 Eriochrome Cyanine R. (n.d.). Magnacol Ltd.
• Eriochrome Cyanine R. (n.d.). PubChem. National Institutes of Health.

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